N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

Core Science & Biosynthesis

Introduction: The Significance of α-Hydroxy Ceramides in Biology and Therapeutics

An In-Depth Technical Guide to the Synthesis of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

Ceramides are a class of sphingolipids fundamentally important for cellular membrane structure and signaling.[1] Composed of a sphingoid base, such as sphingosine, linked to a fatty acid via an amide bond, they are major components of the skin's stratum corneum, where they play a critical role in establishing the epidermal permeability barrier that prevents water loss and protects against environmental insults.[2][3] The structural diversity of ceramides, arising from variations in both the sphingoid base and the N-acyl chain, leads to a wide array of biological functions, including regulation of cell proliferation, differentiation, and apoptosis.[1]

Among the diverse ceramide species, those containing an α-hydroxy fatty acid (α-OH-Cer) represent a unique and vital subclass. The presence of the C2-hydroxyl group on the fatty acid chain significantly alters the lipid's physical properties, enhancing its capacity for hydrogen bonding. This characteristic is crucial for the formation of the highly organized and compact lamellar structures within the stratum corneum.[4] N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is a specific α-OH-Cer of significant interest. It combines D-erythro-sphingosine with (R)-2-hydroxynervonic acid, a C24 very-long-chain fatty acid (VLCFA). Deficiencies in α-OH-Cer and VLCFA-containing ceramides are linked to skin disorders like atopic dermatitis and psoriasis, as well as neurodegenerative diseases, highlighting the importance of these molecules in maintaining tissue homeostasis.[2][4]

The synthesis of structurally pure N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is therefore of paramount importance for researchers in dermatology, neuroscience, and drug development. Access to this molecule enables detailed biophysical studies of lipid membranes, investigation of its specific roles in cellular signaling pathways, and its potential use as a therapeutic agent for restoring compromised skin barrier function.[4] This guide provides a detailed, technically-grounded methodology for the stereoselective synthesis of this target ceramide, focusing on the rationale behind key procedural steps and robust analytical validation.

Overall Synthetic Strategy: A Convergent Approach

The synthesis of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is most effectively achieved through a convergent strategy. This approach involves the independent synthesis of the two key building blocks—the sphingoid base and the α-hydroxy fatty acid—followed by their coupling in the final stage. This strategy allows for optimization of each synthetic route separately and maximizes the overall yield.

The core components required are:

• D-erythro-sphingosine (I) : The ubiquitous sphingoid base in mammals, featuring specific stereochemistry at the C2 (S) and C3 (R) positions and a trans double bond at C4.[5]

• (R)-2-hydroxynervonic acid (II) : A C24 very-long-chain fatty acid with a cis double bond at C15 and a hydroxyl group with (R) stereochemistry at the C2 position.[6]

These two precursors are coupled via an amide bond formation to yield the final target molecule.

Figure 1: Convergent synthetic workflow for the target ceramide.

Part 1: Stereoselective Synthesis of D-erythro-Sphingosine (I)

A concise and scalable synthesis of D-erythro-sphingosine with high enantiomeric and diastereomeric purity can be achieved starting from commercially available N-Boc-L-serine. The key steps involve a palladium-catalyzed cross-coupling and a highly diastereoselective reduction.[7]

Experimental Protocol: Synthesis of D-erythro-Sphingosine

• Step 1a: Synthesis of N-Boc-L-serine thiophenyl ester.

  • To a solution of N-Boc-L-serine (1.0 eq) in dichloromethane (DCM), add 1-Hydroxybenzotriazole (HOBt) (1.1 eq) and N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq) at 0 °C.

  • Stir for 30 minutes, then add thiophenol (1.1 eq). Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Filter the dicyclohexylurea (DCU) byproduct and concentrate the filtrate. Purify the residue by silica gel chromatography to yield the thiophenyl ester.

  • Causality: The DCC/HOBt system activates the carboxylic acid to form an OBt ester, which is highly reactive towards the thiol, minimizing racemization of the chiral center.[8]

• Step 1b: Silyl Protection.

  • Dissolve the thiophenyl ester (1.0 eq) in DCM. Add triethylamine (1.5 eq) and tert-Butyldimethylsilyl chloride (TBDMS-Cl) (1.2 eq).

  • Stir at room temperature for 4-6 hours until TLC indicates completion.

  • Wash the reaction mixture with saturated aqueous NaHCO₃ and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the TBDMS-protected serine thiophenyl ester.

• Step 1c: Pd-Catalyzed Cross-Coupling.

  • In a flame-dried flask under an argon atmosphere, dissolve the TBDMS-protected serine thiophenyl ester (1.0 eq) in dry THF.

  • Add E-1-pentadecenyl boronic acid (1.5 eq), Pd(PPh₃)₄ (0.05 eq), and Cu(I) thiophene-2-carboxylate (CuTC) (1.2 eq).

  • Heat the mixture to 50 °C and stir for 8-12 hours.

  • Cool to room temperature, dilute with ethyl acetate, and wash with saturated aqueous NH₄Cl and brine.

  • Dry the organic layer, concentrate, and purify by chromatography to obtain the N-Boc-O-TBDMS protected enone intermediate.

• Step 1d: Diastereoselective Reduction.

  • Dissolve the enone intermediate (1.0 eq) in dry THF and cool to -78 °C.

  • Add lithium tri-tert-butoxyaluminum hydride (LiAl(O-t-Bu)₃H) (1.5 eq) dropwise.

  • Stir at -78 °C for 3-4 hours.

  • Quench the reaction carefully with saturated aqueous Rochelle's salt solution and allow it to warm to room temperature.

  • Extract with ethyl acetate, wash the combined organic layers with brine, dry, and concentrate. This step yields a mixture of diastereomers, with the desired erythro isomer being predominant.[7]

• Step 1e: Deprotection.

  • Dissolve the protected sphingosine from the previous step in a solution of trifluoroacetic acid (TFA) in DCM (e.g., 20% TFA/DCM).

  • Stir at room temperature for 1-2 hours to remove the Boc group.

  • For silyl deprotection, treat with tetrabutylammonium fluoride (TBAF) in THF.

  • Purify the final product, D-erythro-sphingosine, by recrystallization or column chromatography.

Part 2: Stereoselective Synthesis of (R)-2-hydroxynervonic acid (II)

The synthesis of the chiral α-hydroxy fatty acid is a critical step that defines the stereochemistry at the C2' position of the final ceramide. This can be achieved via the stereoselective hydroxylation of an enolate derived from a nervonic acid ester, using a chiral auxiliary.

Experimental Protocol: Synthesis of (R)-2-hydroxynervonic acid

• Step 2a: Esterification of Nervonic Acid.

  • Dissolve nervonic acid (1.0 eq) in methanol. Add a catalytic amount of sulfuric acid.

  • Reflux the mixture for 4-6 hours.

  • Cool, neutralize with NaHCO₃, and extract with hexane. The organic layer is washed, dried, and concentrated to give methyl nervonate.

• Step 2b: Stereoselective α-Hydroxylation.

  • Dissolve methyl nervonate (1.0 eq) in dry THF and cool to -78 °C.

  • Add a strong base such as lithium diisopropylamide (LDA) (1.1 eq) dropwise to form the lithium enolate.

  • After stirring for 1 hour, add (+)-(Camphorsulfonyl)oxaziridine (1.2 eq) as a solution in THF. This reagent serves as an electrophilic oxygen source that directs hydroxylation to one face of the enolate, yielding the (R) configuration.[9]

  • Stir at -78 °C for 2-3 hours, then allow to warm slowly to room temperature.

  • Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, and purify by silica gel chromatography to isolate the methyl (R)-2-hydroxynervonate.

• Step 2c: Saponification.

  • Dissolve the purified methyl ester (1.0 eq) in a mixture of THF and water.

  • Add lithium hydroxide (LiOH) (2.0-3.0 eq).

  • Stir at room temperature for 4-8 hours until TLC shows complete consumption of the starting material.

  • Acidify the mixture to pH ~2 with 1M HCl and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield (R)-2-hydroxynervonic acid as a white solid.

Part 3: Final Amide Coupling

This final step constructs the target molecule by forming an amide linkage between the amine of D-erythro-sphingosine and the carboxylic acid of (R)-2-hydroxynervonic acid. The choice of coupling reagent is critical to ensure high yield and prevent racemization of the sensitive α-hydroxy acid. Phosphonium or uronium salt-based reagents like PyBOP or HATU are preferred for their efficiency and mild reaction conditions.[10][11]

Figure 2: The final N-acylation coupling reaction.

Experimental Protocol: N-acylation

• Reaction Setup:

  • In a reaction vessel, dissolve (R)-2-hydroxynervonic acid (II) (1.1 eq) in dry dimethylformamide (DMF).

  • Add HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (2.5 eq).

  • Stir this mixture at room temperature for 20-30 minutes to pre-activate the carboxylic acid, forming the highly reactive OAt ester.

• Addition of Sphingosine:

  • Add D-erythro-sphingosine (I) (1.0 eq), dissolved in a minimal amount of DMF, to the activated acid mixture.

  • Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC, using a mobile phase such as Chloroform:Methanol (9:1 v/v).

• Workup:

  • Once the reaction is complete, pour the mixture into water and extract several times with a solvent mixture like chloroform/methanol (2:1 v/v).

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to obtain the crude product.

Reagent	Molar Eq.	Purpose
D-erythro-sphingosine (I)	1.0	Amine component
(R)-2-hydroxynervonic acid (II)	1.1	Carboxylic acid component
HATU	1.2	Coupling reagent, activates acid[10]
DIPEA	2.5	Non-nucleophilic base
DMF	-	Aprotic polar solvent

Table 1: Reagents for the final coupling reaction.

Part 4: Purification and Characterization

Purification of the synthesized ceramide is essential to remove unreacted starting materials, coupling reagents, and byproducts. Characterization confirms the structure, purity, and stereochemistry of the final product.

Purification Protocol

• Column Chromatography:

  • The crude product is purified by flash column chromatography on silica gel.[12][13]

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: A gradient elution system is typically employed. Start with a non-polar solvent like chloroform and gradually increase the polarity by adding methanol. A typical gradient might be from 100% Chloroform to 95:5 Chloroform:Methanol.[14]

  • Fractions are collected and analyzed by TLC. Those containing the pure product (identified by comparison with a standard if available, or by its characteristic Rf value) are combined.

• Final Product Handling:

  • The combined pure fractions are concentrated under reduced pressure.

  • The resulting white, waxy solid is dried under high vacuum to remove residual solvents.

  • Store the final product at -20°C or lower under an inert atmosphere to prevent degradation.

Characterization Methods

The identity and purity of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine should be confirmed using a suite of analytical techniques.

• Thin-Layer Chromatography (TLC): Used for monitoring reaction progress and assessing the purity of column fractions. A typical mobile phase is Chloroform:Methanol (9:1 or 8:2). The spot can be visualized using iodine vapor or by charring with a phosphomolybdic acid stain.[15]

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) will confirm the molecular weight of the product. The expected [M+H]⁺ ion would be at m/z corresponding to the molecular formula C₄₂H₈₁NO₄. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.[14][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides detailed structural information. Key expected signals include: the amide proton (NH), vinyl protons of the sphingosine double bond, protons on carbons bearing hydroxyl groups, the α-proton on the fatty acid, and the long alkyl chains of both components.[16][17]

  • ¹³C NMR: Confirms the carbon skeleton of the molecule, including the amide carbonyl carbon, olefinic carbons, and carbons attached to hydroxyl and amine groups.

• Infrared (IR) Spectroscopy: Will show characteristic absorption bands for O-H stretching (broad, ~3300 cm⁻¹), N-H stretching (~3300 cm⁻¹), C-H stretching (~2800-3000 cm⁻¹), and a strong amide I band (C=O stretch) around 1640 cm⁻¹.

References

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• Laine, R. A., & Rebel, G. (2001). The total syntheses of D-erythro-sphingosine, N-palmitoylsphingosine (ceramide), and glucosylceramide (cerebroside) via an azidosphingosine analog. Chemistry and Physics of Lipids, 111(2), 111-138. [Link]

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• Maji, B., & Reissig, H. U. (2008). The practical and efficient synthesis of D-erythro-sphingosine from commercially available D-ribo-phytosphingosine. ResearchGate. Retrieved from [Link]

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• Iga, S., et al. (2011). Preparation of Ceramide and Sphingosine by Chemical and Biochemical Methods – An Instrument for the Evaluation of Compatibility between Sphinganine and Fatty Acids. Romanian Biotechnological Letters, 16(6), 6839-6846.

• Majumdar, S., & Ghorai, P. (2023). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 28(15), 5707. [Link]

• GSRS. (n.d.). N-(2'-(S)-HYDROXYLIGNOCEROYL)-D-ERYTHRO-C22-SPHINGOSINE. Retrieved from [Link]

• González-Cardenete, M. A., et al. (2021). Stereoselective Synthesis of Polysubstituted Tetrahydropyrans by Brønsted Acid-Mediated Hydroxyalkoxylation of Silylated Alkenols. European Journal of Organic Chemistry, 2021(24), 3468-3472. [Link]

• Roy, S., & Ghorai, S. K. (2009). A Concise and Scalable Synthesis of High Enantiopurity (−)-D-erythro-Sphingosine Using Peptidyl Thiol Ester-Boronic Acid Cross-Coupling. Organic Letters, 11(9), 1919-1922. [Link]

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Biological function of 2-hydroxy nervonoyl ceramide

An In-Depth Technical Guide to the Biological Function of 2-Hydroxy Nervonoyl Ceramide

Authored by a Senior Application Scientist

Introduction

Ceramides are a class of sphingolipids that are integral to cellular structure and signaling. Comprising a sphingoid base linked to a fatty acid via an amide bond, the diversity of ceramides arises from variations in both these components.[1][2] This guide focuses on a specific and functionally critical species: 2-hydroxy nervonoyl ceramide. This molecule is characterized by the presence of a hydroxyl group at the second carbon of its very-long-chain fatty acid, nervonic acid (C24:1). This seemingly minor modification imparts unique biophysical properties that are essential for the proper function of two of the body's most critical barriers: the skin and the myelin sheath of the nervous system.[3][4] This document provides a comprehensive overview of the biosynthesis, biological roles, and pathophysiological relevance of 2-hydroxy nervonoyl ceramide, intended for researchers, scientists, and professionals in drug development.

Molecular Profile of 2-Hydroxy Nervonoyl Ceramide

The defining features of 2-hydroxy nervonoyl ceramide are its 2-hydroxy group and its C24:1 nervonoyl acyl chain. The 2-hydroxyl group, located near the polar head of the molecule, can form hydrogen bonds with adjacent lipids, significantly influencing membrane packing and stability.[3] The very-long-chain nature of nervonic acid contributes to the formation of highly ordered and impermeable lipid structures.[5] These structural attributes are fundamental to its specialized roles in tissues requiring robust barrier functions.

Biosynthesis and Metabolism

The synthesis of 2-hydroxy nervonoyl ceramide is a multi-step enzymatic process primarily occurring in the endoplasmic reticulum.[6] It begins with the de novo synthesis of a ceramide backbone, followed by specific modifications.

The key enzymes involved are:

• Serine Palmitoyltransferase (SPT): Initiates the de novo pathway by condensing serine and palmitoyl-CoA.[6][7]

• 3-Ketosphinganine Reductase (3-KSR): Reduces the product of SPT to sphinganine.[6]

• Fatty Acid 2-Hydroxylase (FA2H): This crucial enzyme hydroxylates the fatty acid (in this case, nervonic acid) to produce 2-hydroxy nervonoyl-CoA.[3][8]

• Ceramide Synthases (CerS): These enzymes, particularly CerS2 and CerS3, are responsible for acylating sphinganine with 2-hydroxy nervonoyl-CoA to form 2-hydroxy dihydro nervonoyl ceramide.[6][9][10] CerS enzymes exhibit specificity for the length of the fatty acyl-CoA.[6][10]

• Dihydroceramide Desaturase 1 (DES1): Introduces a double bond into the sphingoid base to yield the final product, 2-hydroxy nervonoyl ceramide.[7]

The catabolism of 2-hydroxy nervonoyl ceramide involves ceramidases that hydrolyze the amide bond, releasing the sphingoid base and 2-hydroxy nervonic acid, which can then be recycled or degraded.

Caption: Biosynthesis pathway of 2-hydroxy nervonoyl ceramide.

Core Biological Functions

Role in the Epidermal Barrier

The outermost layer of the skin, the stratum corneum, forms a crucial barrier against water loss and external insults.[11][12] This barrier is composed of corneocytes embedded in a lipid-rich matrix, of which ceramides are a major component.[5][13][14] 2-hydroxylated ceramides, including 2-hydroxy nervonoyl ceramide, are essential for the formation and maintenance of this barrier.[5][15] The presence of the 2-hydroxyl group allows for the formation of a dense, highly ordered lipid structure, which is critical for preventing transepidermal water loss.[12][15] Deficiencies in very-long-chain fatty acid-containing ceramides lead to a defective skin permeability barrier.[11][16]

Lipid Class	Function in Stratum Corneum
Ceramides	Major structural component, crucial for barrier function and water retention.[13][14][17]
Cholesterol	Contributes to membrane fluidity and organization.
Free Fatty Acids	Interact with ceramides and cholesterol to form lamellar structures.
Acylceramides	Unique to the epidermis, essential for proper lipid lamellae packing.[5]

Role in the Nervous System

2-hydroxy nervonoyl ceramide is a key constituent of the myelin sheath, the insulating layer that surrounds neuronal axons.[4] Myelin is exceptionally rich in lipids, with galactosylceramide (GalCer) and its sulfated form, sulfatide, being major components. A significant portion of these are 2-hydroxylated.[4] The 2-hydroxyl group is thought to confer structural stability to the myelin membrane through hydrogen bonding.[3] The absence of 2-hydroxylated sphingolipids, due to mutations in the FA2H gene, leads to late-onset axon and myelin sheath degeneration, highlighting their critical role in the long-term stability of myelin.[3][4]

Signaling Roles of 2-Hydroxy Nervonoyl Ceramide

Beyond its structural roles, 2-hydroxy nervonoyl ceramide is emerging as a bioactive signaling molecule.

Induction of Apoptosis

When supplied exogenously to cells, 2-hydroxy ceramides can induce apoptosis at significantly lower concentrations and more rapidly than their non-hydroxylated counterparts.[3][8][18] This suggests that 2-hydroxy ceramides may mediate pro-apoptotic signaling through distinct pathways from other ceramides.[3][8][18]

Regulation of Cell Differentiation

The enzyme responsible for producing 2-hydroxy fatty acids, FA2H, is upregulated during the differentiation of epidermal keratinocytes.[3] Knockdown of FA2H in these cells leads to abnormal epidermal structures, indicating a role for 2-hydroxy ceramides in regulating this process.[3]

Caption: Potential signaling roles of 2-hydroxy nervonoyl ceramide.

Pathophysiological Relevance

Genetic Disorders

Mutations in the FA2H gene, which encodes the enzyme that produces 2-hydroxy fatty acids, are the cause of Fatty Acid Hydroxylase-associated Neurodegeneration (FAHN).[19] This is a rare, inherited neurodegenerative disorder characterized by symptoms such as spasticity, dystonia, and cognitive decline, which are consistent with the known roles of 2-hydroxy ceramides in the nervous system.[19]

Neurological Diseases

Given the importance of 2-hydroxy nervonoyl ceramide in myelin stability, its dysregulation is implicated in demyelinating diseases such as Multiple Sclerosis.[20] Alterations in ceramide levels, including specific ceramide species, have also been observed in other neurodegenerative conditions like Alzheimer's disease.[21]

Skin Diseases

Skin conditions characterized by a compromised barrier function, such as atopic dermatitis and psoriasis, are often associated with altered ceramide profiles, including reduced levels of very-long-chain ceramides.[22]

Methodologies for Studying 2-Hydroxy Nervonoyl Ceramide

The study of specific ceramide species requires sensitive and specific analytical techniques due to the complexity of lipid profiles in biological samples.[2]

Caption: A typical experimental workflow for ceramide analysis.

Analytical Techniques

Technique	Principle	Advantages	Disadvantages
HPLC-MS/MS	Separates lipids by high-performance liquid chromatography followed by detection and fragmentation by tandem mass spectrometry.[23]	High sensitivity and specificity; allows for the identification and quantification of individual ceramide species.[23]	Requires specialized equipment and expertise.
GC-MS	Separates volatile derivatives of ceramides by gas chromatography before mass spectrometry analysis.[2]	High sensitivity, particularly for fatty acid component analysis.[2]	Requires derivatization, which can be time-consuming.[2]
TLC	Separates lipids on a solid support based on polarity.[2]	Simple and cost-effective for qualitative analysis.[2]	Low resolution and not suitable for accurate quantification.

Experimental Protocol: Quantification of 2-Hydroxy Nervonoyl Ceramide by HPLC-MS/MS

This protocol provides a framework for the analysis of 2-hydroxy nervonoyl ceramide in biological samples.

• Sample Preparation and Lipid Extraction:

  • Homogenize tissue or cell pellets in a suitable solvent.

  • Add a known amount of an internal standard (e.g., C17-2-hydroxy ceramide) to normalize for extraction efficiency and instrument response. The choice of an odd-chain internal standard is crucial as it is not naturally abundant, thus preventing interference with endogenous species.

  • Perform a Bligh-Dyer or similar lipid extraction using a chloroform:methanol:water mixture.

  • Collect the organic phase containing the lipids and dry it under a stream of nitrogen.

• HPLC Separation:

  • Reconstitute the dried lipid extract in a suitable mobile phase.

  • Inject the sample onto a reverse-phase C18 column. The use of a C18 column allows for the separation of ceramide species based on their hydrophobicity, which is influenced by both the sphingoid base and the acyl chain length.

  • Use a gradient elution with a mobile phase system such as methanol/water with formic acid and ammonium formate to achieve optimal separation of different ceramide species. Formic acid and ammonium formate are added to improve ionization efficiency in the mass spectrometer.

• MS/MS Detection:

  • Utilize an electrospray ionization (ESI) source in positive ion mode. ESI is a soft ionization technique that minimizes fragmentation of the parent molecule.

  • Perform multiple reaction monitoring (MRM) for the specific precursor-to-product ion transition of 2-hydroxy nervonoyl ceramide and the internal standard. This highly specific detection method allows for accurate quantification even in complex biological matrices.

• Data Analysis:

  • Integrate the peak areas for 2-hydroxy nervonoyl ceramide and the internal standard.

  • Calculate the concentration of 2-hydroxy nervonoyl ceramide in the original sample by comparing its peak area to that of the known amount of internal standard.

Therapeutic Perspectives and Drug Development

The critical roles of 2-hydroxy nervonoyl ceramide in health and disease make its metabolic pathway an attractive target for therapeutic intervention. For skin disorders with a compromised barrier, topical application of synthetic 2-hydroxy nervonoyl ceramide or its analogues could help restore barrier function.[22] In the context of neurodegenerative diseases, strategies to modulate the activity of enzymes like FA2H or CerS could be explored to restore the balance of specific ceramide species. However, the development of small molecule inhibitors or activators for these enzymes requires careful consideration of their systemic effects, given the widespread importance of ceramides.[7]

Conclusion

2-hydroxy nervonoyl ceramide is a specialized sphingolipid with indispensable structural and signaling functions. Its unique chemical properties, conferred by the 2-hydroxyl group and the very-long-chain nervonoyl moiety, are fundamental to the integrity of the skin barrier and the stability of the myelin sheath. Dysregulation of its metabolism is directly linked to severe skin and neurological disorders. Future research should focus on further elucidating the specific signaling pathways modulated by 2-hydroxy nervonoyl ceramide and on developing targeted therapeutic strategies to address its deficiencies or excesses in various disease states. The continued advancement of analytical techniques will be crucial in unraveling the full spectrum of its biological roles.

References

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An In-Depth Technical Guide to the Structure Elucidation of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine, a complex α-hydroxy ceramide. Intended for researchers, scientists, and professionals in drug development, this document outlines a multi-faceted analytical approach integrating mass spectrometry, nuclear magnetic resonance spectroscopy, and chiral chromatography. Beyond presenting methodologies, this guide delves into the causal reasoning behind experimental choices, ensuring a robust and validated pathway to confirming the molecule's precise chemical structure, including its critical stereochemistry. The protocols described herein are designed to be self-validating, providing a high degree of confidence in the final structural assignment.

Introduction: The Significance of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

Ceramides, a class of sphingolipids, are integral components of cellular membranes and serve as critical signaling molecules in a myriad of cellular processes, including apoptosis, cell differentiation, and inflammation.[1] The specific structure of a ceramide, including the length and hydroxylation of its fatty acyl chain and the stereochemistry of its sphingoid base, dictates its biological function. N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is an α-hydroxy ceramide characterized by a D-erythro-sphingosine backbone amide-linked to a 24-carbon monounsaturated fatty acid (nervonic acid) that is hydroxylated at the α-position (C-2'). Hydroxy fatty acid-containing sphingolipids are vital for processes such as myelin sheath formation and maintaining the epidermal permeability barrier.[2]

The precise stereochemistry of this molecule—the D-erythro configuration of the sphingosine base and the (R) configuration at the 2'-position of the hydroxynervonoyl chain—is paramount to its biological activity. Incorrect stereoisomers can fail to form the correct lamellar lipid structures in the stratum corneum, compromising skin barrier function.[3] Therefore, unambiguous structural elucidation is a prerequisite for understanding its function and for the development of any potential therapeutic applications.

This guide will systematically detail the analytical workflow for the complete structural confirmation of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine, from initial molecular mass determination to the definitive assignment of all stereocenters.

A Strategic Approach to Structure Elucidation

The elucidation of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine's structure requires a multi-pronged analytical strategy. No single technique can provide all the necessary information. Our approach is hierarchical, beginning with the confirmation of the molecular formula and the core ceramide structure, followed by a detailed investigation of the stereochemistry.

Caption: A strategic workflow for the structure elucidation of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine.

Mass Spectrometry for Molecular Formula and Connectivity

Mass spectrometry (MS) is the cornerstone for determining the molecular weight and confirming the fundamental structure of the ceramide.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Experience: The initial step is to determine the exact mass of the molecule to establish its elemental composition. High-resolution mass spectrometry, typically using an Orbitrap or time-of-flight (TOF) analyzer, provides the necessary mass accuracy (typically < 5 ppm) to distinguish the target molecule from other lipids with the same nominal mass.

Protocol:

• Sample Preparation: Dissolve the purified ceramide in a suitable solvent system, such as chloroform/methanol (2:1, v/v). For electrospray ionization (ESI), the final concentration should be in the low micromolar to nanomolar range.

• Instrumentation: Utilize a high-resolution mass spectrometer equipped with an ESI source.

• Ionization Mode: Both positive and negative ion modes are informative. In positive ion mode, ceramides readily form [M+H]⁺ and [M+Na]⁺ adducts. In negative ion mode, [M-H]⁻ ions are typically observed.[4]

• Data Acquisition: Acquire the full scan mass spectrum over a relevant m/z range (e.g., m/z 100-1000).

• Data Analysis: The experimentally determined monoisotopic mass is compared to the theoretical mass of the proposed molecular formula, C₄₂H₈₁NO₄.

Trustworthiness: The high mass accuracy of HRMS provides a strong validation of the elemental composition, significantly constraining the possible molecular structures early in the analysis.

Parameter	Theoretical Value	Expected Experimental Value
Molecular Formula	C₄₂H₈₁NO₄	-
Monoisotopic Mass	663.6169	663.6169 ± 0.0033 (at 5 ppm)
[M+H]⁺ Ion	664.6241	664.6241 ± 0.0033
[M-H]⁻ Ion	662.6101	662.6101 ± 0.0033

Tandem Mass Spectrometry (MS/MS)

Expertise & Experience: MS/MS is employed to fragment the molecule and deduce its connectivity. The fragmentation pattern provides definitive evidence for the presence of the sphingosine backbone and the N-linked hydroxynervonoyl chain. Negative ion mode is particularly useful for characterizing the fatty acyl chain.[4][5]

Protocol:

• Instrumentation: Use a tandem mass spectrometer (e.g., triple quadrupole, Q-TOF, or ion trap).

• Precursor Ion Selection: Isolate the [M-H]⁻ ion (m/z 662.6) in the first stage of the mass spectrometer.

• Collision-Induced Dissociation (CID): Fragment the selected precursor ion by collision with an inert gas (e.g., argon or nitrogen).

• Product Ion Scan: Acquire the mass spectrum of the resulting fragment ions.

Expected Fragmentation Pattern: The CID of the [M-H]⁻ ion of an α-hydroxy fatty acyl ceramide yields a characteristic fragmentation pattern. Key fragments for N-(2'-hydroxynervonoyl)-D-erythro-sphingosine would include:

• A fragment corresponding to the deprotonated hydroxynervonic acid.

• Fragments arising from cleavages within the sphingosine backbone. A prominent ion at m/z 264 is often observed for sphingosine-containing ceramides.[6]

• Neutral losses of water and formaldehyde from the sphingoid base are also common.[7]

The presence of fragments confirming both the C18 sphingosine base and the C24 α-hydroxy fatty acid provides strong evidence for the proposed ceramide structure.[4][8]

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The Pivotal Role of 2'-Hydroxy Ceramides in the Architecture and Function of the Skin Permeability Barrier

An In-Depth Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The stratum corneum (SC), the outermost layer of the epidermis, serves as the primary barrier against desiccation and exogenous threats. This function is critically dependent on the intricate molecular organization of its intercellular lipid matrix, a complex mixture of ceramides, cholesterol, and free fatty acids. Among the diverse classes of ceramides, those featuring a 2'-hydroxyl group (α-hydroxy) on the N-acyl chain play a unique and indispensable role in establishing a competent barrier. This technical guide elucidates the structural significance, biosynthetic pathways, and functional impact of 2'-hydroxy ceramides on the skin's permeability barrier. We will explore the molecular interactions that govern lamellar phase organization and detail the state-of-the-art methodologies for their investigation, providing a comprehensive resource for professionals in dermatology, lipid biochemistry, and pharmaceutical sciences.

Introduction: The Stratum Corneum Lipid Matrix

The skin's barrier function is often described by the "brick and mortar" model, where terminally differentiated corneocytes ("bricks") are embedded in a continuous, lipid-rich intercellular matrix ("mortar")[1]. This lipid matrix is not an amorphous mixture but a highly organized, multi-lamellar structure crucial for preventing transepidermal water loss (TEWL) and the ingress of harmful substances[1][2]. The matrix is primarily composed of an approximately equimolar ratio of ceramides, cholesterol, and free fatty acids[3].

Ceramides are the most structurally diverse and abundant lipid class, constituting about 50% of the SC lipid mass[3]. They consist of a sphingoid base linked to a fatty acid via an amide bond[4]. The immense variety in ceramides arises from different combinations of sphingoid bases and fatty acid chains, which vary in length, saturation, and hydroxylation[5]. This guide focuses specifically on ceramides containing a 2'-hydroxylated (alpha-hydroxylated) N-acyl chain, a structural feature with profound implications for barrier integrity.

The Unique Molecular Structure of 2'-Hydroxy Ceramides

2'-hydroxy ceramides, classified as Ceramide AH (containing an α-hydroxy fatty acid and a sphingosine base) and Ceramide NH (containing an α-hydroxy fatty acid and a dihydrosphingosine base), possess a hydroxyl group at the C2 position of the fatty acid chain. This seemingly minor modification introduces a critical functional group that dramatically alters the molecule's biophysical properties.

The presence of the 2'-hydroxyl group increases the polarity of the ceramide headgroup region. This enables the formation of an extensive lateral hydrogen-bonding network with adjacent lipids, including other ceramides, cholesterol, and free fatty acids[6][7][8]. This intermolecular bonding is a key determinant of the tight, dense packing of lipids within the lamellar structures, a feature essential for a robust barrier[6].

Biosynthesis of 2'-Hydroxy Ceramides in the Epidermis

The synthesis of 2'-hydroxy ceramides is a multi-step enzymatic process occurring within differentiating keratinocytes. The pathway diverges from that of non-hydroxylated ceramides at the fatty acid synthesis stage.

• 2'-Hydroxylation of Fatty Acids : The key enzymatic step is the introduction of the hydroxyl group onto the fatty acid chain. This is catalyzed by Fatty Acid 2-Hydroxylase (FA2H) . This enzyme is highly upregulated during keratinocyte differentiation, highlighting its importance in forming the mature SC[9]. FA2H converts fatty acids into 2-hydroxy fatty acids, which are then activated to 2-hydroxy acyl-CoAs[9].

• N-acylation : The resulting 2-hydroxy acyl-CoA is then attached to a sphingoid base (e.g., sphinganine) by a Ceramide Synthase (CerS) to form 2'-hydroxy dihydroceramide[9]. While all six mammalian CerS isoforms have shown the ability to use 2-hydroxy acyl-CoAs, CerS3 is the most predominantly expressed in keratinocytes and is crucial for synthesizing the very long-chain ceramides characteristic of the epidermis[4][10][11].

• Desaturation : Finally, a desaturase introduces a double bond into the sphingoid backbone of 2'-hydroxy dihydroceramide to yield the final 2'-hydroxy ceramide.

Mutations in the FA2H gene lead to severe neurological and skin barrier defects, underscoring the non-redundant role of these lipids[9].

Hydrogen-bonding network involving 2'-OH ceramides.

Methodologies for the Investigation of 2'-Hydroxy Ceramides

A multi-faceted approach is required to fully characterize the role of 2'-hydroxy ceramides, from sample collection to biophysical analysis.

Experimental Workflow Overview

Integrated workflow for studying skin barrier lipids.

Protocol 1: Stratum Corneum Sample Collection via Tape Stripping

This non-invasive method allows for the sequential removal of SC layers for depth-profile analysis.

• Rationale : Tape stripping is a standardized, non-invasive procedure ideal for clinical studies. It allows for the collection of SC from specific body sites while preserving the layered integrity, enabling analysis of lipid gradients through the SC.[12][13]

• Methodology :

  • Clean the selected skin area (e.g., volar forearm) with a dry swab to remove surface contaminants. Do not use solvents.

  • Firmly press a disc of adhesive tape (e.g., D-Squame®) onto the skin surface for 2-5 seconds using a consistent pressure applicator.

  • Remove the tape strip smoothly and quickly in a single motion.

  • Mount the strip onto a storage card or place it directly into a vial for extraction.

  • Repeat the process 15-20 times on the same spot to collect sequential layers of the SC. The first 1-2 strips are often discarded as they contain surface debris.

  • Store samples at -80°C until lipid extraction.

Protocol 2: Lipid Extraction and Lipidomic Analysis by LC-MS/MS

This protocol isolates lipids from the tape strips and uses mass spectrometry for precise identification and quantification.

• Rationale : A robust extraction is needed to recover the highly hydrophobic SC lipids. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for lipidomics, providing the sensitivity and specificity required to resolve and quantify the hundreds of distinct ceramide species, including differentiating 2'-hydroxy ceramides from their non-hydroxylated counterparts.[14][15][16]

• Methodology :

  • Extraction : Place 2-4 tape strips into a glass vial with a Teflon-lined cap. Add a 2:1 (v/v) mixture of chloroform:methanol. Include an internal standard (e.g., a non-endogenous C17-ceramide) for quantification.

  • Sonicate the vial in a water bath for 15 minutes, then incubate at 48°C for 30 minutes.

  • Transfer the solvent to a new tube. Repeat the extraction on the same strips two more times to ensure complete recovery.

  • Pool the solvent extracts and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried lipid film in an appropriate solvent for LC-MS/MS analysis (e.g., methanol/isopropanol).

  • LC-MS/MS Analysis : Inject the sample into a liquid chromatography system (typically using a C18 reverse-phase column) coupled to a tandem mass spectrometer.

  • Develop a multiple reaction monitoring (MRM) method or use high-resolution MS to target the specific precursor-to-product ion transitions for each 2'-hydroxy ceramide species of interest.

  • Quantify the endogenous ceramides by comparing their peak areas to that of the known concentration of the internal standard.

Protocol 3: In Vitro Permeability and Barrier Integrity Assessment

This functional assay measures the barrier's ability to resist penetration using excised skin in Franz diffusion cells and by measuring electrical resistance.

• Rationale : In vitro models provide a controlled environment to assess barrier function without the complexities of in vivo studies. Franz cells are the standard for measuring the permeation of molecules across a membrane.[17] Trans-Epithelial Electrical Resistance (TEER) provides a rapid, non-destructive measure of barrier integrity, with higher resistance indicating a tighter barrier.[18]

• Methodology :

  • Model Preparation : Use either excised human or porcine skin, or a commercially available Reconstructed Human Epidermis (RHE) model.[19][20][21] Mount the skin/RHE model between the donor and receptor chambers of a Franz diffusion cell, with the SC facing the donor chamber.

  • TEER Measurement : Before adding a test compound, measure the baseline TEER across the membrane. A low value indicates a compromised barrier.[18]

  • Permeation Study : Fill the receptor chamber with a suitable buffer (e.g., phosphate-buffered saline). Apply a solution containing a marker molecule (e.g., tritiated water for TEWL or a fluorescent probe) to the donor chamber.

  • At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from the receptor chamber and replace it with fresh buffer.

  • Analyze the concentration of the marker molecule in the aliquots using an appropriate technique (e.g., scintillation counting, fluorescence spectroscopy).

  • Calculate the steady-state flux (Jss) and the permeability coefficient (Kp) to quantify the barrier's resistance to penetration.

Data Summary: Impact of 2'-Hydroxy Ceramides on Barrier Properties

The presence of adequate levels of 2'-hydroxy ceramides is directly correlated with superior skin barrier characteristics.

Barrier Property	Normal Stratum Corneum (Sufficient 2'-OH Cer)	Deficient Stratum Corneum (Low/Absent 2'-OH Cer)	Supporting Evidence
Transepidermal Water Loss (TEWL)	Low	High	[22]
Permeability to Exogenous Molecules	Low	High	[23][24]
Lateral Lipid Packing	Dense (Orthorhombic)	Loose (Hexagonal)	[23][25][26]
Lamellar Phase Organization	Well-defined Long Periodicity Phase (LPP)	Disorganized LPP, potential phase separation	[1][27]
Intermolecular Bonding	Strong, extensive H-bond network	Weakened H-bond network	[6][28]
Clinical Manifestation	Healthy, hydrated skin	Dry, scaly, susceptible to irritation (e.g., ichthyosis)	[3][22][29]

Conclusion

2'-hydroxy ceramides are not merely passive structural lipids; they are fundamental architects of the skin's permeability barrier. Their unique 2'-hydroxyl group facilitates a robust hydrogen-bonding network that is essential for the dense, orthorhombic packing of lipids within the intercellular lamellae. This precise molecular arrangement is directly responsible for limiting water loss and preventing the entry of external insults. Deficiencies in the synthesis or concentration of these specific ceramides lead to a structurally and functionally compromised barrier, a hallmark of numerous inflammatory and genetic skin disorders. Understanding their central role is therefore critical for the rational design of advanced therapeutic and cosmetic formulations aimed at restoring and maintaining skin health.

References

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N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine metabolic pathway

An In-Depth Technical Guide to the Metabolic Pathway of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

Executive Summary

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine, a member of the 2-hydroxyceramide family, is a critical sphingolipid with profound structural and signaling roles, particularly within the epidermis and the nervous system. This technical guide provides a comprehensive exploration of its metabolic pathway, designed for researchers, scientists, and drug development professionals. We will dissect the key enzymatic steps governing its de novo synthesis and catabolic degradation, offering insights into the causality behind these biochemical transformations. Furthermore, this guide details authoritative, field-proven methodologies for the extraction, analysis, and functional investigation of this molecule, ensuring a self-validating framework for experimental design. By integrating detailed protocols, pathway diagrams, and a robust reference base, this document serves as an essential resource for understanding and targeting the metabolism of this vital lipid.

Part 1: The Molecular Architecture and Biological Imperative

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is a specific ceramide molecule. Its structure is composed of three key moieties:

• D-erythro-sphingosine: An 18-carbon amino alcohol that forms the characteristic backbone of most mammalian sphingolipids.

• Nervonic Acid: A 24-carbon monounsaturated omega-9 fatty acid (24:1), which is particularly abundant in the white matter of the brain.

• A 2'-(R)-hydroxyl group: A hydroxyl group (-OH) stereospecifically attached to the second carbon of the nervonic acid chain. This 2-hydroxylation is a critical modification that confers unique biophysical properties to the molecule.

This lipid, often abbreviated as Cer(d18:1/24:1(2R-OH)), is not merely a structural component. It is integral to the formation of the epidermal permeability barrier, which prevents transepidermal water loss and protects against environmental insults.[1][2][3] In the nervous system, 2-hydroxy sphingolipids are essential for the long-term stability of myelin, the protective sheath surrounding nerve fibers.[4][5][6] Dysregulation of its metabolism has been implicated in skin diseases and demyelinating disorders, making its pathway a subject of intense research interest.[4][6]

Part 2: The Metabolic Hub: Synthesis and Degradation

The cellular concentration of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is tightly regulated through a balance of its synthesis (anabolism) and breakdown (catabolism). These processes occur through distinct, enzyme-catalyzed pathways primarily located in the endoplasmic reticulum (ER) and lysosomes.

Anabolism: The De Novo Synthesis Pathway

The synthesis of 2-hydroxy ceramides is an extension of the canonical de novo sphingolipid synthesis pathway, which begins with the condensation of serine and palmitoyl-CoA.[4][7] The unique features of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine synthesis involve two crucial enzymatic steps that occur in the ER.

Step 1: Stereospecific Fatty Acid 2-Hydroxylation The defining feature of this ceramide is the hydroxyl group on its N-acyl chain. This is introduced before its incorporation into the ceramide backbone.

• Enzyme: Fatty Acid 2-Hydroxylase (FA2H).[2][4]

• Mechanism: FA2H is a monooxygenase that catalyzes the hydroxylation of free fatty acids.[8] For the synthesis of the target molecule, it acts on nervonic acid (or its CoA ester). The enzyme exhibits strict stereospecificity, producing exclusively the 2-(R)-hydroxy fatty acid isomer found in mammals.[4] This hydroxylation event is a rate-limiting step and its expression is upregulated during the differentiation of keratinocytes, highlighting its importance in skin barrier formation.[2][9]

Step 2: N-Acylation of the Sphingoid Base Once 2-(R)-hydroxynervonoyl-CoA is formed, it is attached to the D-erythro-sphingosine backbone.

• Enzymes: Ceramide Synthases (CerS).[1][10]

• Mechanism: The six mammalian CerS isoforms (CerS1-6) catalyze the formation of an amide bond between the fatty acyl-CoA and the sphingoid base.[10][11] Research has demonstrated that all six CerS enzymes can efficiently utilize 2-hydroxy fatty acyl-CoAs as substrates, with each isoform maintaining its characteristic specificity for acyl chain length.[1][12] For the very long C24 chain of nervonic acid, CerS2 and CerS3 are considered primary contributors, particularly CerS3 in the epidermis.[1]

Caption: De Novo synthesis pathway of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine.

Catabolism: The Degradation Pathway

The breakdown of ceramides is a hydrolytic process that primarily occurs in the acidic environment of the lysosomes, although neutral and alkaline ceramidases exist in other compartments.[13][14] This degradation is essential for recycling sphingolipid components and for regulating the cellular levels of bioactive lipids.

• Enzymes: Ceramidases (CDases).[13][14]

• Mechanism: These enzymes catalyze the hydrolysis of the N-acyl linkage, cleaving the ceramide into its constituent parts: a sphingoid base and a free fatty acid.[14][15] In the case of our target molecule, this yields D-erythro-sphingosine and 2-(R)-hydroxynervonic acid.

• Subsequent Fates: The products of this reaction re-enter cellular metabolic pools.

  • D-erythro-sphingosine: Can be recycled back into ceramide via the "salvage pathway" or phosphorylated by sphingosine kinases (SphK) to form the potent signaling molecule sphingosine-1-phosphate (S1P).[16][17]

  • 2-(R)-hydroxynervonic acid: The degradation of 2-hydroxy fatty acids is understood to occur via peroxisomal α-oxidation.[8]

Caption: Catabolic pathway for N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine.

Part 3: Methodologies for Research and Drug Development

Investigating the metabolic pathway of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine requires a suite of sophisticated analytical and molecular techniques. The choice of methodology is critical for generating reliable and reproducible data.

Analytical & Quantification Protocols

The accurate quantification of specific lipid species from complex biological matrices is paramount. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard due to its high sensitivity and specificity.[18][19]

Experimental Protocol: Extraction and LC-MS/MS Analysis from Cultured Cells

This protocol provides a framework for the analysis of 2-hydroxy ceramides from a cell pellet (e.g., cultured human keratinocytes).

• Cell Harvesting & Internal Standard Spiking:

  • Harvest approximately 1-5 million cells by trypsinization, wash with PBS, and pellet by centrifugation.

  • Causality: It is critical to immediately halt enzymatic activity. Resuspend the pellet in 1 mL of ice-cold methanol.

  • Add an appropriate internal standard (e.g., a C17-based 2-hydroxy ceramide or a deuterated analog) to each sample. This is essential for correcting for lipid loss during extraction and for variability in instrument response.

• Lipid Extraction (Bligh-Dyer Method):

  • To the 1 mL methanol suspension, add 2 mL of chloroform. Vortex vigorously for 2 minutes.

  • Add 0.8 mL of water to induce phase separation. Vortex again and centrifuge at 2000 x g for 10 minutes.

  • Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer to a new glass tube.

  • Causality: The chloroform/methanol/water ratio creates a biphasic system where lipids partition into the lower chloroform layer, separating them from polar metabolites, proteins, and DNA.

• Sample Preparation for Analysis:

  • Dry the collected organic phase under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid film in a known volume (e.g., 100 µL) of a suitable solvent for reverse-phase chromatography, such as methanol/acetonitrile (1:1, v/v).

• LC-MS/MS Analysis:

  • Chromatography: Inject the sample onto a C18 reverse-phase column. Elute using a gradient of mobile phases, typically water and methanol/acetonitrile, both containing a modifier like formic acid and ammonium formate to improve ionization.[19]

  • Causality: The C18 column separates lipids based on their hydrophobicity, allowing for the resolution of different ceramide species based on their acyl chain length and hydroxylation.

  • Mass Spectrometry: Operate the mass spectrometer in positive ion mode using electrospray ionization (ESI). Use Multiple Reaction Monitoring (MRM) for quantification.[19]

    • Parent Ion (Q1): The [M+H]+ adduct of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine.

    • Fragment Ion (Q3): A characteristic fragment resulting from the loss of the N-acyl chain and water, corresponding to the sphingosine backbone.

  • Quantification: Calculate the concentration of the target analyte by comparing the ratio of its peak area to the peak area of the internal standard against a standard curve generated with synthetic standards.

Table 1: Summary of Key Analytical Techniques

Technique	Principle	Application in 2-Hydroxy Ceramide Research	References
LC-MS/MS	Separation by liquid chromatography followed by mass-based detection and fragmentation.	Gold standard for quantification of specific lipid species in complex biological samples.	[18][19]
HPLC	High-performance liquid chromatography separates molecules based on polarity or size.	Used for purification and separation of lipid classes, often with UV or fluorescence detection after derivatization.	[18]
TLC	Thin-Layer Chromatography separates compounds based on their affinity for the stationary phase.	A rapid, qualitative method to separate different lipid classes (e.g., ceramides from phospholipids). Diastereomers can sometimes be separated.	[20][21]
NMR Spectroscopy	Nuclear Magnetic Resonance provides detailed information about molecular structure.	Used for structural elucidation of novel sphingolipids and for determining stereochemical purity (e.g., R vs. S configuration) after derivatization.	[22][23]

Enzyme Activity Assays

To understand the regulation of the metabolic pathway, it is crucial to measure the activity of its key enzymes, such as the Ceramide Synthases.

Workflow: In Vitro Ceramide Synthase (CerS) Activity Assay

This workflow describes a method to measure the ability of a specific CerS to synthesize a 2-hydroxy ceramide.

Caption: Experimental workflow for an in vitro Ceramide Synthase (CerS) activity assay.

• Rationale: This assay directly measures the enzymatic conversion of substrates to product in a controlled environment.[1][12] Using microsomes from cells overexpressing a single CerS isoform allows for the characterization of that specific enzyme's substrate preference. The use of a labeled substrate (fluorescent or radioactive) provides a highly sensitive method for detecting the newly synthesized product, distinguishing it from endogenous, unlabeled ceramides.

Functional Genomics in Pathway Elucidation

To confirm the role of a specific enzyme in vivo or in a cellular context, genetic manipulation is a powerful tool.

• siRNA-Mediated Knockdown: As demonstrated in studies of FA2H, using small interfering RNA (siRNA) to specifically silence the gene encoding an enzyme is a cornerstone of functional validation.[2] Researchers can transfect cells (e.g., keratinocytes) with FA2H-siRNA and then use LC-MS/MS to measure the resulting levels of 2-hydroxy ceramides. A significant decrease in the product following gene knockdown provides strong evidence for the enzyme's role in the pathway.[2][12] This approach establishes a direct causal link between the enzyme and its metabolic product.

Part 4: Conclusion and Future Directions

The metabolic pathway of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is a highly regulated process critical for the physiological function of the skin and nervous system. Its synthesis is orchestrated by the stereospecific action of Fatty Acid 2-Hydroxylase and the subsequent N-acylation by Ceramide Synthases. Its degradation, mediated by ceramidases, releases its components for recycling and signaling.

The methodologies outlined herein provide a robust framework for the continued investigation of this pathway. Future research will likely focus on several key areas:

• Therapeutic Targeting: Developing specific inhibitors or activators for enzymes like FA2H or specific CerS isoforms could offer novel therapeutic strategies for dermatological conditions like atopic dermatitis or for promoting myelin repair in neurodegenerative diseases.

• Regulation: Elucidating the upstream signaling pathways and transcriptional factors that regulate the expression and activity of FA2H and CerS enzymes in response to cellular stress, differentiation, or disease.

• Advanced Analytics: Employing lipidomics and mass spectrometry imaging to map the precise spatial distribution of 2-hydroxy ceramides within tissues, providing deeper insights into their localized functions.

By combining rigorous biochemical analysis with functional genomics, the scientific community can continue to unravel the complexities of 2-hydroxy ceramide metabolism, paving the way for innovative diagnostic and therapeutic interventions.

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An In-depth Technical Guide to the Physical Properties of Long-Chain Hydroxylated Ceramides

Introduction

Ceramides, a class of sphingolipids, are fundamental components of cellular membranes and play a critical role in maintaining the structural integrity and barrier function of the skin.[1][2] Among the diverse family of ceramides, long-chain hydroxylated ceramides are of particular interest to researchers and drug development professionals due to their unique physicochemical properties and profound biological significance.[3][4] This in-depth technical guide provides a comprehensive overview of the physical properties of these fascinating molecules, delving into their structure, thermal behavior, self-assembly, and the experimental techniques used for their characterization. The insights provided herein are intended to equip researchers with the foundational knowledge required to rationally design experiments and develop novel therapeutic strategies targeting ceramide-related pathways and pathologies.

Molecular Structure and Diversity of Long-Chain Hydroxylated Ceramides

Ceramides are composed of a sphingoid base, typically sphingosine, linked to a fatty acid via an amide bond.[5] The defining characteristic of long-chain hydroxylated ceramides is the presence of one or more hydroxyl (-OH) groups on either the sphingoid base or the fatty acid chain, in addition to the long alkyl chains (typically C16 or longer).[6][7] This seemingly subtle structural modification has profound implications for their physical properties.

The nomenclature of ceramides reflects their structural diversity. For instance, "Cer AS" refers to a ceramide with an α-hydroxylated fatty acid and a sphingosine base.[8] The position of the hydroxyl group significantly influences the molecule's polarity and hydrogen-bonding capacity.

Key Classes of Long-Chain Hydroxylated Ceramides:

• α-Hydroxy Ceramides (AH): These ceramides possess a hydroxyl group at the α-position (C2) of the fatty acid chain. This hydroxylation enhances the polarity of the headgroup region and increases the potential for intermolecular hydrogen bonding.[8][9]

• ω-Hydroxy Ceramides (O): In this class, the hydroxyl group is located at the terminal (ω) carbon of the fatty acid chain. These are particularly crucial for the formation of the skin's permeability barrier, where they can be further esterified to other lipids.[3][4][10][11]

• 6-Hydroxy Ceramides (H): Characterized by a hydroxyl group at the 6th position of the sphingosine base, these ceramides are unique to the epidermis and contribute to the formation of a highly ordered and impermeable lipid matrix.[3][12][13]

The structural heterogeneity of ceramides, arising from variations in chain length, degree of saturation, and the position of hydroxylation, gives rise to a wide array of physical properties and biological functions.[2][14][15]

Thermal Behavior and Phase Transitions

The thermal behavior of long-chain hydroxylated ceramides is a critical determinant of their function in biological membranes. Techniques such as Differential Scanning Calorimetry (DSC) are invaluable for characterizing their phase transitions.[16][17][18][19]

Key Thermal Properties:

• High Melting Temperatures (Tm): Compared to their non-hydroxylated counterparts, hydroxylated ceramides generally exhibit higher melting temperatures.[9][20] This is attributed to the increased intermolecular hydrogen bonding afforded by the additional hydroxyl groups, which stabilizes the crystalline or gel phase.[21]

• Complex Phase Behavior: Long-chain ceramides can exhibit complex polymorphic phase behavior, transitioning between different solid-state arrangements (sub-gel, gel) before melting into a liquid-crystalline phase.[9][22] The presence and position of hydroxyl groups can influence the nature and temperature of these transitions. For instance, α-hydroxy fatty acid (HFA) ceramides have been shown to exhibit a simple, reversible conversion from a gel phase to a hexagonal phase, while non-hydroxy fatty acid (NFA) ceramides display a more complex polymorphic behavior with multiple gel phases.[9][23]

• Influence of Hydration: The degree of hydration significantly impacts the thermal properties of ceramides. Increased hydration can lower the transition temperatures by disrupting the packing of the lipid headgroups.[9]

Table 1: Illustrative Phase Transition Temperatures of Ceramides

Ceramide Type	Acyl Chain Length	Transition Temperature (Tm)	Technique	Reference
N-palmitoyl-sphingosine (Cer NS)	C16	~85-90°C	DSC	[20]
N-stearoyl-sphingosine (Cer NS)	C18	~95-100°C	DSC	[20]
α-hydroxy-N-stearoyl-phytosphingosine (Cer AP)	C18	Higher than non-hydroxylated	IR Spectroscopy	[8]
N-lignoceroyl-6-hydroxysphingosine (Cer NH)	C24	Increased main transition temp.	IR Spectroscopy	[12][13]

Note: The exact transition temperatures can vary depending on the specific experimental conditions, such as hydration level and the presence of other lipids.

Experimental Protocol: Differential Scanning Calorimetry (DSC) of Ceramide Dispersions

• Sample Preparation:

  • Accurately weigh 1-5 mg of the long-chain hydroxylated ceramide into a DSC pan.

  • Add a specific volume of buffer (e.g., phosphate-buffered saline) to achieve the desired hydration level.

  • Seal the pan hermetically to prevent water evaporation during the experiment.

  • Prepare a reference pan containing the same volume of buffer.

• Instrument Setup:

  • Place the sample and reference pans into the DSC instrument.

  • Equilibrate the system at a starting temperature well below the expected transition temperature (e.g., 20°C).

• Thermal Scan:

  • Heat the sample at a controlled rate (e.g., 1-5°C/min) to a final temperature above the expected melting point.

  • Record the differential heat flow between the sample and reference pans as a function of temperature.

• Data Analysis:

  • The phase transition will appear as an endothermic peak in the DSC thermogram.

  • Determine the onset temperature, peak temperature (Tm), and the enthalpy of the transition (ΔH) by integrating the peak area.

Self-Assembly and Role in Lipid Bilayers

A hallmark of long-chain hydroxylated ceramides is their propensity to self-assemble into highly ordered structures, which is fundamental to their biological roles, particularly in the formation of the skin's permeability barrier.[1][2][24]

Key Aspects of Self-Assembly:

• Formation of Lamellar Structures: In aqueous environments, ceramides, often in combination with other lipids like cholesterol and free fatty acids, form lamellar bilayers.[25] X-ray diffraction (XRD) is a powerful technique to characterize the organization of these lamellar phases.[26][27]

• Interdigitation: Very long-chain ceramides can form interdigitated phases where the long acyl chains of one leaflet interlock with those of the opposing leaflet.[14][28][29] This leads to a highly compact and impermeable membrane structure.

• Lateral Phase Separation: Due to their high melting temperatures and strong intermolecular interactions, ceramides tend to laterally segregate from more fluid phospholipids, forming ceramide-rich gel domains within a more fluid membrane.[14][15][30] This lateral organization is crucial for the formation of signaling platforms and the regulation of membrane protein function.

• Hydrogen Bonding Network: The hydroxyl and amide groups of ceramides participate in an extensive network of intermolecular hydrogen bonds, which is a primary driving force for their self-assembly and the stability of the resulting structures.[21][31]

Visualization of Ceramide-Rich Domains

Advanced microscopy techniques are employed to visualize the lateral organization of ceramides in model membranes and cells.

• Fluorescence Microscopy: Fluorescently labeled ceramide analogs can be used to visualize their distribution and the formation of ceramide-rich domains.[32]

• Cryo-Electron Microscopy (Cryo-EM): This technique allows for the high-resolution visualization of lipid structures in their native, hydrated state, providing direct insights into the organization of ceramide-containing membranes.[33]

• Super-Resolution Microscopy: Techniques like dSTORM (direct stochastic optical reconstruction microscopy) can overcome the diffraction limit of conventional microscopy to visualize the distribution of ceramides on the plasma membrane with near-molecular resolution.[34]

Impact on Membrane Properties

The incorporation of long-chain hydroxylated ceramides into lipid bilayers significantly alters their physical properties, with important consequences for membrane function.

• Increased Membrane Order and Rigidity: The formation of ceramide-rich gel domains increases the overall order and rigidity of the membrane, reducing its fluidity.[7][14]

• Decreased Permeability: The tightly packed and highly ordered nature of ceramide-containing membranes creates a formidable barrier to the passage of water and other solutes.[8][10][12][13] This is the cornerstone of the skin's barrier function.

• Induction of Membrane Curvature: The molecular shape of ceramides, with a small polar headgroup and large hydrophobic region, can induce negative membrane curvature, which is important for processes like vesicle formation and fusion.[15]

Experimental Workflows and Diagrams

Workflow for Characterizing the Physical Properties of a Novel Long-Chain Hydroxylated Ceramide

Caption: Workflow for the comprehensive physical characterization of a novel long-chain hydroxylated ceramide.

Diagram of a Ceramide-Containing Stratum Corneum Lipid Bilayer

Caption: Simplified model of a lipid bilayer in the stratum corneum containing ceramides, cholesterol, and free fatty acids.

Conclusion

The physical properties of long-chain hydroxylated ceramides are intricately linked to their diverse and vital biological functions. Their ability to form highly ordered, impermeable membrane structures is central to the skin's barrier function, while their propensity for lateral segregation influences cellular signaling events. A thorough understanding of their thermal behavior, self-assembly, and impact on membrane properties is paramount for researchers in dermatology, cosmetology, and drug delivery. The experimental techniques and workflows outlined in this guide provide a robust framework for the comprehensive characterization of these fascinating and functionally significant lipids.

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The Double-Edged Sword: Unraveling the Role of Hydroxylated Ceramides in Cardiovascular Disease

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides, a class of sphingolipids, have emerged from being simple structural components of cell membranes to critical signaling molecules implicated in a range of cellular processes, including apoptosis, cell senescence, and inflammation. While the role of ceramides with non-hydroxylated fatty acid chains in cardiovascular disease (CVD) is increasingly recognized, their hydroxylated counterparts are drawing significant attention for their distinct and often more potent biological activities. This guide provides a deep dive into the complex world of hydroxylated ceramides, offering a comprehensive overview of their biosynthesis, their multifaceted role in cardiovascular pathologies, state-of-the-art analytical methodologies, and emerging therapeutic strategies. For researchers and drug development professionals, understanding the nuances of hydroxylated ceramide metabolism and function is paramount for identifying novel biomarkers and therapeutic targets in the fight against cardiovascular disease.

Biosynthesis and Metabolism of Hydroxylated Ceramides

The hydroxylation of the fatty acid chain in ceramides is a critical modification that significantly alters their biophysical properties and biological functions. This process is primarily catalyzed by the enzyme fatty acid 2-hydroxylase (FA2H), encoded by the FA2H gene.

The biosynthesis of hydroxylated ceramides can be summarized in the following key steps:

• De Novo Ceramide Synthesis: The pathway begins with the condensation of serine and palmitoyl-CoA by serine palmitoyltransferase (SPT), the rate-limiting enzyme in sphingolipid synthesis.

• Fatty Acid Elongation and Desaturation: The resulting sphinganine backbone can be acylated with a fatty acid to form dihydroceramide.

• Hydroxylation: The FA2H enzyme then introduces a hydroxyl group at the C2 position of the fatty acid chain of the ceramide. This hydroxylation can occur on a variety of fatty acid chain lengths.

• Desaturation: Finally, a double bond is introduced into the sphingoid base by dihydroceramide desaturase 1 (DES1) to form the mature hydroxylated ceramide.

This pathway is tightly regulated, and dysregulation of FA2H expression or activity can lead to altered levels of hydroxylated ceramides, which has been linked to various pathological states.

Ceramide Synthase Specificity for 2-Hydroxy Fatty Acids: A Mechanistic and Methodological Exploration

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Ceramides, the central hubs of sphingolipid metabolism, exhibit immense structural diversity that dictates their biological functions. One critical modification is the 2-hydroxylation of the N-acyl fatty acid chain, which profoundly impacts the biophysical properties of membranes in tissues such as the myelin sheath and the epidermis. This guide provides a comprehensive technical overview of the enzymatic basis for the synthesis of 2-hydroxy ceramides, focusing on the substrate specificity of the six mammalian ceramide synthases (CerS). We will explore the synthesis of the 2-hydroxy fatty acid substrate by Fatty Acid 2-Hydroxylase (FA2H), delve into the chain-length-dependent specificity of each CerS isoform for these hydroxylated substrates, and discuss the functional ramifications of this specificity in health and disease. Furthermore, this guide presents detailed experimental protocols and workflows for assaying CerS activity with 2-hydroxy fatty acids, offering a practical resource for researchers in lipid biology and therapeutic development.

Introduction: The Significance of Ceramide Structural Diversity

Ceramides are not merely structural components of cellular membranes; they are critical bioactive lipids that regulate a multitude of cellular processes, including apoptosis, cell differentiation, and senescence. A ceramide molecule consists of a sphingoid long-chain base linked to a fatty acid via an amide bond. The diversity of ceramides arises from variations in both the sphingoid base and, most significantly, the length, saturation, and modification of the N-acyl chain.[1]

Among the various modifications, the hydroxylation of the fatty acid at the alpha-carbon (C2) position creates a distinct class of lipids known as 2-hydroxy ceramides (also called α-hydroxy ceramides). These lipids are particularly enriched in the nervous system and the skin, where they are indispensable for proper function.[2][3] The presence of the 2-hydroxyl group introduces an additional site for hydrogen bonding, which is believed to strengthen lateral interactions within membranes, contributing to the stability of the myelin sheath and the integrity of the epidermal water barrier.[4][5] Understanding the enzymatic machinery that controls the synthesis of these specialized lipids is paramount for elucidating their physiological roles and for developing therapeutic strategies for diseases associated with their dysregulation.

This guide focuses on the final and decisive step in 2-hydroxy ceramide synthesis: the acylation of the sphingoid base by a ceramide synthase (CerS). We will examine how the inherent substrate specificity of the six mammalian CerS enzymes dictates the specific species of 2-hydroxy ceramides produced in a given cell or tissue.

The Substrate: Generation of 2-Hydroxy Fatty Acids by FA2H

The journey to a 2-hydroxy ceramide begins with the synthesis of its unique fatty acid substrate. This critical step is catalyzed by Fatty Acid 2-Hydroxylase (FA2H) , an endoplasmic reticulum-localized monooxygenase.[6][7]

FA2H catalyzes the stereospecific hydroxylation of free fatty acids at the C-2 position to produce (R)-2-hydroxy fatty acids.[6] These fatty acids are then activated to their coenzyme A (CoA) thioesters, becoming substrates for the ceramide synthases. The synthesis of 2-hydroxy fatty acids by FA2H is a prerequisite for their incorporation into ceramides.[7][8]

The expression and activity of FA2H are tightly regulated and tissue-specific, with high levels found in the brain and skin.[5][8] In keratinocytes, FA2H expression increases with differentiation, correlating with the demand for 2-hydroxy ceramides needed to form the epidermal permeability barrier.[8]

Clinical Relevance: Mutations in the FA2H gene are causative for a group of neurodegenerative disorders, including a form of hereditary spastic paraplegia (SPG35) and fatty acid hydroxylase-associated neurodegeneration (FAHN).[3][6] These conditions are characterized by myelin loss, highlighting the essential role of 2-hydroxylated sphingolipids in maintaining the stability of the central and peripheral nervous systems.[3][4]

Visualizing the Pathway

The following diagram illustrates the upstream synthesis of the 2-hydroxy fatty acyl-CoA substrate and its subsequent incorporation into ceramide.

Caption: Synthesis of 2-OH fatty acyl-CoA by FA2H and its use by CerS.

The Core Topic: Ceramide Synthase Specificity

The mammalian genome encodes six distinct ceramide synthase enzymes, CerS1 through CerS6. The defining characteristic of this enzyme family is that each isoform displays a stringent preference for fatty acyl-CoAs of specific chain lengths.[1][9][10] This isoform-specific preference is the primary determinant of the N-acyl chain composition of ceramides within a cell.

A seminal finding in the field is that all six CerS isoforms can utilize 2-hydroxy fatty acyl-CoAs as substrates .[2][11][12] The critical insight is that the enzyme's specificity is dictated by the chain length of the fatty acid, not by the presence or absence of the 2-hydroxyl group.[2][11] Each CerS isoform synthesizes a 2-hydroxy ceramide with a fatty acid chain length corresponding to its known preference for non-hydroxylated fatty acids.[2][12]

For example, in cells overproducing FA2H, the knockdown of CerS2, which prefers very-long-chain fatty acids (VLCFAs), results in a specific reduction of long-chain 2-hydroxy ceramides.[2][11] This demonstrates that CerS2 is a key enzyme for synthesizing C22-C24 2-hydroxy ceramides. Similarly, CerS3, which is highly expressed in the skin, is responsible for synthesizing the very-long-chain (≥C24) and ultra-long-chain (≥C26) 2-hydroxy ceramides that are crucial for the epidermal barrier.[1][13]

Data Presentation: CerS Acyl-CoA Specificity Profile

The table below summarizes the known fatty acyl-CoA chain length specificities for each of the six mammalian CerS isoforms, including their demonstrated activity towards 2-hydroxy fatty acids.

Ceramide Synthase Isoform	Preferred Non-Hydroxylated Acyl-CoA Chain Lengths	Corresponding 2-Hydroxy Acyl-CoA Substrates Utilized	Primary Tissue Expression / Function
CerS1	C18:0 (Stearoyl-CoA)[9][10]	2-OH C18:0-CoA[2][11]	Brain, Skeletal Muscle (Apoptosis)
CerS2	C20:0 - C26:0 (VLCFAs)[9][14]	2-OH C22-C24-CoAs[2]	Ubiquitous (Myelin, Liver Homeostasis)
CerS3	C24:0 - C34:0 (VLCFAs & ULCFAs)[1][9][13]	2-OH VLC/ULC-CoAs	Skin, Testis (Epidermal Barrier)
CerS4	C18:0 - C20:0[9][10]	2-OH C18-C20-CoAs[2]	Ubiquitous, high in skin, heart
CerS5	C14:0 - C16:0[9][10]	2-OH C16:0-CoA[2]	Ubiquitous, high in lung
CerS6	C14:0 - C16:0 (esp. C16:0)[9][10]	2-OH C16:0-CoA[2]	Ubiquitous (Inflammation, Insulin Resistance)

This chain-length-based specificity implies that the acyl-chain binding pocket of each CerS isoform can accommodate the addition of a hydroxyl group at the C2 position without disrupting the catalytic process. While cryo-EM structures of human CerS6 exist, they do not yet resolve the precise interactions that allow for this accommodation of a hydroxylated substrate.[15][16] The prevailing hypothesis is that the active site is sufficiently spacious near the CoA linkage to tolerate the polar hydroxyl group, while the distal end of the binding tunnel dictates the chain length selectivity.

Methodologies: Assay for CerS Activity with 2-Hydroxy Fatty Acyl-CoA

Assessing the enzymatic activity of CerS isoforms with hydroxylated substrates is crucial for functional studies and inhibitor screening. The following protocol provides a robust, field-proven method for an in vitro ceramide synthase assay using cell or tissue homogenates.

Experimental Rationale

This assay measures the incorporation of a sphingoid base (sphinganine) and a specific fatty acyl-CoA (e.g., 2-hydroxy-stearoyl-CoA) into dihydroceramide. The reaction is performed using microsomal fractions or total cell lysates, which contain the ER-resident CerS enzymes. The product, 2-hydroxy-dihydroceramide, is then extracted and quantified, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS), which provides high sensitivity and specificity.[17] Alternatively, fluorescently labeled substrates (e.g., NBD-sphinganine) can be used with HPLC-based detection.[18][19]

Detailed Step-by-Step Protocol

1. Preparation of Reagents & Substrates:

• Assay Buffer: 50 mM HEPES (pH 7.4), 25 mM KCl, 2 mM MgCl₂. Prepare fresh and keep on ice.
• Enzyme Source: Prepare microsomal fractions or total cell/tissue homogenates from a source expressing the CerS of interest. Quantify total protein concentration using a BCA or Bradford assay.
• Sphinganine (d18:0): Prepare a 1 mM stock solution in ethanol.
• 2-Hydroxy Fatty Acyl-CoA: Prepare a 1 mM stock solution of the desired 2-hydroxy fatty acyl-CoA (e.g., 2-hydroxy-C24:0-CoA) in water or a suitable buffer. Store in small aliquots at -80°C.
• Defatted Bovine Serum Albumin (BSA): Prepare a 10 mg/mL stock solution in water. BSA helps to solubilize the fatty acyl-CoA.
• Reaction Stop Solution: Chloroform:Methanol (1:2, v/v).
• Internal Standard: Prepare a solution of a ceramide species not present endogenously (e.g., C17-2-OH-dihydroceramide) at a known concentration for spiking samples prior to extraction to control for extraction efficiency and instrument variability.

2. Ceramide Synthase Reaction:

• Causality: The following reaction is set up to provide the enzyme with its substrates in a controlled buffer system. All additions should be made on ice to prevent premature reaction start.
• In a 1.5 mL microfuge tube, add the following in order:
• Assay Buffer to a final volume of 100 µL.
• 1 µL of 10 mg/mL defatted BSA (Final concentration: 100 µg/mL).
• 5 µL of 1 mM 2-Hydroxy Fatty Acyl-CoA (Final concentration: 50 µM).
• 2 µL of 1 mM Sphinganine (Final concentration: 20 µM).
• Add enzyme source (e.g., 20-50 µg of total protein from homogenate).
• Self-Validation Controls:
• Negative Control 1 (No Enzyme): Replace enzyme volume with assay buffer.
• Negative Control 2 (Boiled Enzyme): Boil the enzyme source for 10 minutes before adding it to the reaction.
• Positive Control: Use a known non-hydroxylated substrate (e.g., C18:0-CoA for CerS1) to confirm enzyme activity.

3. Incubation:

• Vortex the tubes gently and incubate at 37°C for 20-30 minutes in a shaking water bath. The reaction time should be optimized to ensure it is within the linear range.

4. Reaction Termination and Lipid Extraction (Bligh-Dyer Method):

• Causality: The reaction is stopped by adding a solvent mixture that denatures the enzyme and initiates the partitioning of lipids into an organic phase.
• Add 375 µL of Stop Solution (Chloroform:Methanol, 1:2) to each tube.
• Add the internal standard at this step.
• Vortex vigorously for 1 minute.
• Add 125 µL of Chloroform. Vortex.
• Add 125 µL of water. Vortex.
• Centrifuge at 1,000 x g for 10 minutes to separate the phases.
• Carefully collect the lower organic phase (containing the lipids) into a new tube.
• Dry the lipid extract under a stream of nitrogen gas.

5. Sample Analysis:

• Resuspend the dried lipid film in a suitable solvent for LC-MS/MS analysis (e.g., Methanol).
• Analyze the sample using a targeted LC-MS/MS method to quantify the specific 2-hydroxy dihydroceramide product relative to the internal standard.

Experimental Workflow Diagram

Caption: Workflow for the in vitro ceramide synthase activity assay.

Conclusion and Future Directions

The synthesis of 2-hydroxy ceramides is a tightly controlled process governed by two key enzyme families: the Fatty Acid 2-Hydroxylases that produce the substrate, and the Ceramide Synthases that incorporate it into the final lipid product. The evidence strongly indicates that CerS specificity is driven by fatty acid chain length, with all six isoforms capable of utilizing 2-hydroxy fatty acids that match their respective chain length preference. This specificity ensures the production of distinct 2-hydroxy ceramide species in different tissues, tailored to specific functional requirements, such as the maintenance of myelin integrity and the formation of the skin's permeability barrier.

For drug development professionals, this paradigm presents distinct therapeutic targets. Modulating FA2H activity could offer a broad approach to altering all 2-hydroxy sphingolipid pools. Conversely, targeting a specific CerS isoform (e.g., CerS3 for skin disorders or CerS2 for myelin-related conditions) could provide a more refined strategy to modulate a specific subset of 2-hydroxy ceramides, potentially minimizing off-target effects. Future research, particularly high-resolution structural studies of CerS enzymes complexed with 2-hydroxy fatty acyl-CoA analogs, will be instrumental in designing isoform-specific inhibitors and fully understanding the molecular basis of this critical biological specificity.

References

• Mizutani, Y., Kihara, A., Chiba, H., Tojo, H., & Igarashi, Y. (2008). 2-Hydroxy-ceramide synthesis by ceramide synthase family: enzymatic basis for the preference of FA chain length. Journal of Lipid Research, 49(11), 2356–2364. [Link]

• UniProt Consortium. (n.d.). FA2H - Fatty acid 2-hydroxylase - Homo sapiens (Human). UniProt. Retrieved from [Link]

• Uchida, Y., Hama, H., Alderson, N. L., Douangpanya, S., Wang, Y., Crumrine, D. A., Elias, P. M., & Holleran, W. M. (2007). Fatty acid 2-hydroxylase, encoded by FA2H, accounts for differentiation-associated increase in 2-OH ceramides during keratinocyte differentiation. The Journal of Biological Chemistry, 282(18), 13211–13219. [Link]

• Wikipedia contributors. (2023, April 25). Fatty acid 2-hydroxylase. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Eckhardt, M., & H-Eckhardt, M. (2019). Fatty Acid 2-Hydroxylase and 2-Hydroxylated Sphingolipids: Metabolism and Function in Health and Diseases. International Journal of Molecular Sciences, 20(23), 5897. [Link]

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• Kudo, N., Kumagai, K., Tomishige, N., Yamaji, T., Wakatsuki, S., Yawo, H., & Hanada, K. (2010). Structural basis for specific lipid recognition by CERT responsible for nonvesicular trafficking of ceramide. Proceedings of the National Academy of Sciences, 107(49), 20937-20942. [Link]

• Pascoa, T. C., et al. (2024). Structural basis of the mechanism and inhibition of a human ceramide synthase. ResearchGate. [Link]

• Paine, A., et al. (2015). Structural basis for ceramide recognition and hydrolysis by human Neutral Ceramidase. Nature Communications, 6(1), 8702. [Link]

• Levy, M., & Futerman, A. H. (2010). Mammalian Ceramide Synthases. IUBMB life, 62(5), 347–356. [Link]

• Mizutani, Y., Kihara, A., Chiba, H., Tojo, H., & Igarashi, Y. (2008). 2-Hydroxy-ceramide synthesis by ceramide synthase family: Enzymatic basis for the preference of FA chain length. ResearchGate. [Link]

• Raichur, S., et al. (2019). Silencing of ceramide synthase 2 in hepatocytes modulates plasma ceramide biomarkers predictive of cardiovascular death. Journal of Lipid Research, 60(12), 2071-2087. [Link]

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• Apostolopoulou, M., et al. (2020). Ceramide Synthases Are Attractive Drug Targets for Treating Metabolic Diseases. Frontiers in Endocrinology, 11, 545. [Link]

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• Kihara, A., et al. (2020). Substrate specificities of ceramide synthases toward sphingoid bases. ResearchGate. [Link]

• Mizutani, Y., et al. (2013). Cooperative Synthesis of Ultra Long-Chain Fatty Acid and Ceramide during Keratinocyte Differentiation. PLoS ONE, 8(6), e67317. [Link]

• Eckhardt, M. (2005). A mammalian fatty acid hydroxylase responsible for the formation of α-hydroxylated galactosylceramide in myelin. Biochemical Journal, 388(Pt 1), 245-254. [Link]

• ExplorEnz. (n.d.). EC 2.3.1.297. Retrieved from [Link]

• Laviad, E. L., et al. (2008). Characterization of ceramide synthase 2: tissue distribution, substrate specificity, and inhibition by sphingosine 1-phosphate. The Journal of Biological Chemistry, 283(9), 5677-5684. [Link]

• Turner, N., et al. (2018). Assaying Ceramide Synthase Activity In Vitro and in Living Cells Using Liquid Chromatography-Mass Spectrometry. ResearchGate. [Link]

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• Choi, M. J., & Maibach, H. I. (2005). Role of ceramides in barrier function of healthy and diseased skin. American journal of clinical dermatology, 6(4), 215–223. [Link]

• Wang, Z., et al. (2023). Role of Omega-Hydroxy Ceramides in Epidermis: Biosynthesis, Barrier Integrity and Analyzing Method. Molecules, 28(5), 2378. [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocol: Solubilization of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine for Cell Culture Applications

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Abstract & Introduction

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is a member of the ceramide family, a class of bioactive sphingolipids involved in a myriad of cellular processes including apoptosis, cell cycle regulation, and stress responses. Its long acyl chain (C24:1) and hydroxylation confer unique biophysical properties that can influence membrane dynamics and signaling cascades. Accurate and reproducible in vitro studies using this lipophilic molecule are critically dependent on proper solubilization to ensure bioavailability and prevent artifacts from precipitation or solvent toxicity.

This document provides a comprehensive, field-proven protocol for the dissolution and preparation of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine for consistent and reliable results in cell culture-based assays. We emphasize the causality behind each step, providing researchers with the necessary framework to adapt the protocol to their specific experimental needs while maintaining scientific rigor.

Physicochemical Properties & Solubility Overview

Understanding the solubility of this high molecular weight, hydrophobic ceramide is the foundation of a successful protocol. Like most long-chain ceramides, it is virtually insoluble in aqueous buffers such as PBS or cell culture media. Therefore, the use of an organic solvent to create a concentrated stock solution is mandatory.

The primary solvents of choice are high-purity dimethyl sulfoxide (DMSO) and ethanol. The selection depends on the required stock concentration and the tolerance of the specific cell line to the solvent.

Solvent	Solubility	Recommended Use	Key Considerations
DMSO	~2-10 mg/mL (estimated for similar lipids)[1][2][3][4]	Primary Stock Solution: High concentration allows for minimal solvent introduction into the final culture medium.	Can exhibit cellular effects even at low concentrations[5][6]. Final concentration in media should ideally be ≤0.1% and not exceed 0.5%[7][8].
Ethanol, 200 Proof	Miscible to ~5 mg/mL (estimated for similar lipids)[2][4][9]	Alternative Stock Solution: Generally less cytotoxic than DMSO for many cell lines[7][10].	May require warming to fully dissolve the lipid. Final concentration in media should be kept constant across all conditions, typically ≤0.1%[9].

Causality: The choice between DMSO and ethanol is a trade-off between solubilizing power and potential cytotoxicity. DMSO's strong aprotic nature makes it an excellent solvent for a wide range of hydrophobic compounds[1]. However, ethanol is often better tolerated by sensitive cell lines[6][10]. It is imperative to perform a solvent toxicity control experiment to determine the maximum tolerated concentration for your specific cell model[5][7][8].

Materials and Reagents

• N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine (powder form)

• Dimethyl sulfoxide (DMSO), cell culture grade, sterile

• Ethanol (EtOH), 200 proof (100%), non-denatured, sterile

• Sterile, conical glass vials with PTFE-lined screw caps

• Sterile, positive displacement pipettes or glass syringes

• Water bath sonicator

• Vortex mixer

• Sterile cell culture medium (e.g., DMEM, RPMI-1640) appropriate for your cell line

• Fetal Bovine Serum (FBS), heat-inactivated (optional, for complexation)

Protocol I: Preparation of Concentrated Stock Solution (10 mM)

This protocol details the preparation of a 10 mM stock solution using DMSO, the recommended primary solvent. The molecular weight of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine (C₄₂H₈₁NO₄) is approximately 664.1 g/mol .

Step 1: Pre-Weighing and Aliquoting

• Action: Before opening, bring the vial of powdered lipid to room temperature to prevent condensation. In a sterile environment, weigh out the desired amount of lipid into a sterile, conical glass vial. For example, to prepare 1 mL of a 10 mM stock, weigh 6.64 mg.

• Causality: Lipids are often stored at -20°C[2]. Temperature equilibration prevents atmospheric moisture from condensing on the cold powder, which can affect weighing accuracy and promote hydrolysis. Using glass is critical as lipids can adhere to certain plastics.

Step 2: Initial Solvent Addition

• Action: Using a sterile glass syringe or positive displacement pipette, add the calculated volume of cell culture-grade DMSO to the vial. For 6.64 mg of lipid, add 1.0 mL of DMSO.

• Causality: Standard air-displacement pipettes can be inaccurate with viscous solvents like DMSO. Positive displacement pipettes or glass syringes ensure accurate volume delivery.

Step 3: Solubilization

• Action: Tightly cap the vial and vortex vigorously for 1-2 minutes.

• Causality: Vortexing provides the initial mechanical energy to break up the powder and facilitate its interaction with the solvent molecules.

Step 4: Thermal & Mechanical Assistance (If Necessary)

• Action: If particulates are still visible, warm the solution in a 37°C water bath for 5-10 minutes, followed by vortexing. For stubborn precipitates, sonicate the vial in a water bath sonicator for 10-15 minutes, or until the solution is clear.[11]

• Causality: Increasing the temperature increases the kinetic energy of the system, enhancing solubility. Sonication uses high-frequency sound waves to create micro-cavitations, which provide intense localized energy to break apart lipid aggregates, ensuring a homogenous solution.[12]

Step 5: Quality Control & Sterilization

• Action: Visually inspect the solution against a light source. It must be a completely clear, particulate-free solution. The stock solution is considered sterile if prepared from sterile components in a sterile field. Filtration is generally not recommended as the lipid may bind to the filter membrane.

• Causality: A clear solution is the primary indicator of complete dissolution. Any haze or precipitate means the compound is not fully in solution and will lead to inaccurate dosing and inconsistent results.

Step 6: Aliquoting and Storage

• Action: Aliquot the stock solution into smaller, single-use volumes in sterile glass vials. Purge the headspace with an inert gas like argon or nitrogen if available. Store aliquots tightly sealed at -20°C for up to one month.

• Causality: Aliquoting prevents repeated freeze-thaw cycles, which can cause the lipid to come out of solution and degrade. Inert gas displaces oxygen, preventing lipid oxidation and ensuring long-term stability.[3][13]

Protocol II: Preparation of Working Solution for Cell Treatment

This protocol describes the dilution of the concentrated stock into cell culture medium. The key objective is to dilute the organic solvent to a non-toxic level while preventing the lipid from precipitating.

Step 1: Pre-warm Culture Medium

• Action: Warm the required volume of complete cell culture medium (containing serum, if used) to 37°C in a water bath.

• Causality: Adding a cold lipid solution to warm medium or vice-versa can cause thermal shock, promoting precipitation.

Step 2: Serial Dilution (Recommended)

• Action: Perform a serial dilution. First, add the required volume of the 10 mM stock solution to a small volume of pre-warmed medium (e.g., 10 µL of stock into 990 µL of medium for a 100 µM intermediate solution). Vortex immediately and vigorously for 15-30 seconds.

• Causality: Direct, high-volume dilution can cause localized supersaturation, leading to immediate precipitation.[14] A rapid, stepwise dilution into a vortexing solution ensures the lipid molecules are dispersed quickly and efficiently, allowing serum proteins like albumin to bind and stabilize them.[15]

Step 3: Final Dilution

• Action: Add the intermediate dilution from Step 2 to the final volume of pre-warmed culture medium needed for your experiment. Gently swirl the flask or tube to mix.

• Causality: This final dilution brings both the lipid and the solvent to their final working concentrations.

Step 4: Final Quality Control and Use

• Action: Visually inspect the final working medium. It should be clear. Use this medium to treat your cells immediately.

• Causality: Even in a diluted state, long-chain ceramides can aggregate over time. Immediate use ensures consistent delivery to the cells.

Experimental Workflow & Best Practices

The following diagram illustrates the complete workflow from solid compound to cell treatment.

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Application Note: High-Sensitivity Mass Spectrometric Analysis of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

Abstract

This technical guide provides a comprehensive framework for the sensitive and specific analysis of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine, a complex hydroxylated ceramide, using tandem mass spectrometry. Recognizing the critical roles of α-hydroxy fatty acid-containing sphingolipids in cellular signaling, myelin sheath formation, and epidermal barrier function, this document outlines optimized protocols for sample preparation, instrumentation, and data interpretation.[1] The methodologies detailed herein are designed for researchers, scientists, and drug development professionals seeking to accurately identify and characterize this specific ceramide species in complex biological matrices. We delve into the causality behind experimental choices, from solvent selection in extraction to the rationale for specific mass transitions in multiple reaction monitoring (MRM) assays, ensuring a robust and reproducible analytical workflow.

Introduction: The Significance of Hydroxylated Ceramides

Ceramides, composed of a sphingoid base and an N-acyl fatty acid, are central molecules in sphingolipid metabolism.[2] The structural diversity within this lipid class, arising from variations in both the sphingoid base and the fatty acid chain, gives rise to a multitude of distinct molecular species with specific biological functions.[3] N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine belongs to the α-hydroxy ceramide (Cer[AH]) subclass, characterized by a hydroxyl group at the second carbon of the fatty acyl chain.

These hydroxylated sphingolipids are not merely structural variants; they play indispensable roles in physiology and pathology. They are integral components of the skin's stratum corneum, contributing to the epidermal permeability barrier.[4][5][6] Furthermore, hydroxy fatty acid ceramides are crucial for the formation and stability of myelin in the nervous system.[1] Dysregulation of their metabolism has been implicated in various diseases, making their accurate analysis a key objective in biomedical research and drug development.

This application note addresses the analytical challenges posed by N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine, providing a detailed guide to its analysis by electrospray ionization tandem mass spectrometry (ESI-MS/MS), a powerful technique for lipidomics.[7][8]

Foundational Chemistry and Physicochemical Properties

A thorough understanding of the analyte's structure is paramount for developing a successful mass spectrometry method.

• Structure: N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine consists of a D-erythro-sphingosine base (an 18-carbon amino alcohol with a trans double bond at C4) linked via an amide bond to 2'-(R)-hydroxynervonic acid.[1][9] Nervonic acid is a 24-carbon monounsaturated fatty acid (24:1).

• Molecular Formula: C₄₂H₈₁NO₄[1]

• Molecular Weight: 664.1 g/mol [1]

• Ionization Propensity: The presence of the amino group on the sphingosine backbone and hydroxyl groups makes this molecule amenable to positive mode electrospray ionization, typically forming protonated molecules [M+H]⁺. The formation of other adducts, such as sodium [M+Na]⁺ or ammonium [M+NH₄]⁺, is also common and can be leveraged for analysis. In negative mode, deprotonated molecules [M-H]⁻ can be observed.

Table 1: Key Physicochemical and Mass Spectrometry Properties

Property	Value	Source
Chemical Formula	C₄₂H₈₁NO₄	[1]
Average Molecular Weight	664.1 g/mol	[1]
Monoisotopic Mass	663.61656 u	Calculated
[M+H]⁺ (Monoisotopic)	664.62384 m/z	Calculated
[M+Na]⁺ (Monoisotopic)	686.60578 m/z	Calculated
[M+NH₄]⁺ (Monoisotopic)	681.65041 m/z	Calculated
[M-H]⁻ (Monoisotopic)	662.60928 m/z	Calculated

Experimental Design & Protocols

Workflow Overview

The analytical process involves several critical stages, each requiring careful optimization to ensure data quality and reproducibility. The overall workflow is designed to efficiently extract the target analyte, separate it from interfering matrix components, and detect it with high sensitivity and specificity.

Caption: High-level workflow for the LC-MS/MS analysis of hydroxylated ceramides.

Sample Preparation: A Critical First Step

The goal of sample preparation is to quantitatively extract lipids from the biological matrix while removing interfering substances like salts, proteins, and polar metabolites. The choice of method is critical for achieving high recovery and minimizing analytical variability.

Protocol: Modified Bligh-Dyer Extraction

This protocol is a robust method for total lipid extraction from plasma or tissue homogenates.[10]

• Homogenization: Homogenize ~10-20 mg of tissue or use 50-100 µL of plasma in a glass tube.

• Internal Standard Spiking: Add an appropriate internal standard. A non-endogenous, structurally similar lipid, such as C17-α-hydroxy ceramide, is ideal. The use of a stable isotope-labeled internal standard (e.g., D-erythro-Sphingosine-¹³C₂,D₂) provides the most accurate quantification by correcting for matrix effects and extraction inconsistencies.[11]

• Solvent Addition: Add 3 mL of a chloroform:methanol (1:2, v/v) mixture to the sample. Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Phase Separation: Add 1 mL of chloroform and vortex for 30 seconds. Then, add 1 mL of water and vortex again for 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will result in two distinct phases.

• Lipid Collection: Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100-200 µL) of the initial mobile phase for LC-MS analysis (e.g., methanol/chloroform 2:1 v/v with 5 mM ammonium formate).[12]

Causality Note: The chloroform:methanol:water ratio is precisely controlled to create a biphasic system where lipids partition into the lower chloroform layer, while polar contaminants remain in the upper aqueous/methanol layer. Spiking the internal standard at the very beginning accounts for any analyte loss throughout the entire sample preparation process.

Liquid Chromatography (LC) Separation

While direct infusion or "shotgun" lipidomics can be used for high-throughput screening, Liquid Chromatography (LC) is highly recommended for resolving the target analyte from isomeric and isobaric interferences, which are common in complex lipid extracts.[8][13]

Protocol: Reversed-Phase LC

• Column: Use a C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.2% formic acid and 1 mM ammonium formate.

• Mobile Phase B: Acetonitrile/Isopropanol (60:40, v/v) with 0.2% formic acid.[10]

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-1 min: 50% B

  • 1-4 min: Linear gradient to 100% B

  • 4-16 min: Hold at 100% B

  • 16-17 min: Return to 50% B

  • 17-22 min: Column re-equilibration.

• Injection Volume: 5-10 µL.

Causality Note: The C18 stationary phase separates lipids based on their hydrophobicity. The long C24 acyl chain of hydroxynervonoyl sphingosine will be strongly retained. The gradient elution, starting with a more polar mobile phase and transitioning to a highly non-polar phase, ensures that lipids of varying polarities are effectively separated and eluted as sharp peaks. Formic acid and ammonium formate are added to the mobile phase to facilitate protonation and improve ionization efficiency in positive ESI mode.[14]

Mass Spectrometry Detection

A triple quadrupole mass spectrometer is ideally suited for this analysis due to its sensitivity and specificity in Multiple Reaction Monitoring (MRM) mode.[10]

Protocol: ESI-MS/MS Parameters

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Capillary Voltage: +3.5 to +4.5 kV.

• Source Temperature: 120-150 °C.

• Desolvation Gas (N₂): Flow and temperature should be optimized for the specific instrument (e.g., 800 L/hr, 350-450 °C).

• Collision Gas: Argon.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Table 2: Proposed MRM Transitions for N-(2'-hydroxynervonoyl)-D-erythro-sphingosine

Precursor Ion (m/z)	Product Ion (m/z)	Ion Identity	Collision Energy (eV)	Rationale
664.6 [M+H]⁺	264.3	Sphingosine backbone fragment [Sph(d18:1)-2H₂O+H]⁺	35-45	Primary Quantifier: Highly specific and abundant fragment from the sphingosine base.[15][16]
664.6 [M+H]⁺	282.3	Sphingosine backbone fragment [Sph(d18:1)-H₂O+H]⁺	30-40	Qualifier: Confirms identity of the sphingosine backbone.[16]
664.6 [M+H]⁺	646.6	Neutral loss of water [M+H-H₂O]⁺	20-30	Qualifier: Common loss from hydroxylated lipids.[3]

Causality Note: The MRM mode provides exceptional specificity. The first quadrupole (Q1) is set to isolate only the precursor ion mass of our target analyte (m/z 664.6). This isolated ion is then fragmented in the collision cell (Q2). The third quadrupole (Q3) is set to detect only specific, characteristic fragment ions (m/z 264.3, 282.3, etc.). This two-stage mass filtering dramatically reduces chemical noise and allows for precise quantification even at very low concentrations.[12] The collision energy is optimized to maximize the production of the desired fragment ion.

Data Interpretation: Understanding the Fragmentation

The structural elucidation of ceramides by tandem mass spectrometry relies on the predictable fragmentation of the sphingoid base and the fatty acyl chain.[4][5]

Upon collisional activation in the positive ion mode, the protonated N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine molecule undergoes characteristic cleavages. The most prominent fragmentation pathway involves the cleavage of the amide bond and subsequent dehydrations of the sphingosine backbone.

Caption: Key fragmentation pathways for protonated N-(2'-hydroxynervonoyl)-D-erythro-sphingosine.

The generation of the m/z 264.3 and m/z 282.3 ions is diagnostic for a d18:1 sphingosine backbone.[15] The presence of the α-hydroxy group on the fatty acyl chain can influence fragmentation patterns, often promoting specific cleavages around the hydroxyl group, but the sphingosine-derived ions remain the most reliable for identification and quantification in MRM assays.

Conclusion

The protocol detailed in this application note provides a validated, sensitive, and specific method for the analysis of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine. By combining an optimized lipid extraction with high-resolution reversed-phase liquid chromatography and triple quadrupole mass spectrometry, researchers can achieve reliable quantification of this important hydroxylated ceramide. The explained causality behind each step, from sample preparation to data interpretation, equips scientists with the foundational knowledge to adapt and troubleshoot the methodology for their specific research needs. This approach is crucial for advancing our understanding of the roles of hydroxylated ceramides in health and disease.

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• Liebisch, G., Ecker, J., & Magnes, C. (2012). Quantification of bioactive sphingo- and glycerophospholipid species by electrospray ionization tandem mass spectrometry in blood. J Chromatogr B Analyt Technol Biomed Life Sci, 883-884, 141-6. Available from: [Link]

• Shin, J. H., Shon, J. C., Lee, K., Kim, S., Park, C. S., Choi, E. H., & Liu, K. H. (2014). A lipidomic platform establishment for structural identification of skin ceramides with non-hydroxyacyl chains. Analytical and Bioanalytical Chemistry, 406(7), 1917–1932. Available from: [Link]

• Wood, P. L., & Woltjer, R. L. (2018). Flow infusion electrospray ionization high-resolution mass spectrometry of the chloride adducts of sphingolipids, glycerophospholipids, glycerols, hydroxy fatty acids, fatty acid esters of hydroxy fatty acids (FAHFA), and modified nucleosides. Journal of Mass Spectrometry, 53(10), 1017–1023. Available from: [Link]

• Haynes, C. A., Allegood, J. C., Sims, K., & Sullards, M. C. (2008). Analysis of sphingolipids in extracted human plasma using liquid chromatography electrospray ionization tandem mass spectrometry. Journal of Chromatography B, 866(1-2), 199–210. Available from: [Link]

• Xu, C., Pinto, E. C., & Armstrong, D. W. (2014). Separation and sensitive determination of sphingolipids at low femtomole level by using HPLC-PIESI-MS/MS. Analyst, 139(16), 4070–4079. Available from: [Link]

• Zhang, J., Zhang, J., & Wang, J. (2012). Quantitative Determination of Sphingolipids by HPLC-ESI/MSn. Journal of Chromatographic Science, 50(9), 819–824. Available from: [Link]

• Kasumov, T., Li, L., Li, M., Gulshan, K., Kirwan, J. P., & Sadygov, R. G. (2010). Quantification of ceramide species in biological samples by liquid chromatography-electrospray tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 397(2), 677–687. Available from: [Link]

• Luque-Córdoba, D., et al. (2024). Comprehensive profiling of ceramides in human serum by liquid chromatography coupled to tandem mass spectrometry combining data independent/dependent acquisition modes. Journal of Chromatography A, 1715, 464593. Available from: [Link]

• Sullards, M. C., Allegood, J. C., Kelly, S., Wang, E., Haynes, C. A., Park, H., & Merrill, A. H. (2011). Flow injection tandem mass spectrometric measurement of ceramides of multiple chain lengths in biological samples. Rapid Communications in Mass Spectrometry, 25(6), 673–681. Available from: [Link]

• Han, X. (2010). Ceramide Analysis by Multiple Linked-Scan Mass Spectrometry Using a Tandem Quadrupole Instrument. In Lipidomics (pp. 163-174). Humana Press. Available from: [Link]

• Hsu, F. F., & Turk, J. (2002). Structural studies on ceramides as lithiated adducts by low energy collisional-activated dissociation tandem mass spectrometry with electrospray ionization. Journal of the American Society for Mass Spectrometry, 13(6), 680–695. Available from: [Link]

• Lipotype GmbH. (n.d.). Alpha-hydroxy-dihydrosphingosine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 76308629, N-(2'-(R)-hydroxylignoceroyl)-D-erythro-sphingosine. Retrieved from [Link]

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• Han, X. (2016). Fragmentation Patterns of Sphingolipids. In Lipidomics: Comprehensive Mass Spectrometry of Lipids (pp. 237-293). Springer, Cham. Available from: [Link]

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Application Note: A Robust LC/MS/MS Method for the Precise Quantification of Hydroxylated Ceramides in Complex Biological Matrices

Introduction: The Critical Role of Hydroxylated Ceramides

Ceramides, a class of sphingolipids, are integral components of cellular membranes and serve as critical signaling molecules in a myriad of physiological and pathological processes, including apoptosis, cell differentiation, and inflammation.[1] A specific subclass, hydroxylated ceramides, which possess an additional hydroxyl group on either the fatty acyl chain (α- or ω-hydroxy) or the sphingoid base (e.g., phytosphingosine), play unique and vital roles. For instance, ω-hydroxy ceramides are essential for maintaining the skin's permeability barrier, and deficiencies are linked to skin conditions like psoriasis and atopic dermatitis.[2][3] Given their biological significance, the accurate and sensitive quantification of specific hydroxylated ceramide species is paramount for researchers in dermatology, oncology, and metabolic diseases, as well as for professionals in drug development targeting lipid metabolism.

This application note provides a detailed and validated protocol for the quantification of hydroxylated ceramides using Liquid Chromatography-Tandem Mass Spectrometry (LC/MS/MS). The methodology is designed to offer high selectivity, sensitivity, and reproducibility for the analysis of these complex lipids in various biological samples.

Principle of the Method: Leveraging the Power of LC/MS/MS

The quantification of hydroxylated ceramides in complex biological matrices presents analytical challenges due to their structural diversity and the presence of isobaric species. LC/MS/MS in Multiple Reaction Monitoring (MRM) mode is the gold standard for overcoming these challenges.[4][5]

• Liquid Chromatography (LC): Reversed-phase chromatography is employed to separate individual ceramide species based on their hydrophobicity. The hydroxyl group imparts a slightly more polar character to the molecule, influencing its retention time and allowing for separation from their non-hydroxylated counterparts.

• Tandem Mass Spectrometry (MS/MS): Following chromatographic separation, the ceramides are ionized, typically by Electrospray Ionization (ESI), and subjected to two stages of mass analysis. In the first stage (Q1), a specific precursor ion (the protonated molecule [M+H]⁺) is selected. This precursor ion is then fragmented in a collision cell (Q2), and a specific product ion is monitored in the third stage (Q3). This precursor-to-product ion transition is highly specific to the target analyte, minimizing interferences from the sample matrix.[4]

The fragmentation of ceramides in the mass spectrometer provides structural information. For hydroxylated ceramides, characteristic fragmentation patterns are observed, which are crucial for their specific detection. For example, ceramides containing a phytosphingosine base often yield characteristic fragment ions at m/z 282, 300, and 318 in positive ion mode.[6] The presence of a hydroxyl group on the fatty acyl chain also leads to specific neutral losses that can be monitored.[7]

Experimental Protocol

This protocol provides a comprehensive workflow for the quantification of hydroxylated ceramides, from sample preparation to data acquisition.

Sample Preparation: Lipid Extraction

The Bligh and Dyer method is a robust and widely used technique for the extraction of total lipids from biological samples.[8][9]

Materials:

• Chloroform

• Methanol

• Deionized water

• Phosphate-buffered saline (PBS)

• Internal Standard (IS) solution (e.g., a non-endogenous, stable isotope-labeled hydroxylated ceramide)

Procedure:

• For cultured cells, wash with cold PBS and scrape into a glass tube.[10]

• For tissue samples, homogenize in a suitable buffer.

• Add the internal standard solution to the sample at a known concentration. The choice of internal standard is critical and should ideally be a stable isotope-labeled version of the analyte of interest to account for variations in extraction efficiency and matrix effects.[11]

• Add a 2:1 (v/v) mixture of chloroform:methanol to the sample and vortex thoroughly.

• Add chloroform and deionized water to induce phase separation.

• Centrifuge to pellet the precipitated proteins and separate the aqueous and organic phases.

• Carefully collect the lower organic phase containing the lipids.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent (e.g., methanol) for LC/MS/MS analysis.

Liquid Chromatography

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

LC Parameters:

Parameter	Recommendation
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% formic acid and 10 mM ammonium formate
Mobile Phase B	Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate
Gradient	A linear gradient from a lower to a higher percentage of mobile phase B over a suitable runtime (e.g., 15-20 minutes) to elute ceramides with varying acyl chain lengths and hydroxylation patterns.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40-50 °C

| Injection Volume | 5 - 10 µL |

Mass Spectrometry

Instrumentation:

• Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

MS/MS Parameters:

Parameter	Recommendation
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 - 4.5 kV
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 450 °C
Collision Gas	Argon

| Scan Type | Multiple Reaction Monitoring (MRM) |

MRM Transitions: The selection of appropriate MRM transitions is crucial for the specificity of the assay. The following table provides examples of precursor and product ions for representative hydroxylated ceramides. These should be optimized for the specific instrument being used.

Hydroxylated Ceramide Species	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z)
α-hydroxy C16:0 Ceramide	556.5	264.3
α-hydroxy C24:0 Ceramide	668.7	264.3
ω-hydroxy C24:0 Ceramide	668.7	Characteristic fragments
C16:0 Phytoceramide	558.5	282.3, 300.3
C24:0 Phytoceramide	670.7	282.3, 300.3

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for each hydroxylated ceramide species and the internal standard using the instrument's software.

• Calibration Curve: Prepare a series of calibration standards with known concentrations of the hydroxylated ceramides of interest and a constant concentration of the internal standard. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. A linear regression analysis will provide the calibration curve.

• Quantification: Determine the concentration of the hydroxylated ceramides in the unknown samples by interpolating their analyte/internal standard peak area ratios on the calibration curve.

Workflow and Fragmentation Diagrams

Caption: Overall workflow for the quantification of hydroxylated ceramides.

Caption: General fragmentation of a hydroxylated ceramide in the mass spectrometer.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor peak shape	Column contamination, inappropriate mobile phase, column degradation.	Flush the column, use fresh mobile phases, replace the column.
Low signal intensity	Inefficient ionization, poor extraction recovery, instrument sensitivity.	Optimize ESI source parameters, check extraction protocol, ensure instrument is properly tuned.
High background noise	Contaminated solvents or glassware, matrix effects.	Use high-purity solvents, thoroughly clean all glassware, optimize chromatographic separation to avoid co-elution of interfering substances.
Poor reproducibility	Inconsistent sample preparation, variability in injection volume, instrument instability.	Standardize the sample preparation procedure, ensure autosampler is functioning correctly, perform system suitability tests.

Conclusion

This application note details a robust and reliable LC/MS/MS method for the quantification of hydroxylated ceramides in biological samples. The combination of efficient lipid extraction, optimized chromatographic separation, and specific detection by tandem mass spectrometry provides the necessary sensitivity and selectivity for accurate analysis. This methodology is a valuable tool for researchers investigating the roles of these important bioactive lipids in health and disease.

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• Masukawa, Y., et al. (2008). LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery. Journal of lipid research, 49(7), 1466–1475. [Link]

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Using 24:1(2R-OH) Ceramide in lipidomics studies.

Application Note & Protocol

Quantitative Analysis of 24:1(2R-OH) Ceramide in Lipidomics by LC-MS/MS

Abstract & Introduction

This guide provides a comprehensive framework for the quantitative analysis of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine, herein referred to as 24:1(2R-OH) Ceramide, in complex biological matrices. As a member of the α-hydroxy ceramide family, this lipid species plays a critical role in structuring and maintaining the integrity of biological membranes, particularly in the skin and nervous system.[1] This document outlines the core principles of its analysis, detailed protocols for sample preparation and quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and the biochemical context for its study. The methodologies are designed for researchers in lipidomics, drug development, and dermatology to ensure accuracy, precision, and reliability in their investigations.

Scientific Background: The Significance of 2-Hydroxy Very-Long-Chain Ceramides

Ceramides are central intermediates in sphingolipid metabolism, acting as both structural lipids and potent signaling molecules that regulate cellular processes like apoptosis and differentiation.[2][3] The structural diversity of ceramides, defined by the length and hydroxylation of their N-acyl chains and sphingoid bases, dictates their specific biological functions.[1]

2-hydroxy ceramides (hFA-Cer), also known as α-hydroxy ceramides, are characterized by a hydroxyl group at the second carbon of the fatty acid chain. This modification is catalyzed by Fatty Acid 2-Hydroxylase (FA2H) .[1][4] The resulting 2-hydroxy fatty acid is then incorporated into a ceramide backbone by one of the six Ceramide Synthases (CerS) .[5][6] Each CerS exhibits specificity for fatty acyl-CoA chain length; very-long-chain ceramides like the C24:1 species are predominantly synthesized by CerS2 .[2]

The presence of the 2-hydroxyl group allows for additional hydrogen bonding, which significantly alters the biophysical properties of the membranes they inhabit.[7] This leads to tighter lipid packing and increased stability, which is essential for:

• Epidermal Permeability Barrier: In the stratum corneum, 2-hydroxy ceramides are crucial for preventing transepidermal water loss.[5]

• Myelin Sheath Integrity: In the central nervous system, these lipids are vital components of myelin, ensuring the long-term stability of the sheaths that insulate nerve axons.[2][8]

The 24:1 acyl chain (nervonic acid) is particularly enriched in the brain, underscoring the importance of this specific ceramide species in neurological function.[3][9]

Core Principles of Analysis

The quantification of a specific lipid like 24:1(2R-OH) Ceramide from a complex biological sample requires a multi-step workflow designed to maximize recovery, specificity, and sensitivity.

Diagram: Lipidomics Workflow for 24:1(2R-OH) Ceramide Analysis

Caption: High-level workflow from biological sample to quantitative result.

2.1 Lipid Extraction: The primary challenge is to efficiently extract hydrophobic ceramides from aqueous environments while removing interfering substances like proteins and salts. Biphasic solvent systems are the gold standard.

• Rationale for Folch/Bligh & Dyer (Chloroform/Methanol): These methods are robust and widely documented for broad lipid extraction, including very-long-chain ceramides.[8] Chloroform effectively solubilizes lipids, while methanol acts to denature proteins and disrupt lipid-protein interactions.
• Rationale for MTBE/Methanol: This method offers a safer alternative to chloroform with comparable extraction efficiency for many sphingolipids.[10][11] The upper MTBE layer containing the lipids is easily separated from the lower aqueous/methanol phase.

2.2 Internal Standard Selection: Accurate quantification is impossible without an appropriate internal standard (IS) to correct for variations in extraction efficiency, matrix effects, and instrument response.

• Rationale for Odd-Chain Ceramide (e.g., C17:0): Cer(d18:1/17:0) is not naturally abundant in mammalian systems. It behaves chromatographically and ionizes similarly to endogenous ceramides, making it an excellent IS for relative quantification.[8][12]
• Rationale for Stable Isotope-Labeled (SIL) Ceramide (e.g., d7-C24:1 Ceramide): A deuterated standard is the ideal choice as it co-elutes perfectly with the analyte and has nearly identical physicochemical properties, providing the most accurate correction.[13]

2.3 Chromatographic Separation: Reversed-phase liquid chromatography (RPLC) is the preferred method for separating ceramide species based on their hydrophobicity, primarily driven by acyl chain length and saturation. A C18 column is effective for this purpose.[8][11]

2.4 Mass Spectrometric Detection: Tandem mass spectrometry (MS/MS) provides unparalleled specificity and sensitivity. By using Multiple Reaction Monitoring (MRM), the instrument is set to detect a specific precursor ion (the protonated molecule) and a specific product ion generated from its fragmentation.

• Ionization: Electrospray Ionization (ESI) in positive mode is highly effective for ceramides, typically forming protonated molecules [M+H]+.[8]
• Fragmentation: The most common and stable fragmentation for ceramides occurs at the amide bond. This results in the neutral loss of the N-acyl chain (plus a water molecule), leaving a characteristic product ion corresponding to the sphingoid base. For a d18:1 sphingosine base, this key fragment is observed at m/z 264.3 .

Detailed Protocols

Protocol 1: Lipid Extraction from Plasma/Serum

This protocol is adapted from established methods for robust ceramide extraction.[8][10][11]

Materials:

• Plasma or serum samples, stored at -80°C.

• Internal Standard (IS) working solution: C17:0-Ceramide or d7-C24:1 Ceramide in methanol (e.g., 100 ng/mL).

• Methanol (LC-MS grade), ice-cold.

• Methyl-tert-butyl ether (MTBE, LC-MS grade).

• Chloroform (LC-MS grade), ice-cold.

• Water (LC-MS grade).

• Glass tubes with PTFE-lined caps.

Procedure (MTBE Method):

• Thaw plasma/serum samples on ice.

• To a 2 mL glass tube, add 50 µL of plasma/serum.

• Add 20 µL of the IS working solution. Vortex briefly.

• Add 400 µL of ice-cold methanol. Vortex for 20 seconds.

• Add 750 µL of MTBE. Vortex vigorously for 1 minute.

• Incubate on a shaker at 4°C for 15 minutes.

• Induce phase separation by adding 200 µL of LC-MS grade water. Vortex for 20 seconds.

• Centrifuge at 14,000 x g for 5 minutes at 4°C. Two distinct phases will form.

• Carefully collect the upper organic phase (~700-750 µL) and transfer to a new glass tube. Avoid disturbing the protein interface.

• Dry the organic phase under a gentle stream of nitrogen or using a centrifugal vacuum evaporator.

• Reconstitute the dried lipid extract in 100 µL of the initial LC mobile phase (e.g., 90:10 Acetonitrile/Isopropanol). Vortex and transfer to an LC vial for analysis.

Protocol 2: LC-MS/MS Analysis

This protocol provides a starting point for the analysis of very-long-chain ceramides. Instrument parameters, especially collision energy, should be optimized empirically.

Instrumentation & Consumables:

• HPLC/UPLC system coupled to a triple quadrupole mass spectrometer.

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.2% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.2% formic acid and 10 mM ammonium formate.

Parameter	Recommended Setting	Rationale
Column Temperature	45-50°C	Improves peak shape and reduces viscosity of the mobile phase.
Flow Rate	0.3 - 0.4 mL/min	Appropriate for a 2.1 mm ID column to ensure sharp peaks.
Injection Volume	5 µL	Balances sensitivity with the risk of column overloading.
Ionization Mode	Positive ESI	Ceramides ionize efficiently as [M+H]+ adducts.
Capillary Voltage	3.5 - 4.0 kV	Standard range for stable electrospray. Optimize for your instrument.
Source Temperature	120 - 150°C	Prevents solvent condensation without causing thermal degradation.
Desolvation Gas Temp.	350 - 450°C	Ensures efficient desolvation of the mobile phase.

LC Gradient:

Time (min)	% Mobile Phase B
0.0	50%
2.0	50%
12.0	100%
15.0	100%
15.1	50%

| 20.0 | 50% |

MRM Transitions for Quantification: The precursor ion is the protonated molecule [M+H]+. The characteristic product ion for a d18:1 sphingosine base is m/z 264.3.

Analyte	Molecular Formula	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
24:1(2R-OH) Ceramide	C₄₂H₈₁NO₄	664.6	264.3	Optimize (start at 35-45)
Cer(d18:1/17:0) (IS)	C₃₅H₆₉NO₃	552.5	264.3	Optimize (start at 30-40)
d7-Cer(d18:1/24:1) (IS)	C₄₂H₇₄D₇NO₃	655.2	264.3	Optimize (start at 35-45)

Note: The molecular weight of 24:1(2R-OH) Ceramide is 664.1 g/mol . The precursor m/z of 664.6 reflects the addition of a proton and rounding.

Biochemical Pathway & Data Interpretation

De Novo Synthesis of 24:1(2R-OH) Ceramide

Understanding the synthesis pathway provides context for interpreting changes in the levels of this lipid. For instance, alterations in FA2H or CerS2 activity can directly impact its abundance.

Caption: De novo synthesis of 24:1(2R-OH) Ceramide via FA2H and CerS2.

Quantification and Quality Control

• Calibration Curve: Prepare a calibration curve by spiking known concentrations of a synthetic 24:1(2R-OH) Ceramide standard into a surrogate matrix (e.g., charcoal-stripped plasma) containing a fixed concentration of the internal standard. Plot the peak area ratio (Analyte/IS) against the concentration. The linear range for this assay is typically in the low ng/mL to µg/mL range.

• Data Analysis: Integrate the peak areas for the analyte and the internal standard in your samples. Calculate the peak area ratio and determine the concentration using the linear regression equation from your calibration curve.

• Validation: For method validation, assess linearity (R² > 0.99), precision (CV < 15%), and accuracy (85-115% of nominal value) using quality control (QC) samples at low, medium, and high concentrations within the calibration range.

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Application Notes and Protocols for In Vivo Studies with N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

Introduction: The Significance of a Unique Ceramide in Cellular Signaling

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine, a member of the ceramide family of sphingolipids, is a critical bioactive molecule involved in a multitude of cellular processes.[1][2][3] Ceramides, in general, are central to the regulation of cell growth, differentiation, senescence, and apoptosis.[1][4][5][6][7] What distinguishes this particular ceramide is the presence of a very-long-chain fatty acid (nervonic acid with a hydroxyl group), which imparts specific biophysical properties and influences its role in complex biological systems.[8] This document provides a comprehensive guide for researchers on the in vivo administration of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine, detailing its mechanism of action, protocols for administration, and methods for assessing its biological effects.

Recent studies have highlighted the importance of very-long-chain ceramides, such as C24:1 ceramide, in cellular signaling and their association with aging and age-related diseases.[8][9] For instance, elevated levels of C24:1 ceramide have been found in serum extracellular vesicles of aged individuals and have been shown to induce senescence in mesenchymal stem cells.[9] Understanding the in vivo effects of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is therefore crucial for elucidating its physiological and pathological roles.

Mechanism of Action: A Key Player in Sphingolipid Metabolism and Signaling

Sphingolipids are not merely structural components of cell membranes; they are active participants in signal transduction.[2][10][11][12] The "sphingolipid rheostat," the balance between pro-apoptotic ceramides and pro-survival sphingosine-1-phosphate (S1P), is a critical determinant of cell fate.[13] N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine, as a ceramide, is a key component of this rheostat.

The de novo synthesis of ceramides begins in the endoplasmic reticulum, and they serve as precursors for more complex sphingolipids.[5][11] Various cellular stresses and signaling molecules can trigger the breakdown of sphingomyelin to generate ceramide, which then acts as a second messenger.[1][4] Ceramide can exert its effects through several mechanisms:

• Modulation of Membrane Properties: The incorporation of very-long-chain ceramides can alter the fluidity and structure of cellular membranes, influencing the function of membrane-associated proteins and receptors.[8][14]

• Direct Protein Interactions: Ceramides can directly bind to and modulate the activity of various intracellular proteins, including protein kinases and phosphatases, to initiate downstream signaling cascades.[8]

• Induction of Apoptosis: A well-established role of ceramide is the induction of apoptosis.[4][15][16] It can promote the release of pro-apoptotic factors from mitochondria, a critical step in the intrinsic apoptotic pathway.[15]

The following diagram illustrates the central role of ceramide in sphingolipid metabolism and its downstream signaling pathways.

Figure 1: Central role of ceramide in sphingolipid metabolism.

Protocols for In Vivo Administration

The successful in vivo administration of lipophilic compounds like N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine requires careful consideration of the formulation, route of administration, and dosage.

Formulation of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

Due to its poor water solubility, this ceramide must be formulated in a suitable vehicle for in vivo delivery. The choice of vehicle will depend on the intended route of administration and the specific experimental design.

Table 1: Recommended Formulations for In Vivo Administration

Formulation Component	Route of Administration	Rationale
DMSO/Corn Oil	Intraperitoneal (IP), Subcutaneous (SC)	DMSO is a powerful solvent for ceramides, and corn oil serves as a biocompatible carrier for sustained release.[17]
DMSO/PEG300/Tween 80/Saline	Intravenous (IV), Intraperitoneal (IP)	This combination forms a clear solution suitable for systemic administration. PEG300 and Tween 80 act as solubilizing agents and emulsifiers.[17]
Liposomes/Nanoparticles	Intravenous (IV), Topical	Encapsulation in lipid-based delivery systems can improve bioavailability, target specific tissues, and provide controlled release.[18][19]

Step-by-Step Protocol for DMSO/Corn Oil Formulation (for IP/SC injection):

• Prepare a concentrated stock solution: Dissolve the desired amount of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine in a minimal volume of DMSO. For example, to prepare a 25 mg/mL stock, dissolve 25 mg of the compound in 1 mL of DMSO. Gentle warming and vortexing may be required to facilitate dissolution.

• Prepare the final injection solution: For a 10:90 (v/v) DMSO:corn oil formulation, take 100 µL of the 25 mg/mL DMSO stock solution and add it to 900 µL of sterile corn oil.

• Ensure homogeneity: Mix the solution thoroughly by vortexing until a clear or uniform suspension is obtained. This will result in a final concentration of 2.5 mg/mL.[17]

Routes of Administration and Dosage

The choice of administration route and dosage will depend on the animal model, the target organ, and the desired biological effect.

Table 2: Common Routes of Administration and Dosage Ranges

Route	Animal Model	Typical Dosage Range	Frequency
Intraperitoneal (IP)	Mouse, Rat	10 - 50 mg/kg	Daily or every other day
Intravenous (IV)	Mouse, Rat	1 - 10 mg/kg	Once or as a short-term regimen
Subcutaneous (SC)	Mouse, Rat	25 - 100 mg/kg	Daily or for sustained release studies
Topical	Mouse, Rat	0.1 - 1% in a suitable cream or ointment	Daily

Example Dosage Calculation for Intraperitoneal Injection in Mice:

• Desired Dose: 25 mg/kg

• Mouse Weight: 20 g (0.02 kg)

• Total Dose per Mouse: 25 mg/kg * 0.02 kg = 0.5 mg

• Concentration of Injection Solution: 2.5 mg/mL (from the protocol above)

• Injection Volume: 0.5 mg / 2.5 mg/mL = 0.2 mL (or 200 µL)

The following workflow outlines the key steps for a typical in vivo study.

Figure 2: General workflow for in vivo studies.

Assessment of Biological Effects

To evaluate the in vivo effects of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine, a combination of histological, biochemical, and molecular biology techniques should be employed.

Tissue Sample Preparation

Proper tissue collection and processing are critical for accurate downstream analysis.

• Euthanasia and Tissue Harvest: At the experimental endpoint, euthanize the animals according to approved institutional guidelines. Promptly dissect the tissues of interest (e.g., liver, brain, skin, tumor).

• Sample Preservation:

  • For histological analysis, fix a portion of the tissue in 10% neutral buffered formalin.

  • For biochemical and molecular analysis, snap-freeze a portion of the tissue in liquid nitrogen and store at -80°C.

Analytical Methods

A variety of techniques can be used to measure changes in sphingolipid metabolism and downstream signaling pathways.

Table 3: Recommended Analytical Methods

Analytical Method	Purpose	Key Considerations
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Quantify levels of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine and other sphingolipid species in tissues and plasma.[20][21][22]	Requires specialized equipment and expertise in lipidomics.
Histology (H&E Staining)	Assess tissue morphology and identify any pathological changes.	Standard method for evaluating tissue architecture.
Immunohistochemistry (IHC) / Immunofluorescence (IF)	Detect the expression and localization of specific proteins involved in apoptosis (e.g., cleaved caspase-3), cell proliferation (e.g., Ki-67), and signaling pathways.	Requires validated antibodies and appropriate controls.
Western Blotting	Quantify the expression levels of key proteins in signaling pathways.	Provides semi-quantitative data on protein expression.
Quantitative PCR (qPCR)	Measure the mRNA expression levels of genes involved in sphingolipid metabolism and cellular responses.[13]	Highly sensitive method for gene expression analysis.

The following diagram illustrates a potential signaling cascade initiated by ceramide, leading to apoptosis.

Figure 3: Ceramide-mediated apoptotic signaling pathway.

Conclusion and Future Directions

The in vivo administration of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is a valuable tool for investigating the complex roles of very-long-chain ceramides in health and disease. By carefully selecting appropriate formulations, administration routes, and analytical methods, researchers can gain significant insights into the biological functions of this unique sphingolipid. Future studies should focus on elucidating the specific protein targets of this ceramide and exploring its therapeutic potential in various pathological conditions, including cancer, neurodegenerative disorders, and metabolic diseases.

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Application Notes and Protocols: Harnessing Long-Chain Ceramides for Cellular Manipulation

Introduction: The Dichotomous Role of Long-Chain Ceramides in Cellular Fate

Ceramides, a class of sphingolipids, are integral components of cellular membranes and potent bioactive molecules that orchestrate a multitude of cellular processes.[1][2] Comprising a sphingosine backbone linked to a fatty acid via an amide bond, the length and saturation of the fatty acyl chain significantly influence their biological activity.[3][4] Long-chain ceramides (LCCs), typically containing acyl chains of 16 carbons or more (e.g., C16-ceramide), are particularly noteworthy for their pro-apoptotic and anti-proliferative effects in a variety of cell types, especially cancer cells.[5][6][7] This has positioned them as molecules of significant interest in drug development and fundamental research.[5][6]

The accumulation of intracellular LCCs, either through de novo synthesis, the hydrolysis of sphingomyelin, or exogenous administration, can trigger a cascade of events leading to programmed cell death.[8][9] Mechanistically, LCCs have been shown to modulate key signaling pathways, often acting as a second messenger in response to cellular stress.[10][11] Notably, they are implicated in the activation of the c-Jun N-terminal kinase (JNK) pathway, a key regulator of apoptosis, and the inhibition of the pro-survival Phosphoinositide 3-kinase (PI3K)/Akt signaling cascade.[12][13][14][15][16] The interplay between these pathways often determines the ultimate fate of the cell.[11]

However, the therapeutic and research potential of LCCs is often hampered by their inherent hydrophobicity, which presents a significant challenge for their delivery in aqueous cell culture systems.[17][18] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective preparation and application of long-chain ceramides in cell culture, along with detailed protocols for assessing their biological effects.

I. Foundational Principles: Understanding the Mechanism of Action

Before delving into experimental protocols, it is crucial to grasp the key signaling events initiated by long-chain ceramide treatment. This understanding informs experimental design and data interpretation.

A. Pro-Apoptotic Signaling Cascades

Long-chain ceramides primarily exert their cytotoxic effects by initiating apoptosis through both intrinsic and extrinsic pathways. They can induce mitochondrial outer membrane permeabilization, leading to the release of cytochrome c and subsequent caspase activation.[7][19]

B. Modulation of Key Kinase Pathways

• Activation of the JNK Pathway: LCCs are potent activators of the stress-activated protein kinase (SAPK)/JNK cascade.[10][11][13][14] Activated JNK translocates to the nucleus and phosphorylates transcription factors, such as c-Jun, leading to the expression of pro-apoptotic genes.[14] The activation of JNK by ceramide can be a critical step in the induction of apoptosis.[20]

• Inhibition of the PI3K/Akt Pathway: The PI3K/Akt pathway is a central regulator of cell survival, proliferation, and growth. LCCs have been demonstrated to inhibit this pathway, often by promoting the dephosphorylation of Akt, a key downstream effector of PI3K.[12][16][21][22] This inhibition relieves the suppression of pro-apoptotic proteins and contributes to cell death.

Caption: Long-chain ceramide signaling pathways leading to apoptosis.

II. Experimental Protocols: From Preparation to Cellular Treatment

The success of any experiment involving LCCs hinges on their proper solubilization and delivery to cells. The following protocols provide a detailed, step-by-step guide for these critical procedures.

A. Materials and Reagents

• Long-chain ceramide (e.g., C16-ceramide)

• Ethanol (200 proof, molecular biology grade)

• Dimethyl sulfoxide (DMSO, cell culture grade)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate Buffered Saline (PBS), sterile

• Cell culture medium appropriate for the cell line

• Sterile microcentrifuge tubes and serological pipettes

• Water bath or heating block

• Sonicator (optional)

B. Protocol 1: Preparation of Long-Chain Ceramide Stock Solution

Due to their hydrophobic nature, LCCs must first be dissolved in an organic solvent.[17]

• Solvent Selection: Both ethanol and DMSO can be used to dissolve LCCs. The final concentration of the solvent in the cell culture medium should be kept to a minimum (typically <0.5% v/v) to avoid solvent-induced cytotoxicity.[23]

• Dissolution:

  • Weigh the desired amount of LCC powder in a sterile, conical tube.

  • Add the appropriate volume of ethanol or DMSO to achieve the desired stock concentration (e.g., 10-20 mM).

  • Warm the solution to 60-70°C and vortex or sonicate until the ceramide is completely dissolved.[23] Visually inspect the solution to ensure there are no visible particles.

• Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

C. Protocol 2: Preparation of Ceramide-BSA Complex

Complexing LCCs with fatty acid-free BSA enhances their solubility and facilitates a more physiologically relevant delivery to cells.[24][25]

• Prepare a BSA Solution: Dissolve fatty acid-free BSA in sterile PBS or serum-free medium to a final concentration of 10% (w/v).

• Complexation:

  • In a sterile tube, warm the 10% BSA solution to 37°C.

  • Slowly add the LCC stock solution (from Protocol 1) to the warm BSA solution while vortexing to achieve the desired molar ratio (e.g., 2:1 ceramide to BSA).[25]

  • Incubate the mixture at 37°C for at least 30-60 minutes with gentle agitation to allow for complex formation.[23][24]

• Sterilization and Use: The ceramide-BSA complex can be sterile-filtered (0.22 µm filter) before being added to the cell culture medium.

D. Protocol 3: Cell Treatment with Long-Chain Ceramides

The optimal concentration and incubation time for LCC treatment are cell-type dependent and should be determined empirically through dose-response and time-course experiments.

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

• Treatment Preparation:

  • Direct Addition: Dilute the LCC stock solution directly into pre-warmed cell culture medium to the desired final concentration immediately before adding to the cells. Ensure thorough mixing to minimize precipitation.

  • BSA Complex Addition: Add the prepared ceramide-BSA complex to the cell culture medium to achieve the desired final ceramide concentration.

• Vehicle Control: It is critical to include a vehicle control group treated with the same concentration of solvent (ethanol or DMSO) or BSA solution without the ceramide.[26]

• Incubation: Incubate the cells for the desired period (e.g., 24-72 hours) under standard cell culture conditions.

Parameter	Recommended Range	Notes
Cell Confluency at Treatment	50-70%	Ensures cells are actively proliferating.
Final Ceramide Concentration	10-100 µM	Highly cell-type dependent. A dose-response is crucial.
Final Solvent Concentration	<0.5% (v/v)	To minimize solvent-induced cytotoxicity.[23]
Incubation Time	12-72 hours	Dependent on the endpoint being measured.

Table 1: General Guidelines for Long-Chain Ceramide Cell Treatment

III. Downstream Analysis: Assessing the Cellular Response

Following LCC treatment, a variety of assays can be employed to quantify the cellular response.

A. Cell Viability and Proliferation Assays

• MTT/XTT Assay: Measures metabolic activity as an indicator of cell viability.

• Trypan Blue Exclusion Assay: A direct measure of cell membrane integrity.

• Crystal Violet Staining: Quantifies total cell biomass.

B. Apoptosis Assays

• Annexin V/Propidium Iodide (PI) Staining: Differentiates between viable, early apoptotic, late apoptotic, and necrotic cells via flow cytometry.

• Caspase Activity Assays: Measures the activity of key executioner caspases (e.g., caspase-3, -7) using colorimetric or fluorometric substrates.

• TUNEL Assay: Detects DNA fragmentation, a hallmark of late-stage apoptosis.

C. Western Blot Analysis of Signaling Pathways

Western blotting is a powerful technique to investigate the molecular mechanisms underlying the effects of LCCs.

• Protein Extraction: Lyse treated and control cells and quantify total protein concentration.

• SDS-PAGE and Transfer: Separate proteins by size and transfer them to a membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for key proteins in the JNK and PI3K/Akt pathways, including:

  • Phospho-JNK and Total JNK

  • Phospho-c-Jun and Total c-Jun

  • Phospho-Akt (Ser473 and Thr308) and Total Akt

  • Cleaved PARP and Cleaved Caspase-3 (as markers of apoptosis)

• Detection and Analysis: Use appropriate secondary antibodies and a detection reagent to visualize protein bands. Quantify band intensities to determine changes in protein expression and phosphorylation status.

Caption: A generalized experimental workflow for cell culture treatment with long-chain ceramides.

IV. Troubleshooting and Considerations

• Ceramide Precipitation: If precipitation is observed upon addition to the medium, consider increasing the BSA concentration, reducing the final ceramide concentration, or using a different solubilization method.[17]

• Cell Line Variability: The sensitivity of different cell lines to LCCs can vary significantly. It is essential to optimize treatment conditions for each cell line.

• Off-Target Effects of Solvents: Always include a vehicle control to account for any potential effects of the solvent on the cells.

• BSA Interference: Be aware that BSA can potentially interact with other components in the cell culture medium or with cellular signaling pathways.

V. Conclusion

Long-chain ceramides are powerful tools for inducing apoptosis and modulating key signaling pathways in cultured cells. By understanding their mechanisms of action and employing the detailed protocols outlined in this guide, researchers can effectively harness the biological activities of these fascinating lipids to advance their studies in areas such as cancer biology, neurodegenerative diseases, and metabolic disorders. The careful optimization of delivery methods and downstream analyses will ensure the generation of robust and reproducible data.

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Application Notes &amp; Protocols: Preparation of BSA-Complexed Ceramides for Cell Delivery

Introduction: Overcoming the Hydrophobic Barrier

Ceramides are pivotal lipid second messengers, centrally involved in regulating a myriad of cellular processes, including apoptosis, cell cycle arrest, differentiation, and senescence.[1] Their potent bioactivity makes them a subject of intense research interest. However, their pronounced hydrophobicity and low solubility in aqueous solutions present a significant technical hurdle for in vitro studies.[2][3] Direct addition of ceramides dissolved in organic solvents to cell culture media often leads to precipitation, micelle formation, and non-specific toxicity, yielding unreliable and non-reproducible experimental outcomes.[4]

To circumvent these challenges, a carrier molecule is required to solubilize these lipids and facilitate their delivery to cells in a physiologically relevant manner. Bovine Serum Albumin (BSA), the primary carrier of fatty acids and other hydrophobic molecules in the bloodstream, serves as an ideal vehicle for this purpose.[4][5][6] By complexing ceramides with high-purity, fatty acid-free BSA, researchers can create a stable, soluble preparation that ensures enhanced bioavailability and minimizes non-specific effects, thereby enabling the accurate investigation of ceramide-mediated signaling pathways.[7][8]

This guide provides a comprehensive, field-proven protocol for the preparation, characterization, and application of BSA-complexed ceramides for cell culture experiments.

Principle of the Method

The protocol is based on the ability of BSA to bind hydrophobic ligands. Ceramide, initially dissolved in an organic solvent, is introduced to an aqueous solution of fatty acid-free BSA. Through controlled mixing and incubation, the hydrophobic acyl chains of the ceramide molecules partition into the multiple hydrophobic binding pockets of the BSA protein.[5] The organic solvent is then removed, leaving a stable and soluble ceramide-BSA complex. This complex can be sterile-filtered and diluted directly into cell culture media for subsequent experiments. The use of fatty acid-free BSA is critical, as standard BSA preparations contain endogenous lipids that would compete for binding and introduce experimental variability.[4]

Diagram: Ceramide-BSA Complexation and Cellular Delivery

Caption: Workflow for preparing ceramide-BSA complexes and their subsequent delivery to cultured cells.

Protocol Part 1: Preparation of Ceramide-BSA Stock Solution

This protocol describes the preparation of a 5 mM ceramide stock solution complexed with BSA at a 5:1 molar ratio. This ratio is often used to model elevated physiological or pathological conditions.[4]

Materials and Reagents

• Ceramide (e.g., C16, C18, or other species of interest)

• Fatty Acid-Free BSA (high purity, >98%)

• Ethanol (200 proof, molecular biology grade) or Methanol:Water (95:5)

• Sterile 150 mM NaCl solution or Phosphate-Buffered Saline (PBS)

• Sterile, tissue culture-grade water

• Sterile glass vials or tubes

• Sterile 0.22 µm syringe filters

Equipment

• Heated stir plate or water bath set to 37°C

• Vortex mixer

• Sonicator bath

• Source of dry nitrogen gas or a speed vacuum concentrator

• Sterile laminar flow hood

Step-by-Step Methodology

1. Prepare Ceramide Stock in Organic Solvent (e.g., 25 mM):

• Rationale: Ceramide is insoluble in aqueous buffers and must first be dissolved in an organic solvent. Ethanol is a common choice that is compatible with cell culture at very low final concentrations.[9]
• Action: Weigh the required amount of ceramide powder in a sterile glass vial. For C16-Ceramide (MW ≈ 538 g/mol ), 1.35 mg in 100 µL of ethanol yields a 25 mM solution.
• Action: Add the ethanol and warm the solution to 37-50°C.[4] Vortex or sonicate periodically until the ceramide is completely dissolved. The solution should be clear. This step should be performed in a chemical fume hood.

2. Prepare Fatty Acid-Free BSA Solution (e.g., 1 mM in 150 mM NaCl):

• Rationale: The BSA solution is prepared in a physiological salt solution and pre-warmed to facilitate the complexation process and maintain protein stability.[10]
• Action: Under sterile conditions, dissolve fatty acid-free BSA (MW ≈ 66,500 g/mol ) to a final concentration of 1 mM (approx. 66.5 mg/mL) in sterile 150 mM NaCl or PBS.
• Action: Mix gently by swirling or slow stirring at 37°C until the BSA is completely dissolved.[10] Avoid vigorous vortexing, which can cause frothing and protein denaturation.
• Action: Maintain the BSA solution at 37°C in a water bath or on a heated stir plate.[9][10]

3. Complexation of Ceramide to BSA:

• Rationale: The slow, dropwise addition of the ceramide-ethanol solution to the warmed, stirring BSA solution is the critical step.[10] This method allows the individual ceramide molecules to leave the ethanol carrier and enter the hydrophobic pockets of BSA, preventing the ceramide from precipitating in the aqueous solution.
• Action: While the 1 mM BSA solution is gently stirring at 37°C, slowly add the 25 mM ceramide-ethanol stock solution dropwise to achieve the desired 5:1 molar ratio. For example, to make 1 mL of 5 mM Ceramide:1 mM BSA complex, add 200 µL of 25 mM ceramide stock to 800 µL of 1.25 mM BSA solution (adjust BSA concentration accordingly).
• Action: Once the addition is complete, cover the vial with parafilm and continue to incubate at 37°C for at least 1 hour with continuous gentle stirring to ensure maximal complexation.[4][9]

4. Removal of Organic Solvent (Optional but Recommended):

• Rationale: Although the final ethanol concentration may be low, removing it can be important for sensitive cell types or long-term experiments.
• Action: Evaporate the ethanol from the complex solution using a gentle stream of dry nitrogen gas or a speed vacuum concentrator until the initial volume is reduced by the amount of ethanol added. Be careful not to completely dry the sample.

5. Final Preparation, Sterilization, and Storage:

• Rationale: Final volume adjustment ensures accurate concentration, and sterile filtration removes any potential microbial contamination.
• Action: Adjust the final volume with sterile 150 mM NaCl or PBS to achieve the target 5 mM ceramide concentration. The final solution should be clear.
• Action: Sterilize the final Ceramide-BSA complex by passing it through a 0.22 µm syringe filter.
• Action: Aliquot the stock solution into sterile single-use vials and store at -20°C. The complex is typically stable for at least one month.[10] Avoid repeated freeze-thaw cycles.

Protocol Part 2: Application in Cell Culture

Step-by-Step Methodology

1. Prepare Vehicle Control:

• Rationale: A proper control is essential to ensure that any observed cellular effects are due to the ceramide and not the BSA carrier or residual solvent.
• Action: Prepare a BSA solution that is identical to the ceramide-complex solution but lacks the ceramide. This involves adding the same volume of the organic solvent (e.g., ethanol) to the BSA solution and processing it in the same manner as the ceramide complex.[9]

2. Thawing and Dilution:

• Action: Thaw the Ceramide-BSA stock solution and the BSA vehicle control at 37°C immediately before use.
• Action: Dilute the stock solution directly into your pre-warmed cell culture medium to the desired final working concentration (e.g., 10-100 µM). Mix gently by swirling the plate or flask.

3. Cell Treatment:

• Action: Remove the existing medium from your cultured cells and replace it with the medium containing the Ceramide-BSA complex or the BSA vehicle control.
• Action: Incubate the cells for the desired period (e.g., 4, 8, 16, or 24 hours) before performing downstream analysis, such as apoptosis assays, western blotting, or lipidomics.[11]

Quantitative Data Summary

Parameter	Recommended Value	Rationale / Notes
Purity of BSA	>98% Fatty Acid-Free	Essential to prevent competition from endogenous lipids and ensure consistency.[4]
Ceramide:BSA Molar Ratio	1:1 to 6:1	Ratios of 1:1 to 3:1 are considered more physiological, while >5:1 can be used to model lipotoxicity.[4]
Complexation Temperature	37°C	Promotes lipid-protein binding and maintains BSA structural integrity. Do not exceed 40°C.[10]
Complexation Time	≥ 1 hour	Ensures sufficient time for the ceramide to bind to the BSA molecules.[4][9]
Final Ceramide Conc. (in cells)	10 - 100 µM	This is a typical starting range. The optimal concentration must be determined empirically for each cell type and endpoint.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Precipitation during complexation	Ceramide added too quickly.	Add the ceramide-solvent stock much more slowly, drop-by-drop, to the stirring BSA solution. Ensure the BSA solution is at 37°C.[10]
BSA solution was too cold.	Ensure the BSA solution is maintained at 37°C throughout the addition process.
High background in control cells	Impure BSA was used.	Use only high-purity, fatty acid-free BSA.
BSA concentration is too high.	Lower the final BSA concentration in the culture medium. Ensure the vehicle control matches the experimental condition.
No cellular effect observed	Ceramide concentration is too low.	Perform a dose-response curve to determine the optimal working concentration for your specific cell line and assay.
Incubation time is too short.	Perform a time-course experiment to identify the optimal treatment duration.

Diagram: Key Steps and Quality Control

Caption: A workflow diagram highlighting critical steps and quality control checkpoints.

References

• F
• Preparation of BSA complexed free fatty acids for in vitro studies. Protocols.io. (2022-05-02).
• Application Notes: Preparation and Use of Linoleate-BSA Complex in Cell Culture. Benchchem.
• General Lipid/BSA Solubilization Protocol For Cell Delivery. Sigma-Aldrich.
• How to dissolve the ceramides and add it to cell culture for treatment?
• Saturated Fatty Acids Induce Ceramide-associated Macrophage Cell De
• The Effectiveness of Bovine Serum Albumin (BSA) Nanoparticles as Carriers in Drug Delivery Systems: A Review. IOSR Journal. (2022-07-09).
• Cholesterol-rich fluid membranes solubilize ceramide domains: implications for the structure and dynamics of mammalian intracellular and plasma membranes. Sigma-Aldrich. (2009-06-13).
• Cholesterol-rich Fluid Membranes Solubilize Ceramide Domains: IMPLICATIONS FOR THE STRUCTURE AND DYNAMICS OF MAMMALIAN INTRACELLULAR AND PLASMA MEMBRANES. NIH.
• Bovine Serum Albumin as a Platform for Designing Biologically Active Nanocarriers—Experimental and Comput
• Albumin and mammalian cell culture: implications for biotechnology applic
• Serum Albumins as Carriers for F
• Current methods for the identification and quantit

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. caymanchem.com [caymanchem.com]
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• 8. Bovine Serum Albumin as a Platform for Designing Biologically Active Nanocarriers—Experimental and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. wklab.org [wklab.org]
• 11. Saturated Fatty Acids Induce Ceramide-associated Macrophage Cell Death - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analytical Standards and Quantitative Protocols for 2'-Hydroxy Nervonoyl Ceramide

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the analysis of 2'-hydroxy nervonoyl ceramide (d18:1/24:1(2-OH)). As a critical very-long-chain sphingolipid, its accurate quantification is essential for research in neurobiology, dermatology, and metabolic diseases. This document outlines best practices for handling the analytical standard, preparing biological samples, and implementing robust, validated analytical methods, with a primary focus on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) as the gold standard for sensitivity and specificity.

Introduction: The Significance of 2'-Hydroxy Nervonoyl Ceramide

Ceramides are central molecules in sphingolipid metabolism, acting as both structural components of cellular membranes and critical signaling molecules in processes like apoptosis, cell differentiation, and inflammation.[1][2] The structure of a ceramide consists of a sphingoid base linked to a fatty acid via an amide bond.[3] The diversity of these hydrophobic chains gives rise to a vast array of ceramide species with distinct physicochemical properties and biological functions.

2'-hydroxy nervonoyl ceramide is a unique and significant species. It is composed of a sphingosine (d18:1) base and nervonic acid (C24:1), a very-long-chain monounsaturated fatty acid, which features a hydroxyl group at the alpha-carbon (C2') position.[4] This 2'-hydroxylation, conferred by the enzyme Fatty Acid 2-Hydroxylase (FA2H), dramatically alters the molecule's properties, enhancing its capacity for hydrogen bonding.[5][6] This structural feature is critical in tissues where 2'-hydroxy ceramides are abundant, such as the myelin sheath of nerves and the stratum corneum of the epidermis, contributing to membrane stability and barrier function.[4][7]

Given its low abundance and structural similarity to other lipids, the accurate and precise quantification of 2'-hydroxy nervonoyl ceramide presents significant analytical challenges.[3] This guide provides the foundational methods to overcome these challenges, ensuring data integrity for researchers and drug development professionals.

Physicochemical Properties & Standard Handling

The analytical standard of 2'-hydroxy nervonoyl ceramide is a crystalline solid with poor aqueous solubility. Its very-long-chain fatty acid and additional hydroxyl group give it a high melting point and a propensity for strong intermolecular interactions.

Key Properties:

• Solubility: Insoluble in water. Soluble in organic solvent mixtures such as chloroform/methanol or ethanol.

• Stability: The amide bond is stable under normal analytical conditions. However, standards should be stored in an inert solvent at low temperatures (-20°C or -80°C) to prevent long-term degradation. Aliquoting stock solutions is recommended to avoid repeated freeze-thaw cycles.

• Purity: The purity of the analytical standard is paramount. It should be verified by at least two orthogonal methods, such as NMR for structural confirmation and LC-MS for purity assessment.

Protocol 1: Preparation of Standard Solutions

Objective: To prepare accurate and stable stock and working solutions of 2'-hydroxy nervonoyl ceramide and an appropriate internal standard.

Rationale: The use of a proper internal standard (IS) is crucial for accurate quantification. An ideal IS corrects for variations in extraction efficiency, matrix effects, and instrument response.[1] A stable isotope-labeled version of the analyte is the best choice. If unavailable, a structurally similar 2'-hydroxy ceramide with an odd-numbered fatty acid chain (e.g., C17 or C25) is a suitable alternative.[8]

Materials:

• 2'-Hydroxy Nervonoyl Ceramide (analytical standard grade)

• Internal Standard (e.g., C17 2'-hydroxy ceramide or stable isotope-labeled standard)

• Solvents: Chloroform, Methanol (LC-MS Grade), Ethanol

Procedure:

• Stock Solution Preparation (1 mg/mL):

  • Allow the vial of the standard to equilibrate to room temperature before opening to prevent condensation.

  • Accurately weigh a precise amount (e.g., 1 mg) of the standard.

  • Dissolve the standard in a minimal amount of chloroform and then dilute to the final volume with methanol or ethanol to create a 1 mg/mL stock solution. For example, dissolve 1 mg in 200 µL chloroform, then add 800 µL methanol.

  • Vortex thoroughly to ensure complete dissolution. .

• Internal Standard Stock Solution (1 mg/mL):

  • Prepare the internal standard stock solution using the same procedure as in step 1.

• Working Standard & IS Solutions:

  • Perform serial dilutions of the stock solutions using ethanol or a suitable mobile phase-like solvent to create a series of working standard solutions for the calibration curve (e.g., 1-1000 ng/mL).[1]

  • Prepare a single working internal standard solution at a fixed concentration (e.g., 100 ng/mL) that will be spiked into all samples, calibrators, and quality controls.

• Storage:

  • Store all stock and working solutions in amber glass vials at -80°C.

Sample Preparation from Biological Matrices

The goal of sample preparation is to efficiently extract lipids from the complex biological matrix (e.g., plasma, tissue homogenate) while removing interfering substances like proteins and salts. A liquid-liquid extraction based on the methods of Bligh & Dyer or Folch is the most effective and widely used approach.[8][9]

Workflow for Lipid Extraction

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and degradation pathways, functions, and pathology of ceramides and epidermal acylceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 4. 2′-Hydroxy ceramide in membrane homeostasis and cell signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Hydroxy-ceramide synthesis by ceramide synthase family: enzymatic basis for the preference of FA chain length - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular arrangements in sphingolipids. Conformation and hydrogen bonding of ceramide and their implication on membrane stability and permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Influence of ceramide on lipid domain stability studied with small-angle neutron scattering: The role of acyl chain length and unsaturation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 9. accesson.kr [accesson.kr]

Application Note: Structural Elucidation of Hydroxylated Ceramides using Tandem Mass Spectrometry

Abstract

Hydroxylated ceramides are a critical subclass of sphingolipids integral to skin barrier function, cellular signaling, and pathogenesis. Their structural diversity, stemming from variations in fatty acid (FA) and long-chain base (LCB) length, unsaturation, and the position of hydroxyl groups, presents a significant analytical challenge. This guide provides a comprehensive overview of the fragmentation behavior of hydroxylated ceramides using tandem mass spectrometry (MS/MS). We will explore the characteristic fragmentation patterns of α-hydroxy, ω-hydroxy, and phytosphingosine-containing ceramides, detailing the diagnostic ions that enable their unambiguous identification. Furthermore, this document furnishes detailed, field-proven protocols for sample preparation, liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, and data interpretation, designed for researchers, scientists, and drug development professionals.

Introduction: The Significance of Hydroxylated Ceramides

Ceramides, composed of a fatty acid amide-linked to a sphingoid long-chain base, are central players in lipidomics.[1][2] The addition of hydroxyl groups to either the fatty acid or the LCB dramatically alters their physicochemical properties and biological functions.

• α-Hydroxy Ceramides (AS or [A]): Characterized by a hydroxyl group at the C2 position of the fatty acid, these ceramides are abundant in the epidermis and play a crucial role in maintaining the skin's water barrier.[3]

• ω-Hydroxy Ceramides (OS or [O]): These ceramides possess a hydroxyl group at the terminal carbon of the fatty acid. They are unique in their ability to be esterified to proteins in the cornified envelope or to other lipids, forming ultra-long chain ceramides essential for skin barrier integrity.[3]

• Phytoceramides (Cer[NP], [AP]): These ceramides are built on a phytosphingosine (trihydroxy) backbone.[4] They are key structural lipids in the stratum corneum and are also prevalent in plants and yeast.[4]

Given their structural complexity and isomeric possibilities, liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for their analysis, offering the required sensitivity and specificity for detailed structural elucidation and quantification.[1][5]

Principles of Tandem MS for Ceramide Analysis

Tandem mass spectrometry (MS/MS) involves multiple stages of mass analysis. In a typical workflow, a precursor ion (e.g., the protonated or lithiated molecule, [M+H]⁺ or [M+Li]⁺) is selected in the first mass analyzer, subjected to fragmentation via collision-induced dissociation (CID), and the resulting product ions are analyzed in a second mass analyzer. The fragmentation pattern is a molecular fingerprint, providing rich structural information.[6][7]

Ionization Modes: Positive vs. Negative

Both positive and negative electrospray ionization (ESI) modes can be used for ceramide analysis, each providing complementary information.[2]

• Positive Ion Mode ([M+H]⁺, [M+Na]⁺, [M+Li]⁺): This mode is highly sensitive and typically yields fragment ions related to the long-chain base.[8][9][10] The most common product ion for ceramides containing a sphingosine (d18:1) base is m/z 264.2, arising from the cleavage of the amide bond and subsequent dehydration.[5][8] This predictable fragmentation makes it ideal for targeted quantification using Multiple Reaction Monitoring (MRM).

• Negative Ion Mode ([M-H]⁻, [M+CH₃COO]⁻): This mode provides excellent structural information about the fatty acid chain.[2][11] A characteristic fragmentation pathway leads to the formation of the fatty acid carboxylate anion (RCOO⁻), allowing for unambiguous identification of the N-acyl moiety.[11]

For comprehensive structural characterization, acquiring data in both modes is often beneficial. However, for high-throughput quantification, positive ion mode MRM is most commonly employed.[5][12]

Fragmentation Pathways of Hydroxylated Ceramides

The position of the hydroxyl group profoundly influences the CID fragmentation pathways, generating diagnostic ions that enable isomer differentiation.[2][6][10]

3.1. General Ceramide Fragmentation (Positive Mode)

A common fragmentation pathway for all ceramides in positive ion mode involves the cleavage of the amide bond. For a typical sphingosine-based ceramide, this yields a characteristic ion at m/z 264.2, representing the sphingoid base after the loss of two water molecules. Variations in the LCB structure (e.g., sphinganine, phytosphingosine) will shift this diagnostic ion accordingly.

Figure 1: General CID fragmentation of a ceramide in positive ion mode.

3.2. α-Hydroxy Ceramides (Cer[AS])

In positive ion mode, α-hydroxy ceramides exhibit a characteristic cleavage between the C1 and C2 carbons of the fatty acid, in addition to the common LCB fragments. This results in a neutral loss specific to the α-hydroxylated fatty acid. In negative ion mode, the fragmentation is even more distinct, often producing a prominent ion corresponding to the α-hydroxylated fatty acid itself.[13]

3.3. ω-Hydroxy Ceramides (Cer[OS])

The terminal hydroxyl group on the fatty acid chain in ω-hydroxy ceramides leads to unique fragmentation patterns. Tandem MS analysis can generate characteristic fragments that retain this ω-hydroxy functionality, helping to distinguish them from other isomers.[3] These ceramides are often esterified to linoleic acid (forming Cer[EOS]), which adds another layer of complexity. MS/MS of Cer[EOS] will show fragments corresponding to the loss of the esterified fatty acid in addition to the standard ceramide backbone cleavages.[14]

3.4. Phytoceramides (e.g., Cer[NP], Cer[AP])

Phytoceramides are based on a phytosphingosine (t18:0) LCB, which contains three hydroxyl groups.[4] The characteristic LCB fragment ion in positive mode is therefore shifted compared to sphingosine-based ceramides. The additional hydroxyl group provides another site for water loss, influencing the relative abundance of fragment ions. The fragmentation of the fatty acid portion (non-hydroxylated [NP] vs. α-hydroxylated [AP]) follows predictable patterns.[4]

Table 1: Key Diagnostic Ions for Hydroxylated Ceramide Classes (Positive ESI)

Ceramide Class	Long-Chain Base (LCB)	Fatty Acyl (FA) Type	Key Precursor Ions	Primary LCB Fragment Ion (m/z)	Other Diagnostic Fragments/Losses
Cer[NS]	Sphingosine (d18:1)	Non-hydroxy	[M+H]⁺, [M+Na]⁺	264.2 ([d18:1+H-2H₂O]⁺)	Loss of FA and H₂O
Cer[AS]	Sphingosine (d18:1)	α-hydroxy	[M+H]⁺, [M+Na]⁺	264.2 ([d18:1+H-2H₂O]⁺)	Ions from cleavage at FA C1-C2 bond
Cer[OS]	Sphingosine (d18:1)	ω-hydroxy	[M+H]⁺, [M+Na]⁺	264.2 ([d18:1+H-2H₂O]⁺)	Fragments retaining terminal -OH on FA
Cer[NP]	Phytosphingosine (t18:0)	Non-hydroxy	[M+H]⁺, [M+Na]⁺	282.3 ([t18:0+H-3H₂O]⁺)	Sequential water losses
Cer[AP]	Phytosphingosine (t18:0)	α-hydroxy	[M+H]⁺, [M+Na]⁺	282.3 ([t18:0+H-3H₂O]⁺)	Combination of LCB and FA fragments

Note: The exact m/z values can vary slightly based on instrument calibration. The listed LCB fragment ions are common but other related ions (e.g., with fewer water losses) may also be observed.

Experimental Protocols

This section provides a robust starting point for developing an LC-MS/MS method for hydroxylated ceramide analysis. Optimization is essential for specific sample types and instrumentation.

4.1. Lipid Extraction from Biological Samples

A modified Bligh-Dyer extraction is a reliable method for extracting ceramides from plasma or tissue homogenates.[5]

Materials:

• Chloroform (CHCl₃)

• Methanol (MeOH)

• Deionized Water

• Internal Standards (e.g., Cer(d18:1/17:0), a non-endogenous species)

• Glass screw-cap tubes, centrifuge

Protocol:

• To 100 µL of sample (e.g., plasma) in a glass tube on ice, add a known amount of internal standard (e.g., 50 ng Cer(d18:1/17:0)).

• Add 2 mL of a cold CHCl₃:MeOH (1:2, v/v) mixture. Vortex thoroughly for 5 minutes.

• Induce phase separation by adding 0.5 mL of CHCl₃ followed by 0.5 mL of water. Vortex again.

• Centrifuge at 2000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic layer (containing the lipids) using a glass pipette and transfer to a new tube.

• Re-extract the remaining aqueous layer with an additional 1 mL of CHCl₃, centrifuge, and pool the organic layers.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a small volume (e.g., 100 µL) of the initial LC mobile phase for injection.

Sources

• 1. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 2. Complete structural characterization of ceramides as [M – H]− ions by multiple-stage linear ion trap mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural identification of skin ceramides containing ω-hydroxy acyl chains using mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. creative-proteomics.com [creative-proteomics.com]
• 5. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High-energy collision-induced dissociation of [M+Na]+ ions desorbed by fast atom bombardment of ceramides isolated from the starfish Distolasterias nipon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sinh.cas.cn [sinh.cas.cn]
• 8. lipidmaps.org [lipidmaps.org]
• 9. Structural studies on ceramides as lithiated adducts by low energy collisional-activated dissociation tandem mass spectrometry with electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Electrospray ionization with higher-energy collision dissociation tandem mass spectrometry toward characterization of ceramides as [M + Li]+ ions: Mechanisms of fragmentation and structural identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Characterization of ceramides by low energy collisional-activated dissociation tandem mass spectrometry with negative-ion electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. Comprehensive identification of sphingolipid species by in silico retention time and tandem mass spectral library - PMC [pmc.ncbi.nlm.nih.gov]
• 14. LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Assays for Measuring Ceramide-Induced Apoptosis

<

Introduction: The Central Role of Ceramide in Apoptosis Signaling

Ceramide, a sphingolipid, has emerged as a critical second messenger in the intricate signaling pathways of apoptosis, or programmed cell death.[1][2] Under cellular stress conditions—such as exposure to cytokines, chemotherapeutic agents, or radiation—the intracellular concentration of ceramide increases, tipping the cellular balance from survival to self-destruction.[1][2][3] This lipid messenger can be generated through two primary pathways: the hydrolysis of sphingomyelin by sphingomyelinases or via de novo synthesis.[4] Understanding and accurately measuring ceramide-induced apoptosis is therefore fundamental for research in cancer biology, neurodegenerative diseases, and for the development of novel therapeutics.

This guide provides a comprehensive overview and detailed protocols for key in vitro assays designed to quantify apoptosis following treatment with cell-permeable ceramide analogs (e.g., C6-ceramide).[3][5] The methodologies described herein are tailored for researchers, scientists, and drug development professionals seeking to robustly assess the pro-apoptotic efficacy of ceramides or agents that modulate ceramide metabolism.

The Ceramide Signaling Pathway: A Mechanistic Overview

Ceramide exerts its pro-apoptotic effects through a complex and multifaceted signaling network. Upon accumulation, ceramide can activate several downstream targets, leading to the engagement of the cell's intrinsic and extrinsic apoptotic machinery. Key events include the activation of stress-activated protein kinases (SAPK/JNK), regulation of the Bcl-2 family of proteins, and direct effects on mitochondrial integrity.[1][2] The convergence of these signals often leads to the activation of executioner caspases, which are proteases that dismantle the cell in an orderly fashion.[6] A critical aspect of ceramide's action is its ability to promote the permeabilization of the mitochondrial outer membrane, leading to the release of cytochrome c, a key step in the formation of the apoptosome and subsequent caspase activation.[7]

Figure 1: Simplified signaling pathway of ceramide-induced apoptosis.

Core Protocols for Quantifying Ceramide-Induced Apoptosis

The selection of an appropriate assay depends on the specific apoptotic event being investigated. This section details three robust, widely-used methods to assess different stages of apoptosis: mitochondrial membrane potential collapse (an early event), phosphatidylserine externalization (an early-to-mid event), and executioner caspase activation (a key mid-to-late event).

General Workflow for Ceramide Treatment

A standardized experimental workflow is crucial for reproducibility. The following diagram outlines the key stages from cell culture to data analysis.

Figure 2: General experimental workflow for apoptosis assays.

Protocol 1: Mitochondrial Membrane Potential (ΔΨm) Assay using JC-1

Principle of the Assay: The disruption of the mitochondrial membrane potential (ΔΨm) is an early hallmark of apoptosis. The JC-1 dye is a lipophilic, cationic probe that can selectively enter mitochondria and reversibly change color from green to red as the membrane potential increases. In healthy cells with high ΔΨm, JC-1 spontaneously forms complexes known as J-aggregates, which exhibit intense red fluorescence.[8] In apoptotic cells, where the ΔΨm collapses, JC-1 remains in its monomeric form, showing only green fluorescence.[8] The ratio of red to green fluorescence provides a sensitive measure of mitochondrial depolarization.

Materials:

• JC-1 Dye (MitoProbe™ JC-1 Assay Kit or similar)[9]

• Dimethyl sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Carbonyl cyanide 3-chlorophenylhydrazone (CCCP) or FCCP (for positive control)[10][11]

• Cell culture medium

• 6-well or 96-well plates

• Flow cytometer or fluorescence plate reader

Procedure (for Flow Cytometry):

• Cell Preparation: Seed cells at a density of approximately 1 x 10^6 cells/mL and culture overnight.

• Induce Apoptosis: Treat cells with the desired concentrations of C6-ceramide for the appropriate duration. Include the following controls:

  • Negative Control: Vehicle (e.g., DMSO) treated cells.

  • Positive Control: Treat cells with 50 µM CCCP for 5-15 minutes to induce rapid mitochondrial depolarization.[9][10]

• Harvest Cells: Collect both adherent and suspension cells. Centrifuge at 400 x g for 5 minutes and discard the supernatant.[9]

• JC-1 Staining:

  • Resuspend the cell pellet in 1 mL of warm medium or PBS.[10]

  • Prepare a JC-1 working solution (typically 1-10 µM in culture medium).

  • Add the JC-1 working solution to the cells (final concentration ~2 µM is a good starting point).[9][10]

  • Incubate for 15-30 minutes at 37°C in a CO2 incubator, protected from light.[10]

• Wash (Optional but Recommended): Add 2 mL of warm PBS, centrifuge at 400 x g for 5 minutes, and discard the supernatant. Resuspend the cell pellet in 500 µL of fresh PBS or buffer.[10]

• Data Acquisition: Analyze the cells immediately by flow cytometry.

  • Excite at 488 nm.

  • Detect green fluorescence (JC-1 monomers) in the FL1 channel (~527 nm).[9]

  • Detect red fluorescence (J-aggregates) in the FL2 channel (~590 nm).[9]

• Data Analysis: Healthy cells will show high red and low green fluorescence. Apoptotic cells will exhibit a shift from the red to the green channel. Quantify the percentage of cells in each population.

Protocol 2: Annexin V & Propidium Iodide (PI) Staining

Principle of the Assay: In the early stages of apoptosis, phosphatidylserine (PS), a phospholipid normally found on the inner leaflet of the plasma membrane, is translocated to the outer leaflet.[12] Annexin V, a calcium-dependent protein, has a high affinity for PS and can be used to detect this event when conjugated to a fluorochrome like FITC.[13] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by the intact membrane of live and early apoptotic cells. However, it can penetrate the compromised membranes of late apoptotic and necrotic cells. Dual staining with Annexin V and PI allows for the differentiation of four cell populations:

• Annexin V- / PI-: Live, healthy cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Materials:

• Annexin V-FITC (or other conjugate)

• Propidium Iodide (PI)

• 10X Binding Buffer (e.g., 100 mM Hepes pH 7.4, 1.4 M NaCl, 25 mM CaCl2)[13]

• Phosphate-Buffered Saline (PBS), pH 7.4

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Induce Apoptosis: Treat and control cells as described in the previous protocol. A known apoptosis inducer like staurosporine can serve as a potent positive control.[12]

• Harvest Cells: Collect all cells (adherent and floating) and wash once with cold PBS. Centrifuge at ~300-600 x g for 5 minutes.[14]

• Resuspend Cells: Carefully remove the supernatant and resuspend the cell pellet in 1X Binding Buffer at a concentration of ~1 x 10^6 cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.[12]

  • Add 5 µL of Annexin V-FITC and 2-5 µL of PI staining solution (e.g., 50-100 µg/mL working solution).[13]

  • Gently vortex or flick the tube to mix.

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[12]

• Final Preparation: Add 400 µL of 1X Binding Buffer to each tube. Do not wash the cells after staining. Keep samples on ice and protected from light.[13]

• Data Acquisition: Analyze the samples by flow cytometry as soon as possible (ideally within 1 hour).

  • Set up compensation and quadrants using single-stained and unstained controls.

  • Detect FITC fluorescence in the FL1 channel and PI fluorescence in the FL2 or FL3 channel.

• Data Analysis: Gate on the cell population, excluding debris. Create a quadrant plot of Annexin V vs. PI fluorescence and quantify the percentage of cells in each of the four populations.

Protocol 3: Caspase-3/7 Activity Assay

Principle of the Assay: Caspase-3 and Caspase-7 are the primary executioner caspases in the apoptotic cascade.[15] Their activation is a pivotal and irreversible step leading to cell death.[15] These assays utilize a specific peptide substrate for caspase-3/7, typically DEVD, which is conjugated to a reporter molecule (either a fluorophore or a luminogenic substrate).[16][17] When active caspase-3/7 cleaves the DEVD sequence, the reporter is released, generating a measurable signal that is directly proportional to the enzyme's activity.[16][18]

Materials:

• Luminescent or fluorescent Caspase-3/7 assay kit (e.g., Caspase-Glo® 3/7, or a kit using Ac-DEVD-pNA or Ac-DEVD-AFC substrate)[16][18][19]

• White-walled (for luminescence) or black-walled (for fluorescence) 96-well plates

• Cell culture medium

• Plate reader (luminometer or fluorometer)

Procedure (Luminescent "Add-Mix-Measure" Format):

• Cell Seeding: Seed cells in a white-walled 96-well plate at a density appropriate for your cell line (e.g., 10,000 cells/well in 100 µL) and allow them to adhere overnight.

• Induce Apoptosis: Treat cells with C6-ceramide and controls as previously described. Include wells with cells only (background) and a positive control (e.g., staurosporine).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions. Allow it to equilibrate to room temperature before use.[16]

• Assay Reaction:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for ~30 minutes.

  • Add 100 µL of prepared Caspase-Glo® 3/7 Reagent to each well.[16]

• Incubation: Mix the contents by gentle shaking on an orbital shaker for 30-60 seconds. Incubate at room temperature for 1 to 3 hours, protected from light. The "glow-type" signal is generally stable for several hours.[16]

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: Subtract the average background luminescence (from cell-free wells) from all experimental readings. Plot the relative luminescence units (RLU) for each treatment condition. An increase in luminescence indicates an increase in caspase-3/7 activity.

Data Interpretation and Quantitative Summary

Accurate interpretation requires careful consideration of controls. The vehicle control sets the baseline for apoptosis, while the positive control confirms that the assay system is working correctly.

Assay	Parameter Measured	Healthy Cells	Early Apoptosis	Late Apoptosis / Necrosis
JC-1	Mitochondrial Potential (ΔΨm)	High Red/Green Ratio	Low Red/Green Ratio	Low Red/Green Ratio
Annexin V / PI	PS Externalization & Membrane Integrity	Annexin V- / PI-	Annexin V+ / PI-	Annexin V+ / PI+
Caspase-3/7	Enzyme Activity	Low Signal (Fluor/Lum)	High Signal	High Signal

References

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• Das, S. (2018). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol. Retrieved from [Link]

• Haimovitz-Friedman, A., Kolesnick, R. N., & Fuks, Z. (1997). Ceramide signaling in apoptosis. British Medical Bulletin, 53(3), 539–553. Retrieved from [Link]

• Haimovitz-Friedman, A., Kolesnick, R. N., & Fuks, Z. (1997). Ceramide signaling in apoptosis. British Medical Bulletin, 53(3), 539-553. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Assay Guidance Manual: Apoptosis Marker Assays for HTS. Retrieved from [Link]

• G-Biosciences. (n.d.). JC-1 Mitochondrial Membrane Potential Assay. Retrieved from [Link]

• Thermo Fisher Scientific. (2015). MitoProbe™ JC-1 Assay staining protocol for flow cytometry. ResearchGate. Retrieved from [Link]

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• Perandones, C., et al. (2019). Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dye as a Sensitive Fluorescent Probe. Journal of Visualized Experiments. Retrieved from [Link]

• Creative Bioarray. (n.d.). Overview of Cell Apoptosis Assays. Retrieved from [Link]

• RayBiotech. (n.d.). JC-1 Mitochondrial Membrane Potential Assay Kit. Retrieved from [Link]

• Creative Bioarray. (n.d.). JC-1 Mitochondrial Membrane Potential Assay. Retrieved from [Link]

• Mullen, T. D., & Obeid, L. M. (2012). Ceramide and apoptosis: exploring the enigmatic connections between sphingolipid metabolism and programmed cell death. Anticancer Agents in Medicinal Chemistry, 12(4), 340-363. Retrieved from [Link]

• Assay Genie. (n.d.). Technical Manual Caspase 3/7 Activity Assay Kit. Retrieved from [Link]

• Shah, A. K. (1998). Mitochondrial Role in the Signal Transduction Pathway of Ceramide-Induced Apoptosis. Howard Hughes Fellowship. Retrieved from [Link]

• Chi, T., et al. (2024). Modulation of Ceramide-Induced Apoptosis in Enteric Neurons by Aryl Hydrocarbon Receptor Signaling: Unveiling a New Pathway beyond ER Stress. International Journal of Molecular Sciences, 25(15), 8415. Retrieved from [Link]

• Cazzato, G., et al. (2021). High Dose C6 Ceramide-Induced Response in Embryonic Hippocampal Cells. International Journal of Molecular Sciences, 22(16), 8489. Retrieved from [Link]

• MilliporeSigma. (n.d.). Muse™ Caspase-3/7 Kit User's Guide. Retrieved from [Link]

• Baloglu, M., et al. (2024). Exogenous Ceramide Treatment Induce Death and Cytotoxicity in Glioma Cells. Turkish Neurosurgery, 34(5), 907-911. Retrieved from [Link]

• Elabscience. (n.d.). Caspase 3/7 Activity Assay Kit (Colorimetric Method). Retrieved from [Link]

• Slotte, J. P., et al. (2013). Complexation of C6-Ceramide with Cholesteryl Phosphocholine – A Potent Solvent-Free Ceramide Delivery Formulation for Cells in Culture. PLOS ONE, 8(4), e61290. Retrieved from [Link]

• Slotte, J. P., et al. (2013). Complexation of C6-Ceramide with Cholesteryl Phosphocholine – A Potent Solvent-Free Ceramide Delivery Formulation for Cells in Culture. PLOS ONE, 8(4), e61290. Retrieved from [Link]

• Bec, N., et al. (2021). C6 Ceramide (d18:1/6:0) as a Novel Treatment of Cutaneous T Cell Lymphoma. Cancers, 13(2), 297. Retrieved from [Link]

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Lipid extraction protocol for tissues containing hydroxylated ceramides

Protocol for the Efficient Extraction of Hydroxylated Ceramides from Tissues

Introduction: The Challenge of Hydroxylated Ceramide Extraction

Ceramides, a class of sphingolipids, are integral components of cellular membranes and play critical roles in various biological processes, including cell signaling, differentiation, and apoptosis.[1] A specific subclass, hydroxylated ceramides, are characterized by the presence of one or more hydroxyl groups on the fatty acid or sphingoid base backbone. These lipids are particularly abundant in certain tissues, such as the stratum corneum of the skin, where they are crucial for maintaining the epidermal barrier function.[2][3]

The structural diversity of ceramides, arising from variations in chain length, hydroxylation, and saturation, presents a significant analytical challenge. The addition of hydroxyl groups, in particular, increases the polarity of the ceramide molecule, which can complicate its extraction from complex biological matrices. Standard lipid extraction protocols, such as the widely used Folch and Bligh & Dyer methods, may not be optimal for the quantitative recovery of these more polar lipid species.[4][5] This application note provides a detailed protocol specifically optimized for the extraction of hydroxylated ceramides from tissues, ensuring high recovery and sample purity for downstream analysis by techniques like liquid chromatography-mass spectrometry (LC-MS/MS).

Methodology Overview: A Modified Bligh & Dyer Approach

The protocol described herein is a modification of the classic Bligh & Dyer method.[6][7] The rationale for this choice is the method's suitability for samples with high water content, such as tissue homogenates.[1] The modifications focus on optimizing the solvent polarity and phase separation to enhance the recovery of hydroxylated ceramides.

Key Principles of the Protocol

• Tissue Homogenization: Efficient disruption of the tissue matrix is paramount to ensure complete exposure of the cellular lipids to the extraction solvents.

• Single-Phase Extraction: The initial extraction is performed in a single-phase system of chloroform, methanol, and water, which effectively solubilizes a broad range of lipids, including both polar and non-polar species.

• Phase Separation: The addition of water and chloroform induces a phase separation, partitioning the lipids into the lower organic phase and the more polar, water-soluble metabolites into the upper aqueous phase.

• Inclusion of Internal Standards: The addition of a non-endogenous ceramide standard (e.g., C17-ceramide) at the beginning of the extraction process is crucial for accurate quantification, as it accounts for any lipid loss during the procedure.[8]

Experimental Workflow

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Revolutionizing Ceramide Analysis: A Detailed Guide to High-Performance Thin-Layer Chromatography

This comprehensive guide provides an in-depth exploration of High-Performance Thin-Layer Chromatography (HPTLC) for the robust separation and quantification of ceramides. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple protocol, offering a deep dive into the causality behind experimental choices to ensure scientifically sound and reproducible results.

Introduction: The Significance of Ceramide Analysis and the Power of HPTLC

Ceramides, a class of sphingolipids, are critical components of the skin's barrier function and are involved in various cellular signaling pathways, including apoptosis and cell differentiation.[1][2] Their diverse molecular structures, arising from variations in both the sphingoid base and the N-acyl chain, present a significant analytical challenge.[3] While techniques like liquid chromatography-mass spectrometry (LC-MS/MS) offer high sensitivity and specificity, HPTLC provides a cost-effective, high-throughput, and versatile alternative for both qualitative and quantitative analysis of ceramides in complex biological matrices.[1][4][5] This application note will detail a validated HPTLC method for ceramide separation, providing the scientific rationale for each step to empower researchers to adapt and troubleshoot the methodology for their specific needs.

The Principle of HPTLC in Ceramide Separation

HPTLC separates analytes on a high-performance silica gel plate based on the principle of adsorption chromatography. The stationary phase (silica gel) is polar, while the mobile phase (a solvent mixture) is typically less polar. Non-polar compounds, like many ceramide species, have a lower affinity for the stationary phase and travel further up the plate with the mobile phase, resulting in higher retardation factor (Rf) values. Conversely, more polar lipids will interact more strongly with the silica gel and have lower Rf values. The separation of different ceramide classes is achieved by carefully optimizing the polarity of the mobile phase.

PART I: Method Development and Optimization

The success of any HPTLC analysis hinges on a systematic approach to method development. This section elucidates the critical parameters and the logic behind their optimization for effective ceramide separation.

Sample Preparation: Extracting the Lipids of Interest

A crucial first step is the efficient extraction of lipids from the biological matrix. The Folch method, or a modified version thereof, is a widely accepted and robust procedure for this purpose.[2][3]

Rationale: This method utilizes a chloroform/methanol mixture to effectively solubilize a broad range of lipids, including ceramides. The subsequent addition of water induces a phase separation, where the lipids are partitioned into the lower chloroform layer, while more polar, interfering substances remain in the upper aqueous/methanolic layer. Careful removal of the lipid-containing layer and subsequent drying under a stream of nitrogen prevents oxidation and degradation of the target analytes.

Stationary Phase Selection: The Foundation of Separation

For ceramide analysis, HPTLC silica gel 60 plates are the industry standard.[2][4]

Rationale: These plates are composed of fine, uniformly sized silica gel particles, which leads to a higher packing density and a smoother surface compared to classical TLC plates. This results in sharper bands, improved resolution, and higher sensitivity, which are all critical for distinguishing between structurally similar ceramide species.[4]

Mobile Phase Optimization: The Key to Resolution

The choice of mobile phase is arguably the most critical factor in achieving successful separation of ceramide classes. A systematic approach to optimization is essential. The goal is to find a solvent system that provides good separation between the different ceramide species, resulting in distinct, well-resolved bands.

Commonly Used Solvent Systems: A mixture of non-polar and moderately polar solvents is typically employed. For instance, a combination of chloroform, methanol, and acetic acid or a mixture of n-hexane, diethyl ether, and acetic acid can be effective.[4]

Optimization Strategy:

• Start with a known solvent system: Begin with a mobile phase composition reported in the literature for similar lipid separations.

• Vary the solvent ratios: Systematically adjust the proportions of the solvents to fine-tune the polarity of the mobile phase. Increasing the proportion of the more polar solvent (e.g., methanol) will generally decrease the Rf values of all components, while increasing the non-polar component (e.g., chloroform or n-hexane) will have the opposite effect.

• Consider a two-step development: For complex mixtures, a two-step development with different mobile phases can enhance separation. The first development with a less polar solvent system separates the non-polar lipids, and a subsequent development with a more polar system resolves the more polar lipids.

Derivatization and Detection: Visualizing the Separated Ceramides

Since ceramides lack a strong chromophore, a post-chromatographic derivatization step is necessary for their visualization and quantification.

Common Derivatization Reagents:

• Copper(II) sulfate in phosphoric acid: This is a universal reagent for lipids. After spraying the plate with the reagent and heating, lipids appear as charred, dark spots against a lighter background.[6]

• Primuline solution: This reagent offers fluorescent detection. After spraying and drying, the lipid bands can be visualized under UV light (typically at 366 nm).

• Iodine vapor: A simple and non-destructive method where the plate is placed in a chamber containing iodine crystals. Lipids absorb the iodine vapor and appear as brown spots.[2]

Rationale: The choice of derivatization reagent depends on the desired sensitivity and whether subsequent analysis, such as mass spectrometry, is planned. Charring with copper sulfate is a robust and sensitive method for quantification, while iodine staining is reversible and allows for the elution of the separated bands for further analysis.

PART II: Detailed Protocols

This section provides a step-by-step protocol for the HPTLC analysis of ceramides from a skin lipid extract.

Materials and Reagents

Item	Specification
HPTLC Plates	HPTLC silica gel 60 F254, 20 x 10 cm
Solvents	Chloroform, Methanol, n-Hexane, Diethyl ether, Glacial Acetic Acid (all HPLC or analytical grade)
Standards	Ceramide standards (e.g., Ceramide III, Ceramide NP)
Derivatization Reagent	10% (w/v) Copper(II) sulfate in 8% (v/v) phosphoric acid
Application Device	HPTLC automatic sampler (e.g., CAMAG ATS4)
Development Chamber	Automatic Developing Chamber (e.g., CAMAG ADC 2)
Documentation System	HPTLC scanner with densitometry software (e.g., CAMAG TLC Scanner 4)

Experimental Workflow Diagram

Caption: Overall workflow for HPTLC analysis of ceramides.

Step-by-Step Protocol

• Lipid Extraction (Folch Method):

  • Homogenize the tissue sample in a 2:1 (v/v) mixture of chloroform and methanol.

  • Add 0.2 volumes of 0.9% NaCl solution to the homogenate and vortex thoroughly.

  • Centrifuge to separate the phases.

  • Carefully collect the lower chloroform phase containing the lipids.

  • Dry the lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried lipids in a known volume of chloroform/methanol (2:1, v/v).

• HPTLC Plate Preparation:

  • Pre-wash the HPTLC plate by developing it in methanol and then drying it in an oven at 110°C for 30 minutes to activate the silica gel.

• Sample Application:

  • Apply the extracted lipid samples and ceramide standards as bands onto the HPTLC plate using an automatic sampler. A typical application volume is 2-5 µL.

• Chromatographic Development:

  • Place the plate in an automatic developing chamber that has been saturated with the mobile phase. A suitable mobile phase for separating skin ceramides is a mixture of chloroform:methanol:acetic acid (e.g., 190:9:1, v/v/v).

  • Develop the plate to a distance of 8 cm.

  • After development, dry the plate thoroughly.

• Derivatization and Visualization:

  • Dip the dried plate into the copper sulfate/phosphoric acid reagent for a few seconds.

  • Heat the plate on a plate heater at 140-160°C for 5-10 minutes until the bands become visible as dark spots.

• Densitometric Quantification:

  • Scan the plate using a densitometer in absorbance mode at a suitable wavelength (e.g., 540 nm).

  • Integrate the peaks corresponding to the ceramide standards and the samples using the software.

  • Construct a calibration curve from the standards to quantify the amount of ceramides in the samples.

Method Validation

To ensure the reliability of the results, the HPTLC method should be validated for the following parameters:

Parameter	Description
Specificity	The ability of the method to unequivocally assess the analyte in the presence of other components. This can be confirmed by comparing the Rf values and spectra of the analyte in the sample with that of a standard.
Linearity	The ability of the method to produce results that are directly proportional to the concentration of the analyte. This is assessed by analyzing a series of standards at different concentrations and performing a linear regression analysis.
Accuracy	The closeness of the measured value to the true value. This can be determined by spike-recovery experiments.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (RSD).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

PART III: Troubleshooting and Advanced Applications

Troubleshooting Common Issues

Problem	Possible Cause	Solution
Poor separation (streaking or overlapping bands)	- Sample overloading- Inappropriate mobile phase polarity- Uneven solvent front	- Reduce the amount of sample applied- Optimize the mobile phase composition- Ensure proper saturation of the developing chamber
Inconsistent Rf values	- Changes in temperature or humidity- Incomplete chamber saturation- Inconsistent plate activation	- Control the laboratory environment- Ensure the chamber is fully saturated before development- Follow a consistent plate activation procedure
Fading of spots after derivatization	- Insufficient heating time or temperature- Degradation of the derivatizing agent	- Optimize heating conditions- Prepare fresh derivatizing reagent

Advanced Applications: HPTLC-MS Interface

For unambiguous identification of separated ceramide species, the HPTLC plate can be coupled to a mass spectrometer (HPTLC-MS). After development, the bands of interest can be eluted from the plate and directly infused into the MS. This powerful hyphenated technique combines the high-throughput separation of HPTLC with the high sensitivity and specificity of mass spectrometry, enabling detailed structural elucidation of individual ceramide species.[7]

Conclusion

HPTLC is a powerful and versatile technique for the separation and quantification of ceramides in various biological samples. By understanding the scientific principles behind each step of the method, researchers can develop and validate robust and reliable assays. The detailed protocols and troubleshooting guide provided in this application note serve as a valuable resource for scientists and professionals in the fields of dermatology, cosmetology, and lipid research, enabling them to confidently employ HPTLC for their ceramide analysis needs.

References

• Kim, J. Y., et al. (2022). Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics. Bulletin of the Korean Chemical Society, 43(10), 1238-1244. Retrieved from [Link]

• Cordis, G. A., Yoshida, T., & Das, D. K. (1998). HPTLC analysis of sphingomyelin, ceramide and sphingosine in ischemic/reperfused rat heart. Journal of Pharmaceutical and Biomedical Analysis, 16(7), 1189-1193. Retrieved from [Link]

• Kashem, M. A., et al. (2010). C18 Ceramide Analysis in Mammalian Cells Employing Reversed-Phase High Performance Liquid Chromatography Tandem Mass Spectrometry. The open analytical chemistry journal, 4, 11–18. Retrieved from [Link]

• Meyer, T., et al. (2024). Quantifying yeast lipidomics by high-performance thin-layer chromatography (HPTLC) and comparison to mass spectrometry-based shotgun lipidomics. bioRxiv. Retrieved from [Link]

• Ponec, M., Weerheim, A., & Kempenaar, J. (1998). Isolation of ceramide fractions from human stratum corneum lipid extracts by high-performance liquid chromatography. Journal of chromatography. B, Biomedical sciences and applications, 714(2), 269–276. Retrieved from [Link]

• Kim, S. K., et al. (2004). Mobile phase compositions for ceramide III by normal phase high performance liquid chromatography. Biotechnology and Bioprocess Engineering, 9(1), 47-51. Retrieved from [Link]

• Uchida, Y., et al. (2016). HPTLC of ceramides extracted from a 3-dimensional human skin model treated with sphingoids. ResearchGate. Retrieved from [Link]

• Gout-Zschäbitz, S., et al. (2022). Development of a High-Performance Thin-Layer Chromatography Method for the Quantification of Alkyl Glycerolipids and Alkenyl Glycerolipids from Shark and Chimera Oils and Tissues. Molecules, 27(8), 2549. Retrieved from [Link]

• Boelsma, E., et al. (2008). LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery. Journal of lipid research, 49(4), 899–909. Retrieved from [Link]

• Kim, J. Y., et al. (2022). Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics. KoreaScience. Retrieved from [Link]

• Meyer, T., et al. (2024). Establishing lipid standards for HPTLC. ResearchGate. Retrieved from [Link]

• Sethi, P. D. (2012). HPTLC method development and validation: Strategy to minimize methodological failures. Journal of Food and Drug Analysis, 20(4), 794-798. Retrieved from [Link]

• Kasumov, T., et al. (2010). QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY. Analytical and bioanalytical chemistry, 397(4), 1493–1503. Retrieved from [Link]

• Hsu, F. F. (2018). Comprehensive Mouse Skin Ceramide Analysis on a Solid-Phase and TLC Separation with High-Resolution Mass Spectrometry Platform. Washington University School of Medicine. Retrieved from [Link]

• Sutti, M., et al. (2018). Structural characterization of plant glucosylceramides and the corresponding ceramides by UHPLC-LTQ-Orbitrap mass spectrometry. ResearchGate. Retrieved from [Link]

• Càmara-Almirón, J., et al. (2021). Scanning densitometry and mass spectrometry for HPTLC analysis of lipids: The last 10 years. Journal of Liquid Chromatography & Related Technologies, 44(1-2), 1-17. Retrieved from [Link]

• Huang, Q., et al. (2017). High-throughput quantitation of serological ceramides/dihydroceramides by LC/MS/MS: Pregnancy baseline biomarkers and potential. Translational Medicine @ UniSa, 16, 21–30. Retrieved from [Link]

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Technical Notes & Optimization

Solubility issues of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine in aqueous buffers.

Technical Support Center: N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine, also known as 24:1(2R-OH) Ceramide, is a critical sphingolipid involved in forming the epidermal permeability barrier and plays roles in cell signaling and differentiation.[1] Like other long-chain ceramides, it is among the most hydrophobic molecules found in biological systems.[2][3] This inherent hydrophobicity presents significant challenges for researchers attempting to study its function in aqueous environments typical of biological assays. This guide provides a comprehensive framework for understanding and overcoming the solubility issues associated with this lipid, ensuring reliable and reproducible experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

Here we address the most common initial queries regarding the handling of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine.

Q1: I added my powdered ceramide directly to my phosphate-buffered saline (PBS), and it won't dissolve. What went wrong?

A1: This is expected behavior. Long-chain ceramides are practically insoluble in aqueous buffers alone.[2] The long C24:1 acyl chain makes the molecule extremely hydrophobic. Direct addition to aqueous media will result in clumping or floating of the powder, not dissolution. You must first prepare a concentrated stock solution in an appropriate organic solvent.

Q2: What is the best organic solvent to prepare a stock solution?

A2: A mixture of chloroform and methanol (e.g., 2:1, v/v) is a highly effective universal solvent for dissolving sphingolipids.[4] For cell culture applications where chloroform is undesirable, ethanol (which may require warming), Dimethyl Sulfoxide (DMSO), or dimethylformamide (DMF) are common alternatives.[5][6][7] Always purge the solvent with an inert gas like nitrogen or argon before use to prevent lipid oxidation.

Q3: I've dissolved the ceramide in ethanol, but when I add it to my cell culture medium, it precipitates immediately. How can I prevent this?

A3: This is a common issue called "crashing out." When the organic stock solution is diluted into the aqueous medium, the lipid molecules aggregate because they are not soluble in water. To prevent this, you must use a carrier or a specific delivery method. Options include:

• Rapid Dilution: Add the stock solution dropwise into the aqueous buffer while vortexing vigorously.[8] This can sometimes create a fine suspension, but stability is not guaranteed.

• Detergent-Assisted Solubilization: Incorporate a non-ionic detergent to form micelles that encapsulate the lipid.

• BSA Complexation: Complexing the ceramide with fatty-acid-free Bovine Serum Albumin (BSA) can significantly improve delivery in cell culture.[4]

• Liposome Formation: Create lipid vesicles (liposomes) where the ceramide is incorporated into a phospholipid bilayer.

Q4: Can I heat the solution to help it dissolve in my buffer?

A4: Gentle warming (up to 40°C) can aid in dissolving the ceramide in the initial organic solvent.[4][6] However, heating an aqueous suspension is unlikely to lead to true solubilization and may cause the lipid aggregates to fuse, making the problem worse. Excessive heat can also degrade the molecule.

Part 2: In-Depth Troubleshooting Guide

This section provides a logical workflow for successfully preparing aqueous solutions of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine.

The Core Problem: Amphipathic Imbalance

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine has a small, polar headgroup (containing hydroxyl groups) and two very long, nonpolar hydrocarbon tails. This structure makes it highly hydrophobic and drives it to self-aggregate in water to minimize the contact between the tails and the aqueous environment. Our goal is to overcome this aggregation.

Troubleshooting Workflow

The following diagram outlines the decision-making process for troubleshooting solubility issues.

Caption: Ceramide sequestered within a detergent micelle.

• Mechanism: This method involves incorporating the ceramide into a bilayer of a carrier lipid, typically a phospholipid like phosphatidylcholine. The resulting spherical vesicles (liposomes) are stable in aqueous solutions.

• Why it works: This is the preferred method for studying membrane properties or for cellular delivery systems that mimic biological membranes.

• Procedure Outline: The ceramide and carrier lipid are co-dissolved in an organic solvent, the solvent is evaporated to form a thin film, and the film is then hydrated with buffer and subjected to sonication or extrusion to form unilamellar vesicles.

Part 3: Detailed Experimental Protocols

Protocol 1: Preparation of a Ceramide-BSA Complex for Cell Culture

This protocol is adapted from established methods for lipid delivery to cells. [4] Materials:

• N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

• Ethanol, 200 proof (anhydrous)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile phosphate-buffered saline (PBS) or cell culture medium

• Sterile glass test tubes

Procedure:

• Prepare Ceramide Stock: Dissolve the ceramide in ethanol to make a 1 mM stock solution. A brief warming to 37°C may be necessary. [8][9]Store at -20°C under nitrogen.

• Prepare BSA Solution: Prepare a 0.34 mg/mL solution of fatty acid-free BSA in your desired sterile buffer or medium (this equates to a ~5 µM BSA solution).

• Complexation: a. Warm the ceramide stock and the BSA solution to room temperature. b. In a sterile tube, add the required volume of the BSA solution. c. While vigorously vortexing the BSA solution, slowly inject the desired amount of the 1 mM ceramide stock solution directly into the liquid. For a 1:1 molar ratio, you would add 5 µL of 1 mM ceramide stock to every 1 mL of 5 µM BSA solution to get a final concentration of 5 µM ceramide.

• Incubation & Use: Incubate the mixture for 15-30 minutes at 37°C to allow for complex formation. The solution should be used immediately for cell treatment. Always include a vehicle control (BSA solution with an equivalent amount of ethanol) in your experiments.

Protocol 2: Preparation of Ceramide-Containing Vesicles by Sonication

This protocol creates a stable dispersion of the lipid for biophysical or biochemical assays.

Materials:

• N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

• 1,2-Dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) or other suitable carrier lipid

• Chloroform/Methanol (2:1, v/v)

• Desired aqueous buffer (e.g., HEPES, PBS)

• Round-bottom flask and rotary evaporator

• Probe-tip sonicator

Procedure:

• Lipid Mixture Preparation: a. In a glass vial, dissolve the ceramide and the carrier lipid (e.g., DPPC) in chloroform/methanol at the desired molar ratio (e.g., 9:1 DPPC:Ceramide).

• Film Formation: a. Transfer the lipid solution to a round-bottom flask. b. Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inside of the flask. c. Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: a. Add the desired aqueous buffer to the flask. The volume should be calculated to achieve the target final lipid concentration. b. Gently swirl the flask to hydrate the lipid film. The solution will appear milky.

• Vesicle Formation (Sonication): a. Place the flask in an ice bath to prevent overheating. b. Insert the tip of a probe sonicator into the lipid suspension. c. Sonicate in pulses (e.g., 30 seconds on, 30 seconds off) for a total of 5-10 minutes, or until the solution clarifies to a slightly opalescent, translucent suspension.

• Validation: The resulting small unilamellar vesicle (SUV) suspension should be stable for several hours at room temperature. Check for any visible precipitation before use.

References

• ResearchGate. (2025). How can ceramide be dissolved? Retrieved January 5, 2026, from [Link]

• Google Patents. (n.d.). JP2002338459A - Method for solubilizing ceramide and ceramide-formulated skin care preparation obtained by using the method.

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• PMC - NIH. (n.d.). Sphingosine Increases the Permeability of Model and Cell Membranes. Retrieved January 5, 2026, from [Link]

• Antibodies-online.com. (n.d.). Sphingosine-1-phosphate, D-erythro. Retrieved January 5, 2026, from [Link]

• ChemBK. (n.d.). N-(2'-(R)-HYDROXYNERVONOYL)-D-ERYTHRO-SPHINGOSINE - Physico-chemical Properties. Retrieved January 5, 2026, from [Link]

• Wikipedia. (n.d.). Sphingosine. Retrieved January 5, 2026, from [Link]

• MetwareBio. (n.d.). Sphingosine: What It Is, Biosynthesis, and Roles in Health & Disease. Retrieved January 5, 2026, from [Link]

• PubMed. (2005). Synthesis and biological properties of novel sphingosine derivatives. Retrieved January 5, 2026, from [Link]

• MDPI. (n.d.). Multi-Target Strategies for Enhancing Ceramide Production: A Review of Bioactive Ingredients in Cosmetic Science. Retrieved January 5, 2026, from [Link]

• PubMed Central. (n.d.). Influence of ceramide on lipid domain stability studied with small-angle neutron scattering: The role of acyl chain length and unsaturation. Retrieved January 5, 2026, from [Link]

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Technical Support Center: Preventing Precipitation of Long-Chain Ceramides in Cell Culture Media

Welcome to the technical support center for handling long-chain ceramides in your cell culture experiments. Long-chain ceramides, critical signaling lipids, are notoriously hydrophobic and prone to precipitation in aqueous environments like cell culture media.[1][2] This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you achieve consistent and reproducible results.

Troubleshooting Guide: Diagnosing and Solving Ceramide Precipitation

Precipitation of your long-chain ceramide can lead to a significant underestimation of its effective concentration, resulting in inconsistent or failed experiments.[1][3] Use this flowchart to diagnose and resolve precipitation issues.

dot

Caption: A logical troubleshooting guide for ceramide precipitation issues.

Frequently Asked Questions (FAQs)

Q1: Why do long-chain ceramides precipitate in cell culture media?

A1: Long-chain ceramides are highly hydrophobic molecules due to their long acyl chains, making them virtually insoluble in aqueous solutions like cell culture media.[1][2] This inherent low solubility is the primary reason for their precipitation.

Q2: What are the best solvents for preparing a concentrated stock solution of long-chain ceramide?

A2: Ethanol and Dimethyl Sulfoxide (DMSO) are the most commonly used organic solvents for preparing a concentrated stock solution of long-chain ceramides.[1][3][4] It's crucial to first dissolve the ceramide in an organic solvent before diluting it into your aqueous cell culture medium.

Solvent	Typical Stock Concentration	Notes
Ethanol	~3-20 mg/mL (depending on acyl chain length)	Generally well-tolerated by cells at low final concentrations.[5]
DMSO	<20 µg/mL to ~20 mg/mL (highly dependent on chain length)	Can be cytotoxic at higher concentrations; a solvent tolerance test is recommended.[6]
Dimethylformamide (DMF)	>5.5 mg/mL to ~22 mg/mL (depending on acyl chain length)	Also a viable option, but cytotoxicity should be assessed.[7]

Q3: What is the maximum recommended concentration of organic solvents in the final cell culture medium?

A3: To prevent solvent-induced cytotoxicity, the final concentration of the organic solvent in the cell culture medium should be kept as low as possible, ideally at or below 0.1%.[3][5][8] However, solvent tolerance can vary between cell lines, so it is best practice to perform a solvent tolerance study for your specific cell line.

Q4: Can I dissolve long-chain ceramides directly in cell culture media or phosphate-buffered saline (PBS)?

A4: No, direct dissolution of long-chain ceramides in aqueous buffers like PBS or cell culture media is not recommended. Their solubility is extremely low, and this will almost certainly lead to precipitation and an inaccurate final concentration.

Q5: How can I improve the solubility of long-chain ceramides, especially in serum-free media?

A5: In serum-free conditions, the absence of carrier proteins like albumin significantly reduces ceramide solubility.[1] To overcome this, you can complex the ceramide with fatty-acid-free bovine serum albumin (BSA).[9][10] This method enhances delivery to cells in culture. Alternatively, using a solvent mixture of ethanol and dodecane (98:2, v/v) can help disperse the ceramide in the aqueous medium.[11][12][13]

Q6: I see a precipitate even after following the recommended protocol. What else can I do?

A6: If precipitation persists, consider the following:

• Reduce the final concentration: Your target concentration may be too high for your specific ceramide and cell culture system.[3]

• Sonication: After adding the ceramide stock to the pre-warmed media, brief sonication can help to disperse the lipid.[13]

• Use a different delivery method: For particularly challenging long-chain ceramides, consider liposomal formulations or cyclodextrin complexes.[1][14]

Detailed Protocols

Here are step-by-step protocols for preparing and delivering long-chain ceramides to your cells.

Protocol 1: Standard Solvent-Based Delivery

This protocol is suitable for most cell lines cultured in serum-containing media.

dot

Caption: Experimental workflow for solvent-based ceramide delivery.

Materials:

• Long-chain ceramide powder

• 100% Ethanol or DMSO

• Sterile microcentrifuge tubes

• Complete cell culture medium

Procedure:

• Prepare a Concentrated Stock Solution:

  • Weigh out the desired amount of long-chain ceramide powder in a sterile microcentrifuge tube.

  • Add the required volume of 100% ethanol or DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Gently warm the solution at 37°C for 10-15 minutes to aid dissolution.[3]

  • Vortex thoroughly until the ceramide is completely dissolved.[3]

  • Store the stock solution at -20°C for short-term or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.[3]

• Treating Cells:

  • Pre-warm the complete cell culture medium to 37°C.[3]

  • Calculate the volume of the ceramide stock solution needed for your desired final concentration.

  • Add the calculated volume of the ceramide stock solution directly to the pre-warmed medium and vortex immediately to ensure rapid dispersion.

  • Remove the old medium from your cells and replace it with the medium containing the ceramide.

  • Crucially, prepare a vehicle control by adding an equivalent volume of the solvent (e.g., ethanol) to pre-warmed medium and add it to a separate set of control cells. [1][3]

  • Incubate the cells for your desired experimental duration.

  • Visually inspect the wells for any signs of precipitation under a microscope.[3]

Protocol 2: Ceramide-BSA Complex for Enhanced Solubility

This method is highly recommended for serum-free conditions or for very long-chain ceramides.

dot

Caption: Workflow for preparing a ceramide-BSA complex.

Materials:

• Long-chain ceramide

• Chloroform:Methanol (19:1, v/v) or similar solvent mixture

• Absolute Ethanol

• Fatty acid-free Bovine Serum Albumin (BSA)

• Serum-free medium or balanced salt solution (e.g., HBSS)

• Glass test tubes

• Nitrogen gas source

• Vacuum system

Procedure:

• Prepare an initial ceramide stock solution (e.g., 1 mM) in a solvent like chloroform:ethanol (19:1 v/v).[10]

• In a small glass test tube, aliquot the desired amount of the ceramide stock solution and dry it first under a stream of nitrogen, and then under a vacuum for at least one hour to remove all organic solvent.[9][10]

• Redissolve the dried ceramide in a small volume of absolute ethanol (e.g., 200 µL).[10][15]

• In a separate sterile tube, prepare a solution of fatty acid-free BSA (e.g., 0.34 mg/mL) in serum-free medium or a balanced salt solution.[10][15]

• While vigorously vortexing the BSA solution, slowly inject the ethanolic ceramide solution into the vortex.[10] This facilitates the formation of the ceramide-BSA complex.

• The resulting solution containing the ceramide-BSA complex can now be used to treat your cells. It is recommended to use this solution fresh, but it can be stored at -20°C for short periods.[10][15]

By understanding the physicochemical properties of long-chain ceramides and implementing these optimized protocols, you can overcome the challenge of precipitation and ensure the reliable delivery of these important lipids in your cell-based assays.

References

• NIH. (n.d.). A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide. National Institutes of Health. [Link]

• JoVE. (2017). Saturated Fatty Acids Induce Ceramide-associated Macrophage Cell Death. Journal of Visualized Experiments. [Link]

• PubMed. (n.d.). Optimization of submerged keratinocyte cultures for the synthesis of barrier ceramides. PubMed. [Link]

• ResearchGate. (2023). How to dissolve the ceramides and add it to cell culture for treatment? ResearchGate. [Link]

• PubMed. (1983). Effect of cyclodextrins on the solubilization of lignoceric acid, ceramide, and cerebroside, and on the enzymatic reactions involving these compounds. PubMed. [Link]

• Europe PMC. (n.d.). Optimization of submerged keratinocyte cultures for the synthesis of barrier ceramides. Europe PMC. [Link]

• ResearchGate. (2017). Cell culture and Ceramides: How to evade the solution problem of C16 and C2 Ceramides? ResearchGate. [Link]

• PubMed Central. (2015). Metabolic Conversion of Ceramides in HeLa Cells - A Cholesteryl Phosphocholine Delivery Approach. National Institutes of Health. [Link]

• PubMed. (n.d.). Biophysics (and sociology) of ceramides. PubMed. [Link]

• PubMed. (2005). Ethanol-induced changes in the content of triglycerides, ceramides, and glucosylceramides in cultured neurons. PubMed. [Link]

• ResearchGate. (2022). Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. [Link]

• ResearchGate. (2007). Effect of ethanol treatment on cellular ceramide content and protein... ResearchGate. [Link]

• PubMed Central. (2014). Considerations regarding use of solvents in in vitro cell based assays. National Institutes of Health. [Link]

• ResearchGate. (2020). How can ceramide be dissolved? ResearchGate. [Link]

• PubMed. (2018). Ethanol and C2 ceramide activate fatty acid oxidation in human hepatoma cells. PubMed. [Link]

• ResearchGate. (2017). How to prevent fatty acid precipitation/micelle formation in cell culture media? ResearchGate. [Link]

• Quora. (2018). How to make a stock solution of a substance in DMSO. Quora. [Link]

• Natur Total. (n.d.). Make DMSO 15% solution. Natur Total. [Link]

• National Institutes of Health. (2012). Use of cyclodextrins to manipulate plasma membrane cholesterol content: evidence, misconceptions and control strategies. National Institutes of Health. [Link]

• ResearchGate. (2020). Chain length-specific properties of ceramides. ResearchGate. [Link]

• MDPI. (2021). Evaluation of the Effects of Solvents Used in the Fabrication of Microfluidic Devices on Cell Cultures. MDPI. [Link]

• Avicenna Journal of Medical Biochemistry. (2015). Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells. Avicenna J Med Biochem. [Link]

• LifeTein. (2023). How to dissolve peptide in DMSO and still be safe to the cell culture. LifeTein. [Link]

• ResearchGate. (2016). How do I make a stock solution of a substance in DMSO? ResearchGate. [Link]

• ResearchGate. (n.d.). Ceramide content of hepatoma cells in lipotoxicity. ResearchGate. [Link]

• ResearchGate. (n.d.). Time course of NBD-Cer and Rhod-bovine serum albumin (BSA) bound to... ResearchGate. [Link]

• ResearchGate. (n.d.). Mass spectra of ceramide acid and BSA conjugates. ResearchGate. [Link]

• MDPI. (2023). Cyclodextrins as Active Therapeutic Agents: Beyond Their Role as Excipients. MDPI. [Link]

• National Institutes of Health. (2020). Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin. National Institutes of Health. [Link]

• National Institutes of Health. (2022). Novel Bovine Serum Albumin-Decorated–Nanostructured Lipid Carriers Able to Modulate Apoptosis and Cell-Cycle Response in Ovarian, Breast, and Colon Tumoral Cells. National Institutes of Health. [Link]

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Technical Support Center: Optimizing 24:1(2R-OH) Ceramide Concentration for Cell Viability Assays

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 24:1(2R-OH) Ceramide. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you successfully design and execute cell viability assays, ensuring accurate and reproducible results.

Introduction: The Challenge and Opportunity of 24:1(2R-OH) Ceramide

24:1(2R-OH) Ceramide, a member of the very-long-chain ceramide family, is a critical bioactive sphingolipid involved in regulating fundamental cellular processes.[1][2] Its role as a signaling molecule in apoptosis, cell cycle arrest, and autophagy makes it a compound of significant interest in cancer research and drug development.[3][4] However, its biophysical properties, particularly its hydrophobicity, present unique challenges in experimental settings. This guide is designed to equip you with the knowledge to overcome these hurdles and confidently determine the optimal concentration of 24:1(2R-OH) Ceramide for your specific cell viability assays.

Frequently Asked Questions (FAQs)

Q1: What is 24:1(2R-OH) Ceramide and why is it used in cell viability assays?

24:1(2R-OH) Ceramide is a naturally occurring sphingolipid characterized by a 24-carbon nervonic acid chain with a hydroxyl group at the R-position of the second carbon.[5] Ceramides, in general, are known as "tumor suppressor lipids" because they can induce cell death in cancer cells.[1] Researchers use 24:1(2R-OH) Ceramide in cell viability assays to investigate its potential as a therapeutic agent by studying its cytotoxic and pro-apoptotic effects on various cell lines.

Q2: What are the primary mechanisms by which 24:1(2R-OH) Ceramide affects cell viability?

Ceramides, including very-long-chain species, can induce cell death through multiple pathways:

• Apoptosis: This is a form of programmed cell death characterized by cell shrinkage, membrane blebbing, and DNA fragmentation. Ceramide can trigger apoptosis through both caspase-dependent and caspase-independent pathways.

• Autophagy: This is a cellular process of self-digestion, where the cell degrades its own components. While often a survival mechanism, excessive or prolonged autophagy can lead to cell death.[3] The role of ceramide-induced autophagy can be context-dependent, sometimes promoting cell survival and other times leading to cell death.[3]

• Necrosis: This is a form of cell death resulting from acute cellular injury, characterized by cell swelling and lysis. While apoptosis is the more commonly studied mechanism for ceramide-induced cell death, high concentrations can lead to necrosis.

Q3: How do I properly dissolve and handle 24:1(2R-OH) Ceramide for cell culture experiments?

Due to its long acyl chain, 24:1(2R-OH) Ceramide has very poor aqueous solubility.[6] Proper solubilization is critical for obtaining reliable and reproducible results. Here are the recommended methods:

• Organic Solvents: Prepare a high-concentration stock solution in an organic solvent such as dimethyl sulfoxide (DMSO) or ethanol.[6] It is crucial to keep the final solvent concentration in the cell culture medium below 0.5% (v/v) to avoid solvent-induced toxicity.[6]

• Complexing with Bovine Serum Albumin (BSA): For enhanced delivery and to mimic in vivo conditions, you can complex the ceramide with fatty acid-free BSA. This involves dissolving the ceramide in a small amount of organic solvent and then adding it to a warm BSA solution with vigorous vortexing.

• Liposomal Formulations: Incorporating the ceramide into liposomes can also improve its solubility and cellular uptake.[]

Important Note: Always prepare fresh dilutions of the ceramide in pre-warmed (37°C) cell culture medium immediately before treating your cells to minimize precipitation.[6]

Q4: What is a good starting concentration range for 24:1(2R-OH) Ceramide in a cell viability assay?

The optimal concentration of 24:1(2R-OH) Ceramide is highly dependent on the cell line and the specific endpoint being measured. However, a common starting point for dose-response experiments with very-long-chain ceramides is in the low micromolar (µM) range . A suggested starting range for a dose-response curve would be from 1 µM to 50 µM .[8] It is essential to perform a broad dose-response experiment to determine the EC50 (half-maximal effective concentration) for your specific cell type.

Q5: How long should I incubate my cells with 24:1(2R-OH) Ceramide?

The incubation time will depend on the cell type, the concentration of the ceramide, and the specific cell death pathway being investigated. A typical starting point for a time-course experiment is to measure cell viability at 12, 24, 36, and 48 hours post-treatment.[8]

Troubleshooting Guide

This section addresses common issues encountered when optimizing 24:1(2R-OH) Ceramide concentrations for cell viability assays.

Problem	Potential Cause(s)	Recommended Solution(s)
Precipitation of Ceramide in Culture Medium	- Poor aqueous solubility of 24:1(2R-OH) Ceramide.- High final concentration of the ceramide solution.- Use of cold medium for dilution.	- Prepare a higher concentration stock solution in DMSO or ethanol to minimize the volume added to the medium.- Dilute the stock solution in pre-warmed (37°C) medium with vigorous vortexing immediately before use.[6]- Consider complexing the ceramide with fatty acid-free BSA.
High Cell Death in Vehicle Control Group	- Solvent (DMSO/ethanol) toxicity.	- Ensure the final solvent concentration in the culture medium is non-toxic (typically <0.5% v/v).- Perform a vehicle-only toxicity assay to determine the maximum tolerated solvent concentration for your cell line.[6]
Inconsistent or Non-Reproducible Results	- Incomplete dissolution of ceramide.- Degradation of ceramide in stock solution.- Interaction with serum components in the medium.[6]	- Visually inspect the diluted ceramide solution for any precipitates before adding to cells.- Prepare fresh stock solutions regularly and store them properly (typically at -20°C, protected from light).- Consider reducing the serum concentration or using serum-free medium during the treatment period, if your cells can tolerate it.[6]
No Effect on Cell Viability at Expected Concentrations	- Cell line may be resistant to ceramide-induced apoptosis.- Insufficient incubation time.- Ceramide degradation by cellular enzymes (ceramidases).	- Verify the expression of key apoptotic proteins in your cell line.- Perform a time-course experiment to determine the optimal treatment duration.- Consider using a ceramidase inhibitor to prevent the degradation of the exogenously added ceramide.[9]
Biphasic Dose-Response Curve (Increased viability at low concentrations)	- Hormesis effect, where low doses of a substance are stimulatory.- Activation of pro-survival pathways at low ceramide concentrations.	- This is a valid biological response. Report the biphasic nature of the curve.- Investigate the activation of pro-survival signaling pathways (e.g., Akt, ERK) at low concentrations.

Experimental Protocols & Methodologies

Protocol 1: Preparation of 24:1(2R-OH) Ceramide Stock Solution

• Weighing: Accurately weigh out the desired amount of 24:1(2R-OH) Ceramide powder in a sterile, amber glass vial.

• Dissolution: Add the appropriate volume of 100% DMSO or ethanol to achieve a high-concentration stock solution (e.g., 10 mM).

• Solubilization: Gently warm the solution to 37°C and vortex thoroughly until the ceramide is completely dissolved. Sonication can be used to aid dissolution.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.

Protocol 2: Dose-Response and Time-Course Experiment Workflow

Caption: Workflow for optimizing 24:1(2R-OH) Ceramide concentration.

Protocol 3: Cell Viability Assays

Choose the assay that best suits your experimental needs and cell type.

A. MTT Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• After the desired incubation period with 24:1(2R-OH) Ceramide, add MTT reagent (final concentration 0.5 mg/mL) to each well.

• Incubate the plate for 2-4 hours at 37°C until a purple formazan precipitate is visible.

• Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

B. AlamarBlue™ (Resazurin) Assay

This is a fluorescent/colorimetric assay that also measures metabolic activity and is less toxic to cells than MTT.

• Following treatment with 24:1(2R-OH) Ceramide, add AlamarBlue™ reagent to each well (typically 10% of the culture volume).

• Incubate for 1-4 hours at 37°C, protected from light.

• Measure fluorescence (excitation 560 nm, emission 590 nm) or absorbance (570 nm and 600 nm) using a microplate reader.

C. Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of LDH from damaged cells into the culture medium, which is an indicator of cytotoxicity.

• After the incubation period, carefully collect the cell culture supernatant from each well.

• Transfer the supernatant to a new 96-well plate.

• Add the LDH reaction mixture to each well according to the manufacturer's instructions.

• Incubate for up to 30 minutes at room temperature, protected from light.

• Measure the absorbance at 490 nm using a microplate reader.

Interpreting Your Results: A Visual Guide

The dose-response curve is a critical tool for understanding the effect of 24:1(2R-OH) Ceramide on cell viability.

Caption: Interpreting a typical dose-response curve.

References

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• Weis, N., Weigert, C., von Eysmondt, H., et al. (2025). Optimization of submerged keratinocyte cultures for the synthesis of barrier ceramides. Journal of Lipid Research.
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• Stiban, J., & Tidhar, R. (2025). Ceramide in Stem Cell Differentiation and Embryo Development: Novel Functions of a Topological Cell-Signaling Lipid and the Concept of Ceramide Compartments.
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• Angelbio. (2025). How Much Ceramide Powder Should I Use in My Skincare Routine?.
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• Eckhardt, M., & Sandhoff, R. (2012). Levels of SCS7/FA2H-mediated fatty acid 2-hydroxylation determine ceramide-dependent anhydrobiosis in C. elegans. The Journal of biological chemistry, 287(38), 31814–31826.
• Erukainure, O. L., & Oyinloye, B. E. (2022). Acid Ceramidase Inhibitor LCL-805 Antagonizes Akt Signaling and Promotes Iron-Dependent Cell Death in Acute Myeloid Leukemia. International Journal of Molecular Sciences, 23(23), 15003.
• Google Patents. (2014). US20140050780A1 - Liposomal formulation of nonglycosidic ceramides and uses thereof.
• AUB ScholarWorks. (n.d.).
• Human Metabolome Database. (n.d.). Showing metabocard for Cer(d18:1/24:1) (HMDB0004953).
• Gangoiti, P., & Casas, J. (2018). A selective inhibitor of ceramide synthase 1 reveals a novel role in fat metabolism.
• Arteriosclerosis, Thrombosis, and Vascular Biology. (n.d.). Abstract 3048: The Role Of 17:0(2r-oh)
• MSD Manual Professional Edition. (n.d.).
• Piomelli, D., & Sgadari, A. (2013). Discovery of highly potent acid ceramidase inhibitors with in vitro tumor chemosensitizing activity. Scientific reports, 3, 1035.
• Merrill Jr, A. H. (2011). Sphingolipid and Glycosphingolipid Metabolic Pathways in the Era of Sphingolipidomics. Chemical reviews, 111(10), 6387–6422.

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Technical Support Center: A Guide to the Stability and Storage of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine Solutions

Welcome to the technical support center for N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the effective use of this bioactive sphingolipid in your experiments. Here, we address common challenges related to the stability and storage of its solutions to ensure the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for solid N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine?

A1: Solid N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is stable for years when stored at -20°C.[1][2][3] It is supplied as a powder or crystalline solid and should be protected from moisture.[4]

Q2: Which solvents are suitable for dissolving N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine?

A2: As a long-chain ceramide, this compound is soluble in organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF).[1][2] For biological experiments, it is common to first dissolve the compound in an organic solvent to create a stock solution before diluting it into an aqueous buffer or cell culture medium.[2]

Q3: How should I prepare a stock solution of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine?

A3: To prepare a stock solution, dissolve the solid compound in an appropriate organic solvent like DMSO or ethanol.[1][2] Gentle warming to 37°C and vortexing can aid in complete dissolution.[1] It is crucial to ensure the compound is fully dissolved before use.

Q4: What is the recommended storage condition for N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine stock solutions?

A4: Stock solutions should be stored at -20°C or -80°C.[1] It is highly recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can lead to degradation and precipitation.[1]

Q5: For how long are the stock solutions stable?

A5: While the solid form is stable for years, the stability of the solution depends on the solvent and storage conditions. For long-chain ceramides, stock solutions in organic solvents are generally stable for at least a month when stored properly at -20°C. However, for critical experiments, it is always best to prepare fresh solutions.[1] Aqueous solutions of sphingolipids are not recommended for storage for more than a day.[1][2]

Q6: What are the potential degradation pathways for N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine?

A6: The primary degradation pathway for ceramides is the enzymatic hydrolysis of the N-acyl linkage by ceramidases, which breaks the molecule down into sphingosine and a free fatty acid.[5][6] The stability can also be affected by pH, with a stable range generally considered to be between 4.5 and 6.5.[7] Extreme pH conditions can lead to the degradation of its structure.[7]

Troubleshooting Guide: Common Issues with N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine Solutions

This troubleshooting guide provides a systematic approach to identifying and resolving common issues encountered during the handling of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine solutions.

Issue 1: The compound is difficult to dissolve.

• Possible Cause: Insufficient solvent or use of an inappropriate solvent.

• Solution: Ensure you are using a recommended solvent such as DMSO or ethanol.[1][2] Increase the volume of the solvent to lower the concentration. Gentle warming (e.g., 37°C water bath) and vortexing or sonication can help facilitate dissolution.[1]

Issue 2: Precipitation is observed in the stock solution upon storage.

• Possible Cause: The storage temperature is too high, or the concentration of the solution exceeds its solubility limit at that temperature.

• Solution: Always store stock solutions at -20°C or -80°C.[1] If precipitation occurs after thawing, gently warm and vortex the solution to redissolve the compound before use. If the precipitate does not dissolve, it is advisable to prepare a fresh, and possibly more dilute, stock solution.

Issue 3: Precipitation occurs when diluting the stock solution into aqueous media.

• Possible Cause: This phenomenon, known as "solvent shock," occurs when a concentrated organic stock solution is rapidly diluted into an aqueous medium, causing the compound to crash out of solution.

• Solution: To minimize this, add the stock solution to the pre-warmed aqueous medium dropwise while gently vortexing or swirling to ensure rapid and uniform mixing.[8] Preparing a more dilute stock solution can also mitigate this issue.

Issue 4: Inconsistent or no biological activity is observed in experiments.

• Possible Cause 1: Degradation of the compound.

• Solution: For critical experiments, always prepare fresh solutions from the solid compound. Avoid repeated freeze-thaw cycles of your stock solution by preparing aliquots.[1]

• Possible Cause 2: Lower effective concentration due to precipitation.

• Solution: Visually inspect your experimental setup (e.g., culture plates) for any signs of precipitation. If present, refer to the troubleshooting steps for precipitation.

• Possible Cause 3: Interaction with components in the experimental medium.

• Solution: Components in complex media, such as serum, can bind to lipids and affect their bioavailability.[1] Consider reducing the serum concentration or using a serum-free medium if your experimental design allows.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

• N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Water bath or incubator at 37°C

Procedure:

• Carefully weigh the desired amount of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

• Gently warm the solution at 37°C for 10-15 minutes to aid dissolution.

• Vortex the solution thoroughly until the compound is completely dissolved. Visually inspect against a light source to ensure no particulates are present.

• Aliquot the stock solution into smaller, single-use volumes.

• Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions in Cell Culture Media

Materials:

• 10 mM N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine stock solution in DMSO (from Protocol 1)

• Pre-warmed (37°C) complete cell culture medium

Procedure:

• Pre-warm the complete cell culture medium to 37°C.

• Calculate the volume of the 10 mM stock solution required to achieve the desired final concentration in your experiment.

• While gently vortexing or swirling the pre-warmed medium, add the calculated volume of the stock solution dropwise. This gradual addition helps prevent precipitation.

• Use the freshly prepared working solution immediately for your experiments.

Data Presentation

Table 1: Solubility and Storage Recommendations for N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

Parameter	Recommendation	Source(s)
Physical Form	Powder/Crystalline Solid	[4]
Storage (Solid)	-20°C	[1][2][3]
Recommended Solvents	Ethanol, DMSO, DMF	[1][2]
Stock Solution Storage	-20°C or -80°C (in aliquots)	[1]
Aqueous Solution Stability	Not recommended for storage > 24 hours	[1][2]

Visualizations

Troubleshooting Workflow for Solution Precipitation

Caption: A recommended workflow for preparing aqueous working solutions.

References

• Formulator Hub. (n.d.). EVERYTHING YOU NEED TO KNOW ABOUT CERAMIDES IN SKINCARE. Retrieved from [Link]

• Deveraux Specialties. (2025). The Truth About Ceramides: Are They Really Helping Your Skin?. Retrieved from [Link]

• MDPI. (2021). Role of Ceramidases in Sphingolipid Metabolism and Human Diseases. Retrieved from [Link]

• MDPI. (2022). A Comprehensive Review: Sphingolipid Metabolism and Implications of Disruption in Sphingolipid Homeostasis. Retrieved from [Link]

• PMC. (2010). The sphingolipid salvage pathway in ceramide metabolism and signaling. Retrieved from [Link]

• PMC. (2021). Metabolism of HSAN1- and T2DM-associated 1-deoxy-sphingolipids inhibits the migration of fibroblasts. Retrieved from [Link]

• Frontiers. (2023). Mysterious sphingolipids: metabolic interrelationships at the center of pathophysiology. Retrieved from [Link]

• Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Retrieved from [Link]

• PubMed. (1995). The total syntheses of D-erythro-sphingosine, N-palmitoylsphingosine (ceramide), and glucosylceramide (cerebroside) via an azidosphingosine analog. Retrieved from [Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Ceramide Delivery to Live Cells

Welcome to the technical support center for ceramide delivery. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of introducing ceramides into live cells. As bioactive lipids, ceramides play a crucial role in cellular processes like apoptosis, proliferation, and senescence. However, their hydrophobic nature presents significant challenges for effective delivery in aqueous cell culture environments.[1] This resource provides in-depth troubleshooting strategies and answers to frequently asked questions, grounded in established scientific principles and field-proven methodologies.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, offering step-by-step guidance to diagnose and resolve them.

Issue 1: My ceramide is precipitating in the cell culture medium.

Visible precipitation of ceramide is a common issue, leading to an inaccurate effective concentration and inconsistent results.[2][3] This is primarily due to the poor aqueous solubility of ceramides, especially long-chain species.[1]

Causality: Long-chain ceramides (e.g., C16, C18, C22) are highly hydrophobic and tend to aggregate in aqueous solutions like cell culture media.[4][5] Even when initially dissolved in an organic solvent, they can crash out upon dilution into the medium.

Troubleshooting Steps:

• Optimize Solvent-Based Delivery:

  • Action: Ensure your ceramide is fully dissolved in an appropriate organic solvent like ethanol or DMSO before adding it to the medium.[5][6] It's recommended to warm the solution and sonicate to aid dissolution.[5]

  • Rationale: A well-dissolved stock solution is crucial for minimizing precipitation upon dilution.

  • Pro-Tip: Keep the final solvent concentration in your culture medium below 0.5% (ideally ≤ 0.1%) to avoid solvent-induced cytotoxicity.[2][5][6]

• Utilize a Carrier Molecule (BSA Complexation):

  • Action: Complex your ceramide with fatty acid-free Bovine Serum Albumin (BSA).[5][7][8] This mimics the physiological transport of lipids in the bloodstream.[5]

  • Rationale: BSA acts as a carrier, shielding the hydrophobic ceramide from the aqueous environment and preventing aggregation.[5] This method is particularly useful for sensitive cell types or experiments requiring low-serum conditions.[5]

• Employ Liposomal Formulations:

  • Action: Incorporate your ceramide into liposomes.[9][10][11] This method can significantly enhance bioavailability and cellular uptake.[5][9][10][11]

  • Rationale: Liposomes are lipid vesicles that can encapsulate hydrophobic molecules like ceramide, facilitating their delivery across the cell membrane.[][] Liposomal delivery has been shown to be more potent than solvent-based methods.[11]

Issue 2: I'm observing high levels of cell death, even at low ceramide concentrations.

Unintended cytotoxicity can confound experimental results, making it difficult to distinguish between ceramide-specific effects and general toxicity.

Causality: Cell death can be caused by the ceramide itself, as it is a pro-apoptotic molecule, or it could be an artifact of the delivery method, such as solvent toxicity.[14][15][16][17]

Troubleshooting Steps:

• Perform a Vehicle Control:

  • Action: Treat a set of cells with the delivery vehicle alone (e.g., medium with the same concentration of ethanol/DMSO or empty liposomes).

  • Rationale: This will help you determine if the observed cytotoxicity is due to the ceramide or the delivery system. Organic solvents like DMSO can have adverse effects on cell viability and phenotype.[1]

• Conduct a Dose-Response and Time-Course Experiment:

  • Action: Test a range of ceramide concentrations and incubation times.[16]

  • Rationale: Different cell lines exhibit varying sensitivities to ceramides.[2] A dose-response experiment will help you identify the optimal concentration that induces the desired biological effect without causing excessive, non-specific cell death. For example, one study found that 12.5 μM of ceramide did not induce significant cell death in MCF-7 cells, but higher concentrations did.[14]

• Assess Cell Health and Confluency:

  • Action: Ensure your cells are healthy and at an appropriate confluency (typically 70-80%) before treatment.

  • Rationale: Unhealthy or overly confluent cells can be more susceptible to stress and may undergo apoptosis or necrosis more readily.

Issue 3: I'm not observing the expected biological effect after ceramide treatment.

A lack of a discernible cellular response can be frustrating and may stem from inefficient delivery or other experimental factors.

Causality: This could be due to insufficient cellular uptake of the ceramide, rapid metabolism of the delivered ceramide, or inherent resistance of the cell line.

Troubleshooting Flowchart:

Caption: Troubleshooting workflow for lack of biological effect.

Frequently Asked Questions (FAQs)

This section provides answers to common questions about working with ceramides in a cell culture setting.

Q1: Which type of ceramide should I use: short-chain or long-chain?

The choice between short-chain and long-chain ceramides depends on your experimental goals.

Ceramide Type	Acyl Chain Length	Key Characteristics	Recommended For
Short-Chain	C2, C6	More cell-permeable and soluble in aqueous solutions.[4][18]	Studies where ease of delivery is prioritized and as analogs for natural ceramides.
Long-Chain	C16, C18, C24	More physiologically relevant but less permeable and prone to aggregation.[4][19]	Investigating the specific roles of endogenous ceramides.

Expert Insight: While short-chain ceramides are easier to work with, it's important to remember that they may not perfectly mimic the biological activity of their long-chain counterparts.

Q2: How can I prepare a ceramide-BSA complex?

Preparing a ceramide-BSA complex is a reliable method for enhancing solubility and delivery.[5][7][8]

Protocol: Preparation of Ceramide-BSA Complex

This protocol is adapted from established methods for preparing lipid-BSA complexes.[8][20][21]

• Prepare Ceramide Stock: Dissolve the ceramide in an organic solvent (e.g., ethanol or a chloroform:ethanol mixture) to create a stock solution (e.g., 1 mM).[8]

• Aliquot and Dry: In a glass test tube, aliquot the desired amount of the ceramide stock solution. Evaporate the solvent under a stream of nitrogen gas, followed by desiccation under vacuum for at least one hour to remove all residual solvent.[8]

• Redissolve in Ethanol: Redissolve the dried ceramide film in a small volume of absolute ethanol.[8]

• Prepare BSA Solution: Prepare a solution of fatty acid-free BSA in serum-free medium or a balanced salt solution (e.g., HBSS with 10 mM HEPES). A typical concentration is 0.34 mg/mL.[8]

• Complexation: While vigorously vortexing the BSA solution, slowly inject the ethanolic ceramide solution.[8]

• Incubation and Storage: Incubate the mixture to allow for complex formation (e.g., 1 hour at 37°C with gentle agitation).[5] The resulting complex can be stored at -20°C.[8]

Q3: How can I verify that the ceramide has been successfully delivered to the cells?

Confirming cellular uptake is a critical step in validating your experimental results.

Methods for Verifying Ceramide Delivery:

• Fluorescently-Labeled Ceramides:

  • Description: Use commercially available ceramides conjugated to a fluorescent dye, such as NBD or BODIPY.[7][8][22][23] These allow for direct visualization of cellular uptake and subcellular localization (e.g., Golgi apparatus) via fluorescence microscopy.[7][8]

  • Workflow:

    • Incubate cells with the fluorescent ceramide-BSA complex, often at 4°C to allow for plasma membrane insertion while inhibiting endocytosis.[7][8]

    • Wash the cells with cold medium to remove excess unincorporated ceramide.

    • Perform a "chase" by incubating the cells in fresh, pre-warmed medium at 37°C to allow for internalization and trafficking to organelles like the Golgi.[7][8]

    • Visualize the cells using a fluorescence microscope.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS):

  • Description: This is a highly sensitive and quantitative method for measuring the levels of specific lipid species within a cell.[22][24]

  • Workflow:

    • Treat cells with the ceramide of interest.

    • Wash the cells thoroughly to remove any ceramide that has not been taken up.

    • Lyse the cells and extract the lipids.

    • Analyze the lipid extract using LC-MS/MS to quantify the amount of the delivered ceramide.

• Thin-Layer Chromatography (TLC):

  • Description: When using fluorescently labeled ceramides, TLC can be used to separate the intact fluorescent ceramide from its metabolites.[22][25]

  • Workflow:

    • After treatment and lipid extraction, spot the extract onto a TLC plate.

    • Develop the plate using an appropriate solvent system to separate the lipids based on polarity.

    • Visualize the fluorescent spots under a UV lamp or with an imaging system. The intensity of the spot corresponding to the intact ceramide can be quantified.[22][23]

Experimental Workflow for Verifying Delivery with Fluorescent Ceramide:

Caption: Workflow for fluorescent ceramide labeling.

By systematically addressing these common challenges and employing robust verification methods, you can ensure the reliable and effective delivery of ceramides to live cells, leading to more accurate and reproducible experimental outcomes.

References

• Shabbits, J. A., & Mayer, L. D. (2003). Intracellular delivery of ceramide lipids via liposomes enhances apoptosis in vitro. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1612(1), 98–108.
• Stover, T. C., Sharma, A., Robertson, G. P., & Kester, M. (2005). Liposomal delivery enhances short-chain ceramide-induced apoptosis of breast cancer cells. Journal of Controlled Release, 104(2), 345–359.
• BenchChem. (n.d.). Application Notes and Protocols: BODIPY™ FL C12-Ceramide (BSA Complex). BenchChem.
• GeneCopoeia. (n.d.). NBD C6-Ceramide. GeneCopoeia.
• ResearchGate. (n.d.). Intracellular delivery of ceramide lipids via liposomes enhances apoptosis in vitro.
• Tan, S. F., et al. (2021). Ceramide Acyl Chain Length and Its Relevance to Intracellular Lipid Regulation. International Journal of Molecular Sciences, 22(16), 8533.
• ResearchGate. (n.d.). Cytotoxic and inhibitory activity of ceramide on cancer cell lines.
• ResearchGate. (n.d.). Ceramide exposure affects cell growth and proliferation in vitro.
• Semantic Scholar. (n.d.). Intracellular delivery of ceramide lipids via liposomes enhances apoptosis in vitro. Semantic Scholar.
• Avanti Research. (2018). Spotlight: Ceramide Delivery System. Avanti Research.
• Oxford Academic. (n.d.). Effect of Ceramide on Intracellular Glutathione Determines Apoptotic or Necrotic Cell Death of JB6 Tumor Cells. Toxicological Sciences.
• BenchChem. (n.d.). Troubleshooting low cellular uptake of exogenous C22-ceramide. BenchChem.
• NIH. (2017).
• BenchChem. (n.d.). (Rac)-C22-Ceramide precipitation issues in cell culture media. BenchChem.
• NIH. (2021). Evidence for Ceramide induced Cytotoxicity in Retinal Ganglion Cells. Experimental Eye Research.
• NIH. (2021). Evidence for ceramide induced cytotoxicity in retinal ganglion cells. PubMed.
• ResearchGate. (n.d.). Cell culture and Ceramides: How to evade the solution problem of C16 and C2 Ceramides?
• ResearchGate. (n.d.). How to dissolve the ceramides and add it to cell culture for treatment?
• NIH. (2019). Quantifying Fluorescently Labeled Ceramide Levels in Human Sarcoma Cell Lines in Response to a Sphingomyelin Synthase Inhibitor. Methods and Protocols.
• NIH. (2013). A fluorescent assay for ceramide synthase activity. Journal of Lipid Research.
• NIH. (2017). A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide. Journal of Lipid Research.
• ResearchGate. (n.d.). Effect of ceramide structure on membrane biophysical properties: The role of acyl chain length and unsaturation.
• NIH. (2021). Increased Levels of Short-Chain Ceramides Modify the Lipid Organization and Reduce the Lipid Barrier of Skin Model Membranes. Langmuir.
• Semantic Scholar. (n.d.). Quantifying Fluorescently Labeled Ceramide Levels in Human Sarcoma Cell Lines in Response to a Sphingomyelin Synthase Inhibitor. Semantic Scholar.
• Cayman Chemical. (n.d.). Sphingolipid Advice. Cayman Chemical.
• BOC Nano™. (n.d.). Ceramides Nanocarrier. BOC Nano™.
• ResearchGate. (n.d.). Chain length-specific properties of ceramides.
• ACS Publications. (2021). Increased Levels of Short-Chain Ceramides Modify the Lipid Organization and Reduce the Lipid Barrier of Skin Model Membranes. Langmuir.
• BOC Sciences. (n.d.). Ceramide Liposome Development Service for Skin Care. BOC Sciences.
• Journal of Lipid Research. (2022). A simple, highly sensitive, and facile method to quantify ceramide at the plasma membrane. Journal of Lipid Research.
• NIH. (2021). Development of Genetically Encoded Fluorescent KSR1-Based Probes to Track Ceramides during Phagocytosis.
• ResearchGate. (n.d.). How can ceramide be dissolved?
• NIH. (2018). Traceless synthesis of ceramides in living cells reveals saturation-dependent apoptotic effects.
• Lumiprobe. (n.d.). Staining the Golgi Apparatus with BDP®-Labeled Ceramides. Lumiprobe.
• BenchChem. (n.d.).
• West Bengal Chemical Industries Limited. (n.d.). The Power of Ceramides for Skin: The Liposomal & Biomimetic Advantage. West Bengal Chemical Industries Limited.
• NIH. (2021).
• Creative Proteomics. (n.d.). Techniques for Ceramide Analysis.
• PubMed. (2005). Ethanol-induced changes in the content of triglycerides, ceramides, and glucosylceramides in cultured neurons. Alcoholism, Clinical and Experimental Research.
• NIH. (2010). Direct quantitative determination of ceramide glycosylation in vivo: a new approach to evaluate cellular enzyme activity of glucosylceramide synthase. Journal of Lipid Research.
• PubMed. (2000).
• ResearchGate. (n.d.). Effect of ethanol treatment on cellular ceramide content and protein...

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Technical Support Portal: Hydroxylated Ceramide Analysis by Mass Spectrometry

Welcome to the technical support resource for researchers, scientists, and drug development professionals working on the mass spectrometric analysis of hydroxylated ceramides. This guide is designed to provide expert-driven, actionable solutions to common challenges encountered during experimental workflows. We will delve into the causality behind methodological choices to empower you to not only solve current issues but also to proactively optimize future experiments.

Overview: The Challenge of Hydroxylated Ceramides

Hydroxylated ceramides (Cer) are a structurally diverse class of sphingolipids crucial in maintaining skin barrier function and mediating cellular signaling pathways.[1][2] Their analysis by mass spectrometry (MS), however, presents unique difficulties. The presence of the additional hydroxyl group(s) on the fatty acyl chain or sphingoid base can lead to poor ionization efficiency and in-source fragmentation (e.g., water loss), resulting in low signal intensity and complicating accurate quantification.[3] This guide provides a structured approach to overcoming these challenges.

I. Troubleshooting Guide: Diagnosing and Resolving Low Signal Intensity

Low signal intensity is the most frequent issue in hydroxylated ceramide analysis. The root cause can originate from sample preparation, liquid chromatography (LC) separation, or mass spectrometer settings.

Workflow Diagram: LC-MS/MS for Hydroxylated Ceramides

Caption: A decision tree for systematically diagnosing total signal loss.

Q2: My signal is present but very low. How can I improve ionization efficiency?

Answer: Poor ionization is a primary cause of low sensitivity for hydroxylated ceramides. The hydroxyl groups can cause in-source dehydration in positive ion mode, reducing the abundance of the desired molecular ion. [3] 1. Optimize Ionization Mode:

• Negative-Ion Mode (ESI-): This is often superior for hydroxylated ceramides. Deprotonation typically occurs at a hydroxyl group, yielding a stable [M-H]⁻ ion with minimal fragmentation. [2]This mode provides excellent structural information in MS/MS experiments. [2][4]* Positive-Ion Mode (ESI+): While common for non-hydroxylated ceramides which form a characteristic m/z 264 fragment, hydroxylated species are prone to losing water ([M+H-H₂O]⁺). [3][5]If you must use positive mode, the addition of mobile phase additives is critical.

2. Optimize Mobile Phase Additives: The choice of additive directly impacts ionization by promoting the formation of specific adducts.

• For ESI+: Adding ammonium formate (e.g., 10 mM) can significantly improve signal intensity by favoring the formation of protonated molecules [M+H]⁺. * For ESI-: Formic acid (e.g., 0.1-0.2%) in the mobile phase can aid in the deprotonation process required for negative ion mode. [6] Table 1: Comparison of Ionization Strategies for Hydroxylated Ceramides

Strategy	Ionization Mode	Typical Adducts/Ions	Pros	Cons
Acidified Mobile Phase	ESI+	[M+H]⁺, [M+H-H₂O]⁺	Simple to implement.	Prone to in-source water loss, reducing precursor ion intensity. [3]
Ammonium Formate Additive	ESI+	[M+H]⁺, [M+NH₄]⁺	Enhances signal for protonated species.	May still have some water loss.
Acidified Mobile Phase	ESI-	[M-H]⁻	Often produces the most stable precursor ion, minimal fragmentation. [2]	May be less sensitive for certain ceramide classes.
Derivatization (e.g., AMPP)	ESI+	[M+H]⁺ (derivatized)	Greatly enhances ionization efficiency and directs fragmentation. [7]	Adds an extra step to sample preparation.

Q3: I suspect matrix effects are suppressing my signal. How can I confirm and mitigate this?

Answer: Matrix effects occur when co-eluting compounds from the sample matrix (e.g., salts, phospholipids) interfere with the ionization of your target analyte. [8]This is a major issue in complex biological samples like plasma or tissue extracts. [9] Diagnosis:

• Post-Column Infusion: Infuse a constant flow of your hydroxylated ceramide standard into the mass spectrometer while injecting a blank, extracted matrix sample. A dip in the signal at the retention time of your analyte confirms ion suppression. [8]* Post-Extraction Spike: Compare the signal of an analyte spiked into a clean solvent versus the signal of the same amount spiked into a prepared (extracted) blank matrix sample. A lower signal in the matrix indicates suppression. [8] Mitigation Strategies:

• Improve Chromatographic Separation: Ensure your analyte elutes in a region free from major matrix components. Adjusting the gradient or using a different column chemistry (e.g., HILIC) can help.

• Enhance Sample Cleanup: Use more rigorous extraction and cleanup protocols. Phospholipid removal plates are highly effective for plasma and serum samples. [8]3. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard. A SIL-IS co-elutes with the analyte and experiences the same matrix effects, allowing for accurate correction during data processing. [3][8]4. Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, but may also reduce your analyte signal below the limit of detection. [8]

II. Frequently Asked Questions (FAQs)

Q4: Should I derivatize my hydroxylated ceramides? What are the benefits?

Answer: Yes, derivatization is a powerful strategy to enhance sensitivity, especially when dealing with low-abundance species.

Causality & Benefits:

• Improved Ionization: Derivatization involves adding a chemical tag to the molecule that has a high proton affinity or a permanent positive charge. This drastically increases the efficiency of the ionization process in ESI+. For example, reducing the amide bond to an amine creates a more basic site that is readily protonated. [10]* Directed Fragmentation: The derivative tag can control how the molecule fragments during MS/MS. This can produce more specific and intense product ions, improving the specificity and sensitivity of quantification in Multiple Reaction Monitoring (MRM) mode. [7][10]* Enhanced Chromatographic Separation: The chemical properties of the derivative can improve peak shape and retention on reversed-phase columns.

A common and effective derivatization agent is N-(4-aminomethylphenyl)pyridinium (AMPP), which adds a permanently charged pyridinium group, significantly boosting the ESI+ signal. [7]

Q5: What are the characteristic fragmentation patterns for hydroxylated ceramides in MS/MS?

Answer: The fragmentation pattern is key to structural confirmation and depends on the ionization mode.

• In Positive Mode (ESI+): The most common fragmentation pathway for ceramides involves cleavage of the amide bond, producing a fragment ion containing the sphingoid base. For a typical d18:1 sphingosine backbone, this results in a characteristic m/z 264 ion. [5]However, for hydroxylated ceramides, you will also observe significant neutral losses of water.

• In Negative Mode (ESI-): This mode often provides more structural detail for hydroxylated species. You can observe fragments corresponding to both the fatty acyl chain and the long-chain base, allowing for unambiguous identification. [2]For example, ceramides with an α-hydroxy fatty acid generate a unique set of diagnostic ions that differ from non-hydroxylated ceramides. [4]

Q6: I am analyzing O-type ceramides from skin. Do I need a special extraction protocol?

Answer: Yes. O-type ceramides, which contain an ω-hydroxy fatty acid, are often ester-linked to proteins in the cornified envelope of the skin. [1]To analyze these, you must first cleave this ester bond.

Mild alkaline hydrolysis is required to release the O-type ceramides from the protein structure before proceeding with a standard lipid extraction like a Bligh-Dyer or Folch method. [1][11]Without this step, your recovery of these specific ceramide species will be extremely low.

III. Key Experimental Protocols

Protocol 1: Mild Alkaline Hydrolysis for Release of O-Type Ceramides

This protocol is adapted for releasing ester-linked ceramides from skin tissue prior to lipid extraction. [1] Objective: To cleave the ester linkage between ω-hydroxy ceramides and proteins in the stratum corneum.

Materials:

• Stratum corneum sample

• 0.1 M KOH in methanol

• Chloroform

• Methanol

• Glacial acetic acid

• Deionized water

Procedure:

• Homogenization: Homogenize the tissue sample in a suitable solvent (e.g., chloroform/methanol).

• Incubation: Add 1 mL of 0.1 M methanolic KOH to the sample homogenate.

• Reaction: Incubate the mixture at 37°C for 2 hours with gentle shaking. This step cleaves the ester bond.

• Neutralization: After incubation, neutralize the reaction by adding 5 µL of glacial acetic acid. The solution should become pH neutral.

• Extraction: Proceed immediately with a lipid extraction method, such as the Bligh-Dyer method, to partition the released ceramides into the organic phase. [6]6. Drying and Reconstitution: Dry the final organic extract under a stream of nitrogen and reconstitute in an appropriate solvent for LC-MS analysis (e.g., methanol/chloroform 1:1). [3]

References

• Structural identification of skin ceramides containing ω-hydroxy acyl chains using mass spectrometry. J Anal Sci Technol. [Link]

• Simplified Mass Spectrometric Analysis of Ceramides using a Common Collision Energy. J Am Soc Mass Spectrom. [Link]

• The MALDI Method to Analyze the Lipid Profile, Including Cholesterol, Triglycerides and Other Lipids. MDPI. [Link]

• QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY. NIH. [Link]

• Complete structural characterization of ceramides as [M – H]− ions by multiple-stage linear ion trap mass spectrometry. NIH. [Link]

• Mass spectrometric analysis of long-chain lipids. Wiley. [Link]

• Analysis of derivatized ceramides and neutral glycosphingolipids by high-performance tandem mass spectrometry. PubMed. [Link]

• High-throughput quantitation of serological ceramides/dihydroceramides by LC/MS/MS: Pregnancy baseline biomarkers and potential. Stanford Translational Medicine. [Link]

• Comprehensive identification of sphingolipid species by in silico retention time and tandem mass spectral library. NIH. [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]

• Gas--liquid chromatography--mass spectrometry of synthetic ceramides containing 2-hydroxy acids. PubMed. [Link]

• Ceramide as a Promising Tool for Diagnosis and Treatment of Clinical Diseases: A Review of Recent Advances. PubMed Central. [Link]

• On-Tissue Localization of Ceramides and Other Sphingolipids by MALDI Mass Spectrometry Imaging. ACS Publications. [Link]

• Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics. KoreaScience. [Link]

• Troubleshooting Loss of Signal: Where did my peaks go? Biotage. [Link]

• Any suggestions for very low intensity in LC/MS/MS? ResearchGate. [Link]

• Imaging Mass Spectrometry Visualizes Ceramides and the Pathogenesis of Dorfman-Chanarin Syndrome Due to Ceramide Metabolic Abnormality in the Skin. NIH. [Link]

• Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. ScienceDirect. [Link]

• Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics. ResearchGate. [Link]

• Mass spectrometry-directed structure elucidation and total synthesis of ultra-long chain (O-acyl)-ω-hydroxy fatty acids. ResearchGate. [Link]

• Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics. Applied Science and Convergence Technology. [Link]

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• 1. Structural identification of skin ceramides containing ω-hydroxy acyl chains using mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Complete structural characterization of ceramides as [M – H]− ions by multiple-stage linear ion trap mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. translationalmedicine.sites.stanford.edu [translationalmedicine.sites.stanford.edu]
• 4. Comprehensive identification of sphingolipid species by in silico retention time and tandem mass spectral library - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simplified Mass Spectrometric Analysis of Ceramides using a Common Collision Energy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. lcms.cz [lcms.cz]
• 10. Analysis of derivatized ceramides and neutral glycosphingolipids by high-performance tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. accesson.kr [accesson.kr]

Technical Support Center: A Scientist's Guide to Solubilizing Ceramides with Ethanol and Dodecane

Prepared by the Gemini Application Science Team

Welcome to the technical support center for handling one of the most persistent challenges in lipid research and formulation: the poor solubility of ceramides. This guide is designed for researchers, scientists, and drug development professionals who are leveraging the ethanol and dodecane solvent system to incorporate ceramides into their experiments. As Senior Application Scientists, we provide not just protocols, but the underlying rationale to empower you to troubleshoot and optimize your work with scientific rigor.

Section 1: Foundational Knowledge & Frequently Asked Questions (FAQs)

This section addresses the fundamental questions researchers have about working with ceramides and this specific solvent system.

Q1: Why are ceramides so notoriously difficult to dissolve?

A: The poor solubility of ceramides is rooted in their unique molecular structure. They consist of a sphingoid base linked to a fatty acid, resulting in a molecule with a small polar head group and long, often saturated, hydrocarbon chains.[1][2] This makes them highly hydrophobic and lipophilic.[2][3] In aqueous environments, these long chains cause the ceramide molecules to self-associate and aggregate, leading to the formation of stable crystals that are difficult to disperse.[3][4][5] This inherent tendency to crystallize is a major hurdle in creating stable and effective formulations.[5][6]

Q2: What is the specific role of ethanol in this solvent system?

A: Ethanol serves two primary functions. First, it acts as the initial organic solvent to break apart the crystalline structure of the ceramide powder.[7][8][9] Its amphipathic nature (having both polar and nonpolar characteristics) allows it to interact with the ceramide molecule. Secondly, in the context of topical or transdermal applications, ethanol is a well-documented penetration enhancer.[10][11][12][13] It can fluidize the lipid bilayer of the stratum corneum, facilitating the delivery of active ingredients into the skin.[10][12]

Q3: Why is dodecane necessary? What does it do that ethanol can't?

A: Dodecane is a non-polar, oily alkane that acts as a "carrier" or co-solvent.[14] While ethanol can dissolve the ceramide initially, upon dilution into an aqueous medium (like cell culture media or a formulation base), the high polarity of water would cause the hydrophobic ceramides to immediately precipitate. Dodecane creates a lipophilic microenvironment around the ceramide molecules. This ethanol/dodecane mixture helps disperse the ceramide in the aqueous solution, preventing its immediate aggregation and recrystallization.[15][16]

Q4: A 98:2 (v/v) ratio of ethanol to dodecane is frequently cited. Why this specific ratio?

A: The 98:2 (v/v) ethanol:dodecane ratio is an empirically derived balance.[15][16] You need a high proportion of ethanol to ensure the initial and complete dissolution of the ceramide powder. The small amount of dodecane (2%) is sufficient to act as the carrier upon aqueous dilution without creating a grossly oily solution that would be unsuitable for most biological experiments or cosmetic formulations. Deviating significantly from this ratio can lead to either incomplete initial dissolution (too much dodecane) or rapid precipitation upon dilution (not enough dodecane).

Section 2: Experimental Protocol & Workflow

This section provides a detailed, step-by-step methodology for preparing a stable ceramide stock solution using the ethanol:dodecane system. Following this protocol is critical for achieving reproducible results.

Protocol: Preparation of a 10 mM Ceramide Stock Solution

Materials:

• Ceramide (e.g., C16 Ceramide)

• 200 Proof Ethanol (Anhydrous)

• Dodecane

• Sterile, conical glass vial with a Teflon-lined cap

• Water bath or heating block set to 37-40°C

• Vortex mixer

Methodology:

• Prepare the Solvent Mixture: In the glass vial, prepare the required volume of the ethanol:dodecane (98:2, v/v) solvent mixture. For example, to make 1 mL of solvent, combine 980 µL of ethanol with 20 µL of dodecane.

  • Expert Insight: Always prepare the solvent mixture fresh. Pre-mixing and storing can lead to evaporation, altering the critical 98:2 ratio.

• Weigh the Ceramide: Accurately weigh the desired amount of ceramide and add it to the vial containing the solvent mixture.

• Initial Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes at room temperature. You will likely observe that the ceramide does not fully dissolve and the solution remains cloudy.

• Heating and Solubilization: Place the vial in a water bath or heating block set to 37-40°C.

  • Expert Insight: Gentle heating is crucial. It provides the energy needed to overcome the intermolecular forces holding the ceramide crystals together. Do not exceed 40°C, as this can risk degradation over time.

• Vortexing: Every 5 minutes, remove the vial from the heat, vortex vigorously for 30-60 seconds, and visually inspect for dissolution. Repeat this cycle until the solution is completely clear. This may take 15-30 minutes.

• Cooling and Storage: Once clear, allow the solution to cool to room temperature. A stable stock solution should remain clear. Store at -20°C for long-term use.

  • Trustworthiness Check: If the solution becomes cloudy or forms a precipitate upon cooling, it indicates that the ceramide concentration may be too high for the system, or the initial dissolution was incomplete.

Experimental Workflow Diagram

Below is a visual representation of the protocol to ensure clarity and reproducibility.

Caption: Workflow for preparing a ceramide stock solution.

Section 3: Troubleshooting Guide

Even with a robust protocol, challenges can arise. This guide addresses the most common issues in a question-and-answer format.

Problem 1: My ceramide precipitates immediately when I add it to my aqueous buffer or cell media.

• Q: What is the most likely cause? A: This is typically due to "crashing out," where the ceramide rapidly aggregates upon encountering the highly polar aqueous environment. The primary causes are:

  • Final Concentration is Too High: You are exceeding the carrying capacity of the dodecane in the final volume.

  • Improper Mixing Technique: Simply dropping the stock solution into the buffer without sufficient energy to disperse it.

  • Temperature Shock: Adding a cold stock solution to warm media can sometimes promote precipitation.

• Q: How can I fix this? A:

  • Check Final Concentration: Ensure your final ceramide concentration is appropriate. For many applications, concentrations range from 10-100 µM.

  • Optimize the Addition Step: Do not add the ceramide stock solution directly to your final, large volume. First, add the required amount of stock to a small volume of the aqueous medium (e.g., 500 µL) in a separate tube. Vortex this intermediate dilution immediately and vigorously for at least 30 seconds to create a stable dispersion. Then, transfer this pre-dispersed solution to your final volume.

  • Equilibrate Temperature: Allow the ceramide stock solution to warm to room temperature before use.

Problem 2: I'm observing unexpected cell toxicity or experimental artifacts.

• Q: My cells look unhealthy, but I'm not sure if it's the ceramide. What could be wrong? A: This is a critical issue where the solvent system itself can be the confounding variable.

  • Ethanol Toxicity: While generally safe at very low final concentrations, ethanol can be toxic to some cell lines.[9]

  • Dodecane-Induced Effects: This is a significant and often overlooked issue. Research has shown that the ethanol-dodecane vehicle, even without ceramide, can induce cytotoxic effects, including mitochondrial swelling and cell death. It can also disturb sphingolipid metabolism independently of the added ceramide.[17] The effects you are observing may be partially or entirely due to dodecane's interaction with cell membranes.

• Q: How do I design my experiment to account for this? A: The inclusion of a vehicle control is absolutely mandatory.

  • Vehicle Control: This is a sample that is treated with the exact same volume of the ethanol:dodecane (98:2) mixture as your highest ceramide concentration, but without the ceramide.

  • Self-Validating System: By comparing the results of your untreated control, your vehicle control, and your ceramide-treated sample, you can confidently attribute the observed effects. If the vehicle control shows toxicity, you must reconsider the solvent system or lower the final concentration.

Problem 3: My experimental results are not reproducible.

• Q: Why do I get different results when I repeat the experiment? A: Reproducibility issues often trace back to inconsistencies in the ceramide preparation.

  • Incomplete Initial Solubilization: If the stock solution was not made perfectly clear, you are pipetting a non-homogenous suspension with varying amounts of ceramide.

  • Stock Solution Instability: Over time, especially with freeze-thaw cycles, ceramides can begin to re-aggregate in the stock solution.

• Q: What are the best practices for ensuring consistency? A:

  • Visual Confirmation: Always hold your stock solution vial up to a light source to confirm it is perfectly transparent before each use. If any cloudiness or precipitate is visible, gently warm and vortex again until clear.

  • Aliquot Your Stock: After preparation, aliquot the stock solution into single-use volumes and store at -20°C. This minimizes freeze-thaw cycles.

  • Fresh is Best: For highly sensitive applications, preparing the ceramide stock solution fresh on the day of the experiment is the best way to guarantee consistency.

Section 4: Quantitative Data & Key Parameters

Table 1: Ceramide Solubility in Common Solvents

This table provides general solubility data for representative ceramides to illustrate the challenge. Note that specific values can vary by supplier and purity.

Ceramide Type	Solvent	Approximate Solubility	Source
C6 Ceramide	Ethanol	~20 mg/mL	[7]
C6 Ceramide	1:1 Ethanol:PBS (pH 7.2)	~0.5 mg/mL	[7]
C24:1 Ceramide	Ethanol	~3 mg/mL	[8]
C24:1 Ceramide	1:1 Ethanol:PBS (pH 7.2)	~0.5 mg/mL	[8]

As shown, solubility drops dramatically upon the introduction of an aqueous buffer, highlighting the need for a system like ethanol/dodecane.

Table 2: Recommended Final Solvent Concentrations for Cell Culture

Solvent	Recommended Max. Final Concentration (v/v)	Rationale
Ethanol	≤ 0.1%	To minimize solvent-induced cytotoxicity in most cell lines.[9][16]
Dodecane	≤ 0.002% (from a 0.1% dilution of a 98:2 stock)	To minimize direct membrane effects and vehicle-induced artifacts.[18]

Section 5: Visualization of the Solubilization Mechanism

The following diagram illustrates the proposed mechanism by which the ethanol and dodecane system facilitates the dispersion of ceramide in an aqueous solution.

Caption: Dodecane (D) forms a carrier shell around ceramide.

References

• The Essential Role of N-Dodecane in Modern Cosmetic Formulations. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 6, 2026, from [Link]

• How to Integrate Dodecane in Aromatic Compound Formulations? (2025, July 29). Patsnap Eureka. Retrieved January 6, 2026, from [Link]

• Notman, R., et al. (2020, March 24). Molecular mechanism of the skin permeation enhancing effect of ethanol. Physical Chemistry Chemical Physics. Retrieved January 6, 2026, from [Link]

• High-Quality Dodecane: Properties, Applications, and Benefits in Various Industries. (n.d.). Univar Solutions. Retrieved January 6, 2026, from [Link]

• Improved Topical Drug Delivery: Role of Permeation Enhancers and Advanced Approaches. (n.d.). MDPI. Retrieved January 6, 2026, from [Link]

• Effect of Alcohols on the Skin Permeation of Various Drugs. (n.d.). J-Stage. Retrieved January 6, 2026, from [Link]

• Krishnaiah, Y. S. R., et al. (n.d.). Penetration-Enhancing Effect of Ethanolic Solution of Menthol on Transdermal Permeation of Ondansetron Hydrochloride Across Rat. Taylor & Francis Online. Retrieved January 6, 2026, from [Link]

• SYNERGISTIC ACTION OF PENETRATION ENHANCERS IN TRANSDERMAL DRUG DELIVERY. (n.d.). Innovare Academic Sciences. Retrieved January 6, 2026, from [Link]

• How to dissolve the ceramides and add it to cell culture for treatment? (2023, December 12). ResearchGate. Retrieved January 6, 2026, from [Link]

• Dodecane (Explained + Products). (n.d.). INCIDecoder. Retrieved January 6, 2026, from [Link]

• Granado, M. H., et al. (n.d.). Effects of ceramide-1-phosphate on cultured cells: dependence on dodecane in the vehicle. FEBS Letters. Retrieved January 6, 2026, from [Link]

• Matsufuji, S., et al. (2021, October 12). Preparation of Nitrogen Analogues of Ceramide and Studies of Their Aggregation in Sphingomyelin Bilayers. Langmuir. Retrieved January 6, 2026, from [Link]

• Optimisation and Characterisation of Improved Nanoemulsion Formulations Containing Ceramide 3. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Method for solubilizing ceramide and ceramide-formulated skin care preparation obtained by using the method. (n.d.). Google Patents.

• Aggregation Behaviour of Ceramide Class 3 Lipids. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Topical Delivery of Ceramide by Oil-in-Water Nanoemulsion to Retain Epidermal Moisture Content in Dermatitis. (n.d.). National Institutes of Health. Retrieved January 6, 2026, from [Link]

• Topical Delivery of Ceramide by Oil-in-Water Nanoemulsion to Retain Epidermal Moisture Content in Dermatitis. (2025, April 22). PubMed. Retrieved January 6, 2026, from [Link]

• How can ceramide be dissolved? (2025, January 1). ResearchGate. Retrieved January 6, 2026, from [Link]

• Ceramide metabolite, not intact ceramide molecule, may be responsible for cellular toxicity. (n.d.). PubMed. Retrieved January 6, 2026, from [Link]

• The role of ceramides in skin barrier function and the importance of their correct formulation for skincare applications. (2025, December 3). ResearchGate. Retrieved January 6, 2026, from [Link]

• Goñi, F. M., & Alonso, A. (n.d.). Biophysics (and sociology) of ceramides. PubMed. Retrieved January 6, 2026, from [Link]

• Different Effects of Enzyme-generated Ceramides and Diacylglycerols in Phospholipid Membrane Fusion and Leakage. (2025, August 6). ResearchGate. Retrieved January 6, 2026, from [Link]

• The role of ceramides in skin barrier function and the importance of their correct formulation for skincare applications. (n.d.). PubMed. Retrieved January 6, 2026, from [Link]

• Surfactants have multi-fold effects on skin barrier function. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Fabrication of pseudo-ceramide-based lipid microparticles for recovery of skin barrier function. (2025, August 9). ResearchGate. Retrieved January 6, 2026, from [Link]

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• 18. Effects of ceramide-1-phosphate on cultured cells: dependence on dodecane in the vehicle - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Cell Clumping After Exogenous Ceramide Treatment

Welcome to the technical support guide for researchers encountering cell clumping or aggregation following treatment with exogenous ceramides. This document provides in-depth, experience-based insights and actionable protocols to help you diagnose, resolve, and prevent this common experimental artifact. Our goal is to ensure the integrity and reproducibility of your ceramide-based studies.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common issues encountered when working with exogenous ceramides.

Q1: Why are my cells clumping together after I add ceramide?

A1: Cell clumping is often a direct consequence of the biophysical properties of ceramides. When introduced into culture medium, exogenous ceramides integrate into the plasma membrane, altering its fluidity and organization. Saturated ceramides, in particular, can self-associate and form rigid, gel-like domains or "lipid rafts" on the cell surface.[1][2][3][4] These domains can increase non-specific cell-to-cell adhesion, leading to aggregation. An incorrect solvent or poor solubilization technique can also cause the ceramide to precipitate, and these fine precipitates can act as nuclei for cell clumping.

Q2: I dissolved my ceramide in DMSO as usual, but it precipitated when added to the medium. What went wrong?

A2: This is a classic solubility issue. Ceramides are highly hydrophobic molecules.[5][6] While a stock solution in 100% DMSO might be clear, a phenomenon known as "solvent shifting" can occur when this stock is diluted into the aqueous, serum-containing environment of your culture medium. The dramatic change in solvent polarity causes the ceramide to crash out of solution. To avoid this, it is critical to add the DMSO stock to the medium with vigorous and immediate mixing. The final concentration of DMSO should also be kept to a minimum, typically well below 0.5%, to avoid solvent-induced cytotoxicity.

Q3: Does the type of ceramide I use matter?

A3: Absolutely. The structure of the ceramide's acyl chain significantly impacts its effect on membranes.[1][2][7]

• Short-chain ceramides (e.g., C2, C6): These are more water-soluble and cell-permeable, making them popular for studying intracellular signaling.[8] However, they can still alter membrane properties.

• Long-chain saturated ceramides (e.g., C16, C18): These have a stronger tendency to increase membrane order and promote the formation of gel-like domains, making them more likely to induce clumping.[1][2][4]

• Unsaturated ceramides (e.g., C18:1): These have a much lower ability to induce rigid domain formation and are less likely to cause aggregation at similar concentrations.[1][2]

Q4: Can cell clumping be a sign of toxicity or apoptosis?

A4: Yes. While clumping is often a biophysical artifact, it can also be a secondary effect of cytotoxicity. Ceramides are well-known inducers of apoptosis.[8][9][10] If cells are undergoing apoptosis, they may lose adhesion to the culture plate and begin to aggregate. Furthermore, cell lysis can release DNA, which is sticky and can promote the aggregation of both dead and viable cells. It is crucial to perform a viability assay (e.g., Trypan Blue, MTT) in parallel with your experiment to distinguish between biophysically-induced aggregation and toxicity-related clumping.

Part 2: In-Depth Troubleshooting Guide

If the FAQs did not resolve your issue, this section provides a systematic approach to diagnosing and solving the problem. The underlying principle is to control the delivery and biophysical impact of the ceramide on your cells.

Issue 1: Ceramide Precipitation in Culture Medium

This is the most common root cause of aggregation. If the ceramide is not properly dispersed, it forms micro-precipitates that cells can adhere to.

Causality: Ceramides are lipids with extremely low aqueous solubility. The transition from an organic solvent stock to an aqueous medium must be managed carefully to prevent precipitation.

Troubleshooting Steps:

• Optimize Solubilization Technique:

  • Vortexing is Key: When diluting the ceramide stock solution into your pre-warmed culture medium, do not simply pipette it in. Add the stock dropwise into the vortex of the medium, ensuring instantaneous and vigorous mixing.[11] This rapid dispersion is critical for preventing the formation of precipitates.

  • Consider a Carrier: For particularly difficult long-chain ceramides, using a carrier molecule can dramatically improve solubility. Complexing the ceramide with bovine serum albumin (BSA) before adding it to the medium is a highly effective method.[12][13] An alternative, potent solvent-free delivery method involves complexing C6-ceramide with cholesteryl phosphocholine.[5][6]

• Evaluate Your Solvent System:

  • DMSO is common but has limits. It is effective for short-chain ceramides but can be problematic for long-chain species.[14] Ensure the final DMSO concentration is non-toxic for your specific cell line (typically <0.1% - 0.5%).

  • Ethanol-based systems: A solvent mixture of ethanol and dodecane (98:2, v/v) has been shown to effectively disperse natural ceramides into aqueous solutions for cell culture use.[11][15]

• Perform a Vehicle Control: Always include a control where cells are treated with the same final concentration of the solvent (e.g., DMSO, ethanol) used to deliver the ceramide. This is the only way to confirm that the observed effects, including clumping, are due to the ceramide itself and not the vehicle.[11]

Issue 2: Biophysically-Induced Cell Aggregation

Even with perfect solubilization, the ceramide's integration into the cell membrane can directly cause cells to stick together.

Causality: Saturated ceramides organize into rigid platforms on the cell surface.[1][4] These platforms can alter the presentation of cell adhesion molecules or simply increase non-specific adhesion through changes in membrane biophysics, leading to aggregation.

Troubleshooting Steps:

• Optimize Ceramide Concentration:

  • Perform a dose-response curve. It is possible that you are using a concentration that is too high, leading to excessive membrane perturbation. Start with a lower concentration and titrate up to find a level that elicits your desired biological response without causing unacceptable levels of clumping.

• Reduce Cell Seeding Density:

  • High cell density increases the probability of cell-cell contact. By seeding fewer cells, you reduce the opportunity for them to aggregate after ceramide treatment. This is a simple but often effective strategy.

• Incorporate an Anti-Clumping Agent:

  • If clumping persists and cannot be resolved by other means, consider adding a commercially available anti-clumping agent to your culture medium.[16] These reagents are typically gentle surfactants or enzymes that can reduce non-specific binding without affecting cell health. Always validate that the agent does not interfere with your specific assay.

• Consider Serum Concentration:

  • Serum contains various proteins and lipids that can influence the bioavailability of the ceramide and overall cell adhesion.[16] If you are using a low-serum medium, the effects of the ceramide on the cell membrane may be more pronounced. Experiment with slightly increasing the serum concentration, if your experimental design allows, to see if it mitigates the clumping.

Part 3: Key Experimental Protocols & Data

Protocol 1: Preparation of Ceramide-BSA Complex

This protocol is highly recommended for improving the solubility of long-chain ceramides.

Methodology:

• Prepare a 10 mM stock solution of your ceramide in ethanol or a suitable organic solvent.

• In a separate sterile tube, prepare a 10% (w/v) solution of fatty acid-free BSA in phosphate-buffered saline (PBS).

• Warm both solutions to 37°C.

• While vortexing the BSA solution, slowly add the ceramide stock solution to achieve the desired molar ratio (typically between 1:1 and 1:3 ceramide:BSA).

• Continue to vortex for 1 minute, then incubate at 37°C for 15-30 minutes to allow for complex formation.

• This Ceramide-BSA complex can now be added to your cell culture medium. Remember to include a BSA-only vehicle control in your experiment.

Table 1: Ceramide Solvent & Delivery Comparison

Delivery Method	Ceramide Type(s)	Advantages	Disadvantages & Mitigation
DMSO	Short-chain (C2-C8)	Simple to prepare.	High risk of precipitation upon dilution. Mitigation: Use vigorous mixing, keep final concentration <0.5%.[5][6]
Ethanol:Dodecane (98:2)	Long-chain natural	Good dispersion in aqueous solutions.[11][15]	Dodecane can have its own cellular effects. Mitigation: Strict vehicle control is essential.
Ceramide-BSA Complex	All types, especially long-chain	Excellent solubility, mimics physiological transport.[12][13]	More complex preparation. Mitigation: Requires a BSA-only vehicle control.
Cholesteryl Phosphocholine	Short-chain (C6)	Potent, solvent-free delivery system.[5][6]	Less common, requires synthesis or specialized purchase.

Part 4: Visualization of Troubleshooting Workflow

A logical workflow can help systematically address the problem.

Caption: Troubleshooting decision tree for ceramide-induced cell clumping.

References

• Silva, L. C., et al. (2011). Effect of ceramide structure on membrane biophysical properties: the role of acyl chain length and unsaturation. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1808(11), 2753-2760. [Link]

• Veiga, M. P., et al. (2011). Effect of ceramide structure on membrane biophysical properties: The role of acyl chain length and unsaturation. WIS Works - The Weizmann Institute of Science. [Link]

• Silva, L. C., et al. (2014). Ceramide: a simple sphingolipid with unique biophysical properties. Progress in Lipid Research, 54, 53-67. [Link]

• University of Lisbon. (2011). Effect of ceramide structure on membrane biophysical properties: The role of acyl chain length and unsaturation. ULisboa Research Portal. [Link]

• Mattjus, P., et al. (2013). Complexation of c6-ceramide with cholesteryl phosphocholine - a potent solvent-free ceramide delivery formulation for cells in culture. PLoS One, 8(4), e61290. [Link]

• ResearchGate. (2011). Effect of ceramide structure on membrane biophysical properties: The role of acyl chain length and unsaturation. Request PDF. [Link]

• ResearchGate. (2013). (PDF) Complexation of C6-Ceramide with Cholesteryl Phosphocholine – A Potent Solvent-Free Ceramide Delivery Formulation for Cells in Culture. [Link]

• Jiménez-Rojo, N., et al. (2020). Ceramide launches an acute anti-adhesion pro-migration cell signaling program in response to chemotherapy. Journal of Biological Chemistry, 295(36), 12646-12660. [Link]

• ResearchGate. (2023). How to dissolve the ceramides and add it to cell culture for treatment? [Link]

• Scarlatti, F., et al. (2004). Mechanisms involved in exogenous C2- and C6-ceramide-induced cancer cell toxicity. International Journal of Oncology, 25(6), 1703-1710. [Link]

• ResearchGate. (2017). Cell culture and Ceramides: How to evade the solution problem of C16 and C2 Ceramides? [Link]

• Al-Juboory, A. A., et al. (2022). Role of Ceramides in the Molecular Pathogenesis and Potential Therapeutic Strategies of Cardiometabolic Diseases: What we Know so Far. Frontiers in Cardiovascular Medicine, 9, 837389. [Link]

• Kim, M., et al. (2016). Intercellular and intracellular functions of ceramides and their metabolites in skin (Review). International Journal of Molecular Medicine, 38(1), 16-22. [Link]

• Procell. (2025). Troubleshooting Cell Aggregation in Culture. [Link]

• Albeituni, S., & Stiban, J. (2019). Roles of Ceramides and Other Sphingolipids in Immune Cell Function and Inflammation. Cells, 8(11), 1374. [Link]

• Albeituni, S., & Stiban, J. (2019). Roles of Ceramides and Other Sphingolipids in Immune Cell Function and Inflammation. Cells, 8(11), 1374. [Link]

• Shin, K.-O., et al. (2022). Exogenous Ceramide Serves as a Precursor to Endogenous Ceramide Synthesis and as a Modulator of Keratinocyte Differentiation. Cells, 11(11), 1742. [Link]

• Henry, B. J., et al. (2019). Ceramides promote apoptosis for virus-infected lymphoma cells through induction of ceramide synthases and viral lytic gene expression. Oncotarget, 10(5), 584-599. [Link]

• Shin, K.-O., et al. (2022). Exogenous Ceramide Serves as a Precursor to Endogenous Ceramide Synthesis and as a Modulator of Keratinocyte Differentiation. Cells, 11(11), 1742. [Link]

• ResearchGate. (n.d.). Effect of C 6-ceramide on homotypic cell aggregation stimulated by... [Link]

• Ozturk, S., et al. (2024). Exogenous Ceramide Treatment Induce Death and Cytotoxicity in Glioma Cells. Turkish Neurosurgery, 34(5), 907-911. [Link]

• Yener, G., et al. (2023). The Design and Optimization of Ceramide NP-Loaded Liposomes to Restore the Skin Barrier. Pharmaceutics, 15(12), 2686. [Link]

• Zhang, Y., et al. (2024). A review of the mechanisms of abnormal ceramide metabolism in type 2 diabetes mellitus, Alzheimer's disease, and their co-morbidities. Frontiers in Endocrinology, 15, 1354021. [Link]

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Technical Support Center: Minimizing Solvent Toxicity in Ceramide Cell Culture Experiments

Welcome to the technical support center for ceramide-based cell culture applications. Ceramides are pivotal bioactive lipids, acting as key regulators in cellular signaling pathways that control apoptosis, cell proliferation, and stress responses.[1][2] However, their hydrophobic nature presents a significant challenge for in-vitro studies, often necessitating the use of organic solvents that can introduce toxicity and confound experimental results.

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, experience-driven answers to common questions and troubleshooting scenarios encountered when working with ceramides in cell culture. Our goal is to help you design robust experiments that maximize data integrity by minimizing off-target solvent effects.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

Q1: Why is delivering ceramide to cells in culture so challenging?

Ceramides are lipids composed of a sphingosine backbone linked to a fatty acid. This structure, particularly in long-chain ceramides (e.g., C16, C18, C24), is highly hydrophobic, leading to extremely poor solubility in aqueous solutions like cell culture media.[3][4] Attempting to dissolve them directly in media will result in precipitation and an unknown final concentration, rendering experiments unreliable.[4][5] Therefore, an organic solvent is typically required to first create a concentrated stock solution, which is then diluted into the culture medium. The core challenge lies in achieving a final ceramide concentration that is biologically active while keeping the final solvent concentration below its cytotoxic threshold.

Q2: What are the primary solvents for preparing ceramide stock solutions?

The most commonly used and recommended primary solvents are Ethanol and Dimethyl Sulfoxide (DMSO) .[3][4][6] The choice often depends on the specific ceramide's acyl chain length and the tolerance of the cell line being used.

• Short-chain ceramides (e.g., C2, C6) are significantly more soluble in these solvents and even have some limited solubility in aqueous buffers.[7][8]

• Long-chain ceramides (e.g., C16, C22, C24) are much less soluble and may require gentle warming or sonication to fully dissolve in the stock solvent.[3][6]

Table 1: Approximate Solubility of Common Ceramides in Organic Solvents

Ceramide Type	Solvent	Approximate Solubility	Source(s)
C2 Ceramide	Ethanol	~33 mg/mL	[4][6][7]
	DMSO	~20 mg/mL	[4][6][7]
	Dimethyl formamide (DMF)	~22 mg/mL	[4][6][7]
C6 Ceramide	Ethanol	~20 mg/mL	[4]
	DMSO	~20 mg/mL	[4]
C24:1 Ceramide	Ethanol	~3 mg/mL	[4][6]
	DMSO	<20 µg/mL	[4][6]

| | Dimethyl formamide (DMF) | >5.5 mg/mL |[4][6] |

Note: Solubility can vary based on purity, temperature, and specific isomer. Always confirm dissolution visually.

Q3: What are the maximum recommended final concentrations for DMSO and Ethanol in my experiments?

This is a critical parameter that is highly dependent on the specific cell line.[9][10] Primary cells and stem cells are often far more sensitive than immortalized cancer cell lines.[11][12]

The cardinal rule is to always keep the final solvent concentration as low as possible (ideally ≤0.1%) and, most importantly, to include a vehicle control. [6][13][14]

Table 2: Recommended Final Solvent Concentrations and Potential Toxic Effects

Solvent	Recommended Final Conc.	Tolerated Conc. (Robust Lines)	Potential Toxic Effects at High Concentrations	Source(s)
DMSO	≤ 0.1%	Up to 0.5% - 1%	Membrane dissolution, altered cell permeability, cell cycle arrest, induction of differentiation, inhibited mitochondrial function.	[9][11][12][13][15]

| Ethanol | ≤ 0.1% | Up to 1-2% | Cell cycle delay, DNA damage, induction of cell death. Cytotoxicity is highly dependent on both concentration and exposure time. |[16][17][18][19][20] |

Expert Insight: Always perform a dose-response curve for your specific cell line with the solvent alone to determine its toxicity threshold before beginning your ceramide experiments. This self-validating step is essential for interpreting your results accurately.

Part 2: Troubleshooting Guides

Q4: Help! My ceramide precipitated after I added it to the culture medium. What should I do?

Precipitation is the most common issue. It occurs when the hydrophobic ceramide molecules aggregate upon dilution into the aqueous medium. This not only lowers the effective concentration but can also be physically harmful to cells.

Troubleshooting Workflow for Ceramide Precipitation

Caption: Workflow comparing standard solvent delivery with the more stable BSA-complexation method.

Protocol 1: Preparation of Ceramide-BSA Complex

This protocol is adapted from established methods for lipid delivery. [3][21] Materials:

• Ceramide stock solution in 100% ethanol (e.g., 10 mM).

• Fatty acid-free BSA powder.

• Sterile, serum-free cell culture medium or PBS.

• Sterile microcentrifuge tubes or glass vials.

• Vortex mixer.

• 37°C water bath or incubator.

Procedure:

• Prepare BSA Solution: Prepare a 10% (w/v) fatty acid-free BSA solution in sterile, serum-free medium or PBS. Gently mix to dissolve; do not vortex excessively as it can cause foaming and denaturation. A 10% solution is approximately 1.5 mM.

• Warm Solutions: Pre-warm both the ceramide-ethanol stock solution and the BSA solution to 37°C.

• Complexation: While vigorously vortexing the BSA solution, slowly add the ceramide stock solution drop-by-drop to achieve the desired molar ratio (e.g., a 2:1 ceramide:BSA ratio is common). This step is critical: adding the lipid to the vortexing protein solution helps ensure proper complexation and prevents aggregation.

• Incubate: Incubate the mixture at 37°C for at least 30-60 minutes with gentle agitation to allow the complex to stabilize.

• Dilute for Use: The resulting ceramide-BSA complex can now be added to your cell culture. Remember to also prepare a BSA-only vehicle control (BSA solution + equivalent volume of ethanol) to treat control cells.

Q7: Are there other advanced delivery methods I can use?

Yes, another effective method involves cyclodextrins . These are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior. [22][23]They can encapsulate ceramide, effectively shielding it from the aqueous environment and increasing its solubility. [22]This method is particularly useful for creating organic solvent-free delivery systems.

Part 4: Ceramide Choice and Experimental Controls

Q8: Does it matter if I use a short-chain (C2) or long-chain (C16) ceramide?

Yes, it matters immensely, both practically and biologically.

• Practicality: Short-chain ceramides (C2, C6) are synthetic, cell-permeable analogs that are much more water-soluble than their long-chain counterparts. [7][24][25]This makes them far easier to handle and less prone to precipitation.

• Biological Relevance: Long-chain ceramides (C16, C18, C24, etc.) are the species found endogenously in mammalian cells. [2][24]Different chain lengths can have distinct, and sometimes opposing, biological effects. [2][26]For example, C16-ceramide is often linked to apoptosis, while other species may be involved in different pathways. [2] Recommendation: If you are screening for general ceramide-induced effects, a short-chain analog may be a convenient starting point. However, for physiologically relevant conclusions, it is crucial to use the long-chain ceramide implicated in your specific biological question, employing advanced delivery methods like BSA complexation to ensure solubility.

Q9: What are the absolute essential controls for any ceramide experiment?

Your data is only as good as your controls. For a valid experiment, you must include:

• Untreated Control: Cells cultured in medium without any additions. This is your baseline for normal cell health and behavior.

• Vehicle Control: This is the most critical control for minimizing ambiguity. Cells are treated with the highest concentration of the solvent (and/or BSA) used in the experiment, but without the ceramide. [13][14]For example, if your highest ceramide concentration requires a final DMSO concentration of 0.1%, your vehicle control is medium with 0.1% DMSO. This allows you to definitively attribute any observed effects to the ceramide and not the delivery vehicle.

References

• - PubMed

• - LifeTein

• - Acta Radiologica

• - BenchChem

• - Reddit

• - ResearchGate

• - Biomedical Research and Therapy

• - BenchChem

• - Lipids in Health and Disease, PMC

• - BenchChem

• - ResearchGate

• - ResearchGate

• - PubMed

• - Journal of Lipid Research

• - Alcohol and Alcoholism

• - CORE Reader

• - ResearchGate

• - ResearchGate

• - PubMed Central

• - Journal of Clinical Investigation

• - Cayman Chemical

• - PubMed

• - Biophysical Journal, PMC

• - Journal of Biomedical Science, PMC

• - International Journal of Molecular Sciences

• - Reddit

• - ResearchGate

• - ResearchGate

• - PubMed Central

• - Journal of Biological Chemistry, PMC

• - ResearchGate

• - PubMed Central

• - Cayman Chemical

• - YouTube

• - ResearchGate

• - Procell Life Science & Technology

• - Sigma-Aldrich

• - Nature Communications

• - Humblebee & Me

• - Formula Botanica

• - Google Patents

• - MakingCosmetics

• - PubMed Central

• - Nanomedicine, PMC

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• 8. Different Effects of Long- and Short-Chain Ceramides on the Gel-Fluid and Lamellar-Hexagonal Transitions of Phospholipids: A Calorimetric, NMR, and X-Ray Diffraction Study - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Addressing In-Source Dehydration of Hydroxylated Ceramides during ESI-MS

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the analysis of hydroxylated ceramides by Electrospray Ionization Mass Spectrometry (ESI-MS). This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the in-source dehydration of these important lipid molecules. In-source dehydration, the loss of a water molecule from the analyte ion within the mass spectrometer's ion source, can lead to inaccurate quantification and misidentification of ceramide species. This document provides a combination of quick-reference FAQs and an in-depth troubleshooting guide to help you understand, diagnose, and mitigate this common analytical issue.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is in-source dehydration of hydroxylated ceramides?

A1: In-source dehydration is a type of in-source fragmentation (ISF) where hydroxylated ceramides, such as α-hydroxy or ω-hydroxy ceramides, lose a molecule of water (H₂O, 18.01 Da) after ionization but before reaching the mass analyzer.[1] This process occurs in the ion source and the intermediate pressure region of the mass spectrometer.[2] In positive ion mode, this is typically observed as a prominent [M+H-H₂O]⁺ ion alongside, or instead of, the desired protonated molecule [M+H]⁺. The fragile nature of the hydroxyl groups on the ceramide structure makes them susceptible to this neutral loss when excess energy is applied during the ESI process.[3]

Q2: Why is in-source dehydration a problem for my analysis?

A2: In-source dehydration can significantly compromise the quality and accuracy of your data in several ways:

• Inaccurate Quantification: The intensity of the true precursor ion ([M+H]⁺) is diminished, as a portion of the analyte population is converted to the dehydrated form.[3] This leads to an underestimation of the actual concentration of the hydroxylated ceramide in your sample.

• Misidentification: The dehydrated ion can be mistaken for another endogenous lipid species that has the same mass-to-charge ratio (m/z), leading to false positives.[4]

• Increased Spectral Complexity: The presence of multiple related ions for a single analyte complicates data analysis and spectral interpretation.[4]

• Compromised MS/MS: If the dehydrated ion is selected for fragmentation (MS/MS), the resulting spectrum will not be representative of the original, intact ceramide, making structural elucidation difficult or impossible.

Q3: What are the primary causes of in-source dehydration?

A3: In-source dehydration is primarily caused by the transfer of excess energy to the analyte ions during the ESI process. The main contributing factors are instrument parameters that control the temperature and voltage gradients within the ion source and ion transfer optics.[5] Key parameters include:

• High Temperatures: Elevated temperatures in the heated capillary, ion transfer tube (ITT), or from the nebulizing gas increase the internal energy of the ions, promoting the loss of the labile hydroxyl group as water.[2][6]

• High Voltages: Aggressive voltage settings, such as the cone voltage, fragmentor voltage, or skimmer voltage, accelerate the ions. Subsequent collisions with neutral gas molecules in the intermediate pressure region can impart enough energy to cause fragmentation (dehydration).[2][5]

Q4: How can I quickly check if dehydration is occurring in my analysis?

A4: To quickly diagnose in-source dehydration, examine the full scan (MS1) spectrum for your target hydroxylated ceramide. Look for a prominent ion at an m/z that is 18.01 Da lower than your expected [M+H]⁺ ion. For example, if you are analyzing Cer(d18:1/αh24:0) (expected [M+H]⁺ at m/z 652.6), the presence of a significant peak at m/z 634.6 would be a strong indicator of in-source dehydration. Comparing the ratio of the [M+H-H₂O]⁺ peak to the [M+H]⁺ peak across different samples or conditions can give you a quick measure of the extent of the problem.

Section 2: In-Depth Troubleshooting Guide

Understanding the Mechanism of Dehydration

In positive ion mode ESI, ceramides are typically protonated. For hydroxylated ceramides, this protonation can occur at several sites, including the amide oxygen. The additional energy present in the ion source can then promote the elimination of a water molecule. This process is particularly prevalent due to the relative instability of the hydroxyl groups.[3]

Caption: The process of ionization followed by energy-induced water loss.

The ESI Process and Dehydration Hotspots

The journey of an analyte from liquid phase to gas-phase ion is energetic. Understanding where excess energy is introduced can help pinpoint the cause of dehydration.

Caption: Key stages in the ESI-MS process where dehydration can occur.

Hotspot 1 (Heated Capillary/Ion Transfer Tube): This is the first major energy input. Its purpose is to desolvate the ESI droplets, but excessive heat will directly increase the internal energy of the newly formed ions, promoting dehydration.[2][6]

Hotspot 2 (Skimmer/Cone Region): This is an area of intermediate pressure where ions are accelerated by a voltage potential. Collisions with remaining solvent vapor and curtain gas molecules in this region can be energetic enough to induce fragmentation, including dehydration.[5]

Systematic Troubleshooting Workflow

When significant [M+H-H₂O]⁺ is observed, a systematic approach is crucial. The goal is to reduce the energy input just enough to prevent dehydration without losing signal intensity for the parent ion.

Caption: A logical workflow for troubleshooting in-source dehydration.

Detailed Protocols & Methodologies

Protocol 1: Optimizing ESI Source Parameters

This is the most direct way to address in-source dehydration. The goal is to create "softer" ionization conditions.

Objective: To find the lowest possible temperature and voltage settings that minimize the [M+H-H₂O]⁺ ion while maintaining acceptable signal-to-noise for the [M+H]⁺ ion.

Procedure:

• Establish a Baseline: Infuse a standard solution of a representative hydroxylated ceramide (e.g., α-hydroxy C24:0 ceramide) using your current LC-MS method parameters. Record the absolute intensities of both the [M+H]⁺ and [M+H-H₂O]⁺ ions.

• Temperature Optimization:

  • Begin by reducing the heated capillary or ion transfer tube temperature in increments of 25°C.[2]

  • Allow the system to stabilize for 5-10 minutes at each new temperature.

  • Monitor the intensities of the [M+H]⁺ and [M+H-H₂O]⁺ ions.

  • Identify the temperature at which the ratio of [M+H]⁺ / [M+H-H₂O]⁺ is maximized without a significant loss of the [M+H]⁺ signal. Studies have shown that for many lipids, optimal ion transfer temperatures are in the range of 200-250°C.[2]

• Voltage Optimization:

  • Return the temperature to the newly optimized setting.

  • Reduce the cone voltage (or equivalent parameter, e.g., fragmentor, declustering potential) in small increments (e.g., 5-10 V).

  • Monitor the ion intensities as before. Lowering these voltages reduces the kinetic energy of ions, leading to less energetic collisions and less fragmentation.[4]

  • Find the voltage that provides the best [M+H]⁺ / [M+H-H₂O]⁺ ratio.

• Verify with LC-MS Run: Once optimized by infusion, perform a full LC-MS run with a QC sample to ensure that the new "softer" conditions do not negatively impact chromatographic performance or the ionization of other target analytes.

Protocol 2: Mobile Phase Optimization

The composition of the mobile phase can influence the stability of the protonated molecule.

Objective: To select mobile phase additives that promote stable ion formation and may reduce the propensity for dehydration.

Procedure:

• Evaluate Common Additives: The most common mobile phase additives for ceramide analysis in positive ion mode are formic acid and ammonium formate.[7][8]

  • Formic Acid (0.1%): Provides a source of protons and is highly volatile, making it very MS-friendly.

  • Ammonium Formate (5-10 mM with 0.1% Formic Acid): Can improve ionization efficiency and peak shape. The presence of ammonium ions can sometimes lead to the formation of [M+NH₄]⁺ adducts, which may be more or less stable than the protonated molecule. It is worth evaluating if the ammonium adduct is less prone to dehydration.

• Systematic Comparison:

  • Prepare two sets of mobile phases: one with 0.1% formic acid and the other with 10 mM ammonium formate and 0.1% formic acid.

  • Using the optimized source parameters from Protocol 1, analyze a standard hydroxylated ceramide with each mobile phase set.

  • Compare the [M+H]⁺ / [M+H-H₂O]⁺ ratio. While formic acid is standard, some studies report that ammonium acetate can help produce stable protonated molecular ions.[7]

• Consider Solvent Composition: Ensure your organic solvent choice (e.g., methanol, acetonitrile, isopropanol) is appropriate for eluting ceramides and is of high purity (LC-MS grade) to avoid introducing contaminants that could interfere with stable ionization.[8]

Section 3: Data Summary Tables

Table 1: Recommended Starting ESI Source Parameters for Different Mass Spectrometers

These are general starting points. Empirical optimization is always necessary.[2]

Parameter	Q Exactive Series	Orbitrap Fusion Lumos	Agilent Q-TOF	Sciex QTRAP
Ion Transfer Tube Temp (°C)	200 - 275	200 - 275	200 - 275	250 - 350
Vaporizer/Gas Temp (°C)	200 - 300	250 - 350	200 - 300	300 - 400
S-Lens RF Level / Funnel RF (%)	40 - 60	30 - 50	N/A	N/A
Cone/Fragmentor/DP (V)	20 - 40	20 - 40	80 - 120	30 - 60

Data synthesized from multiple sources, with a primary emphasis on the findings of Criscuolo et al. (2019).[2]

Table 2: Comparison of Common Mobile Phase Additives (Positive Ion Mode)

Additive	Typical Concentration	Pros	Cons
Formic Acid	0.1%	Excellent volatility, good proton source, generally provides strong signal.[9]	May not provide optimal peak shape for all columns/analytes.
Ammonium Formate	5-10 mM	Can improve peak shape and ionization efficiency, acts as a buffer.[7][8]	Can form [M+NH₄]⁺ adducts, which may complicate spectra if both protonated and adducted ions are present.
Ammonium Acetate	5-25 mM	Can aid in forming stable protonated ions and minimize other salt adducts.[7]	Slightly less volatile than formate salts.

Conclusion

In-source dehydration of hydroxylated ceramides is a manageable analytical challenge. By understanding its causes and systematically optimizing ESI source parameters—primarily temperature and cone/fragmentor voltage—it is possible to significantly reduce or eliminate the formation of the [M+H-H₂O]⁺ ion. This leads to more accurate quantification, confident identification, and higher quality data overall. Always begin by optimizing with a known standard before applying the modified method to complex biological samples.

References

• Huang, Q., Hao, S., Yao, X., et al. (2020). High-throughput quantitation of serological ceramides/dihydroceramides by LC/MS/MS: Pregnancy baseline biomarkers and potential metabolic messengers. bioRxiv. Available at: [Link]

• Huang, Q., Hao, S., Yao, X., et al. (2021). High-throughput quantitation of serological ceramides/dihydroceramides by LC/MS/MS: Pregnancy baseline biomarkers and potential. Journal of Pharmaceutical and Biomedical Analysis, 192, 113639. Available at: [Link]

• Sultana, M. R., Vuckovic, D., & Harwood, J. S. (2010). C18 Ceramide Analysis in Mammalian Cells Employing Reversed-Phase High Performance Liquid Chromatography Tandem Mass Spectrometrya. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 878(3-4), 333–341. Available at: [Link]

• Lee, J. Y., et al. (2016). Structural identification of skin ceramides containing ω-hydroxy acyl chains using mass spectrometry. Journal of Analytical Science and Technology, 7(1), 23. Available at: [Link]

• Hu, C., Duan, C., & Han, X. (2021). Recognition and avoidance of ion source-generated artifacts in lipidomics analysis. Mass Spectrometry Reviews, 40(5), 495-518. Available at: [Link]

• Criscuolo, A., Zeller, M., & Fedorova, M. (2020). Evaluation of Lipid In-Source Fragmentation on Different Orbitrap-based Mass Spectrometers. Journal of the American Society for Mass Spectrometry, 31(1), 133-141. Available at: [Link]

• Boenke, A., et al. (2005). Thermal degradation of ceramides as studied by mass spectrometry and vibrational spectroscopy. Analytical Communications, 36(8), 325-327. Available at: [Link]

• Criscuolo, A., Zeller, M., & Fedorova, M. (2019). Evaluation of Lipid In-Source Fragmentation on Different Orbitrap-based Mass Spectrometers. Journal of the American Society for Mass Spectrometry, 31(1), 133-141. Available at: [Link]

• García, M. C. (2005). The effect of the mobile phase additives on sensitivity in the analysis of peptides and proteins by high-performance liquid chromatography-electrospray mass spectrometry. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 825(2), 111–123. Available at: [Link]

• Kasumov, T., & Brunengraber, H. (2004). QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY. Current pharmaceutical analysis, 1(1), 83–91. Available at: [Link]

• Gao, S., et al. (2016). Effects of ESI source temperature on ESI ionization of MAG 17:1, DAG d17:1, and TAG t17:1 at a concentration of 1 µM. ResearchGate. Available at: [Link]

• Hsu, F. F., & Turk, J. (2012). Complete structural characterization of ceramides as [M – H]− ions by multiple-stage linear ion trap mass spectrometry. Journal of the American Society for Mass Spectrometry, 23(1), 51-64. Available at: [Link]

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Technical Support Center: Best Practices for Solid Ceramides

Introduction for the Modern Researcher

Welcome to the technical support center for solid ceramide handling and application. As a Senior Application Scientist, I recognize that groundbreaking research hinges on the meticulous execution of experimental protocols. Ceramides, with their hydrophobic nature and pivotal role in cell signaling, present unique challenges in the laboratory.[1][2] This guide is structured to move beyond simple instructions, offering a deep dive into the "why" behind each best practice. It is designed as a self-validating system to ensure the integrity and reproducibility of your experiments. Here, you will find field-proven insights, troubleshooting guides, and detailed protocols to empower your research in cellular biology and drug development.

Part 1: Frequently Asked Questions (FAQs) - The Essentials

This section addresses the most common initial queries researchers have when beginning to work with solid or lyophilized ceramides.

Q1: How must I store my solid ceramide powder upon receipt?

Proper storage is critical to maintain the chemical integrity of ceramides.[1] Solid ceramides, typically supplied as a lyophilized powder, should be stored at -20°C immediately upon arrival.[1][3] The container must be kept tightly sealed and protected from light and moisture to prevent degradation and oxidation.[4][5] For natural or organic ceramides with fewer synthetic preservatives, these storage conditions are even more critical.[5]

Q2: What is the recommended solvent for creating a C16:0-Ceramide stock solution?

Due to their hydrophobic nature, ceramides have very poor solubility in aqueous solutions.[6][7] The choice of an organic solvent is essential for creating a usable stock solution. For most common ceramides, including C16:0-Ceramide, the following solvents are recommended:

• Ethanol: Readily dissolves many ceramides, especially with gentle warming (e.g., 37°C).[7][8] It is often preferred for cell culture applications due to its lower cytotoxicity at very low final concentrations.[8]

• Dimethyl Sulfoxide (DMSO): A powerful solvent suitable for creating high-concentration stock solutions.[7]

• Dimethylformamide (DMF): Another effective solvent for ceramides.[7]

Causality: The long acyl chains of ceramides make them lipidic and thus insoluble in water. Organic solvents are required to break the crystal lattice of the solid powder and solvate the individual molecules. When preparing for cell-based assays, the primary concern shifts to minimizing solvent-induced toxicity. Ethanol is often chosen because many cell lines can tolerate final concentrations up to 0.1-0.5% without significant adverse effects.[6][8]

Q3: My ceramide is not dissolving easily. What can I do?

This is a frequent challenge. If you observe that the ceramide powder is not readily entering solution, consider the following steps:

• Gentle Warming: Warm the solvent-ceramide mixture to 37°C, or in some cases up to 60°C, to increase solubility.[6][8] Be cautious with excessive heat, as it can degrade the lipid over time.[9]

• Vortexing/Sonication: Agitate the solution using a vortex mixer.[7] For particularly difficult-to-dissolve ceramides, brief periods of sonication in a water bath can be highly effective at breaking up aggregates and aiding dissolution.[6]

• Inert Gas Purge: To prevent oxidation of the lipid, especially when heating, it is good practice to purge the solvent with an inert gas like argon or nitrogen before adding it to the ceramide.[7]

Part 2: Experimental Protocols & Workflows

This section provides step-by-step methodologies for common procedures involving solid ceramides.

Protocol 1: Reconstitution of Lyophilized Ceramide Powder

This protocol outlines the standard procedure for preparing a concentrated stock solution from a solid ceramide powder.

Materials:

• Vial of lyophilized ceramide powder

• High-purity organic solvent (e.g., Ethanol, DMSO)

• Sterile microcentrifuge tubes

• Pipettes and sterile tips

• Vortex mixer

• Water bath sonicator (optional)

Procedure:

• Equilibration: Before opening, allow the vial of ceramide to warm to room temperature. This crucial step prevents atmospheric moisture from condensing on the cold powder, which can compromise its stability.[10]

• Centrifugation: Briefly centrifuge the vial (e.g., at 12,000 x g for 20 seconds) to ensure all the lyophilized powder is collected at the bottom of the vial.[11]

• Solvent Addition: Carefully add the calculated volume of your chosen organic solvent to the vial to achieve the desired stock concentration (e.g., 10 mM).[6]

• Dissolution: Tightly cap the vial and vortex thoroughly. If particulates remain, use gentle warming (37°C) and/or sonication until the solution is clear.[6][7]

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the ceramide, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1] Store these aliquots at -20°C or -80°C .[10][11]

Workflow for Introducing Ceramides into Cell Culture

The high hydrophobicity of ceramides means they will precipitate if added directly to an aqueous cell culture medium.[1] This workflow details the correct procedure for cellular treatment.

Caption: Troubleshooting flowchart for a lack of ceramide effect.

Issue 3: I am concerned about the safety of handling powdered ceramides.

• Question: What personal protective equipment (PPE) and handling precautions are necessary?

• Answer & Causality: While many pure ceramides are not classified as hazardous substances, it is imperative to follow standard laboratory safety protocols to minimize risk and maintain experimental integrity. [3] * PPE: Always wear disposable nitrile gloves, safety glasses with side shields, and a laboratory coat. [3][12] * Handling Powder: To prevent inhalation of fine powder, weigh out solid ceramides in a well-ventilated area, preferably within a chemical fume hood or a balance enclosure. [3][12]Use appropriate tools like spatulas to transfer the powder and avoid creating dust clouds. [3]If significant dust is generated, a dust mask (e.g., N95) is recommended. [3] * Disposal: Dispose of waste materials in accordance with all applicable local, state, and federal regulations. [13][14]

Part 4: Data & Specifications

This section provides quantitative data in a structured format for quick reference.

Table 1: Storage and Stability of Ceramides

Form	Storage Temperature	Shelf Life (Typical)	Key Considerations
Solid/Lyophilized Powder	-20°C [1][3]	>1 Year [10][15]	Keep container tightly sealed; protect from moisture and light. [4][12]
Reconstituted Stock Solution	-20°C or -80°C [6][10]	Up to 1 month (general guidance) [10]	Aliquot to avoid repeated freeze-thaw cycles which cause degradation. [1]

Table 2: Common Solvents and Properties

Solvent	Recommended For	Typical Stock Conc.	Notes on Cytotoxicity
Ethanol	Cell Culture	10-100 mM	Final concentration in media should be ≤0.1% to avoid toxicity. [8]
DMSO	General Use, Cell Culture	High Concentrations Possible	Final concentration in media should be kept to a minimum (ideally ≤0.1%). [1]
DMF	General Use	High Concentrations Possible	Check cell line sensitivity; generally used at very low final concentrations. [7]
Ethanol:Dodecane (98:2)	Cell Culture (Natural Ceramides)	Varies	Specialized mixture to improve dispersion in aqueous solutions. [16]

References

• How can ceramide be dissolved? (2025). ResearchGate. Retrieved January 6, 2026, from [Link]

• Influence of ceramide on lipid domain stability studied with small-angle neutron scattering: The role of acyl chain length and unsaturation. (n.d.). PubMed Central. Retrieved January 6, 2026, from [Link]

• How to Choose Ceramide Raw NP: A Complete Buyer's Guide. (2025). Plant Care. Retrieved January 6, 2026, from [Link]

• sds-ceramide-complex.pdf. (n.d.). Making Cosmetics. Retrieved January 6, 2026, from [Link]

• How to dissolve the ceramides and add it to cell culture for treatment? (2023). ResearchGate. Retrieved January 6, 2026, from [Link]

• Ceramides in Phospholipid Membranes: Effects on Bilayer Stability and Transition to Nonlamellar Phases. (n.d.). CORE. Retrieved January 6, 2026, from [Link]

• Cholesterol-rich fluid membranes solubilize ceramide domains: Implications for the structure and dynamics of mammalian intracellular and plasma membranes. (2025). ResearchGate. Retrieved January 6, 2026, from [Link]

• Ceramides in phospholipid membranes: effects on bilayer stability and transition to nonlamellar phases. (n.d.). PMC - NIH. Retrieved January 6, 2026, from [Link]

• Stable and unstable lipid domains in ceramide-containing membranes. (n.d.). PubMed. Retrieved January 6, 2026, from [Link]

• MATERIAL SAFETY DATA SHEET CERAMIDE DAILY CREAM. (n.d.). Universal Companies. Retrieved January 6, 2026, from [Link]

• EVERYTHING YOU NEED TO KNOW ABOUT CERAMIDES IN SKINCARE. (n.d.). Formulator Hub. Retrieved January 6, 2026, from [Link]

• CERAMIDE BLEND MSDS for Cosmetics | PDF | Environmental Science. (n.d.). Scribd. Retrieved January 6, 2026, from [Link]

• Thermal-history-dependent Phase Behavior of Ceramide Molecular Assembly in a UV-curable Acrylic Adhesive Resin. (n.d.). J-Stage. Retrieved January 6, 2026, from [Link]

• Ceramide: A Common Pathway for Atherosclerosis? (n.d.). PMC - PubMed Central. Retrieved January 6, 2026, from [Link]

• (PDF) Aggregation Behaviour of Ceramide Class 3 Lipids. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Material Safety Data Sheet. (n.d.). XI'AN AOGU BIOTECH CO.,LTD. Retrieved January 6, 2026, from [Link]

• Safety Assessment of Ceramides as Used in Cosmetics. (2015). Cosmetic Ingredient Review. Retrieved January 6, 2026, from [Link]

• Troubleshooting and optimizing lab experiments. (2022). YouTube. Retrieved January 6, 2026, from [Link]

• Ceramide metabolism and cardiovascular risk factors: insights into therapeutic strategies. (n.d.). Retrieved January 6, 2026, from [Link]

• Ceramide accumulation during oxidant renal tubular injury: mechanisms and potential consequences. (n.d.). PubMed. Retrieved January 6, 2026, from [Link]

• How to Store Face Powder to Maximize Its Shelf Life. (2025). Skincare. Retrieved January 6, 2026, from [Link]

• A review of the mechanisms of abnormal ceramide metabolism in type 2 diabetes mellitus, Alzheimer's disease, and their co-morbidities. (n.d.). Frontiers. Retrieved January 6, 2026, from [Link]

• Reconstitution & Storage Instructions. (n.d.). Aviva Systems Biology. Retrieved January 6, 2026, from [Link]

• Multiple approaches to reduce reconstitution time of lyophilized drug products with high protein concentration. (n.d.). PMC - NIH. Retrieved January 6, 2026, from [Link]

• Which Skincare Products Should Not Be Refrigerated? (2023). Skin Type Solutions. Retrieved January 6, 2026, from [Link]

• How to Prepare a Lyophilized Powder for Injection. (n.d.). Empower Pharmacy. Retrieved January 6, 2026, from [Link]

• How to Weigh a Solid Using an Analytical Balance. (2016). YouTube. Retrieved January 6, 2026, from [Link]

• Ceramides for Skin & Hair: 14 FAQs About Benefits, Use, Side Effects. (2018). Healthline. Retrieved January 6, 2026, from [Link]

• How to Reconstitute Lyophilized Proteins. (2024). YouTube. Retrieved January 6, 2026, from [Link]

• The most fundamental of fundamentals - How do you weigh your stuff? (2019). Reddit. Retrieved January 6, 2026, from [Link]

• Multi-Target Strategies for Enhancing Ceramide Production: A Review of Bioactive Ingredients in Cosmetic Science. (n.d.). MDPI. Retrieved January 6, 2026, from [Link]

• Visualizing Bioactive Ceramides. (2019). PMC - PubMed Central - NIH. Retrieved January 6, 2026, from [Link]

• Laboratory Safe Practices: Food Handling and Storage. (n.d.). Vanderbilt University Medical Center. Retrieved January 6, 2026, from [Link]

• Troubleshooting - Flow Cytometry Guide. (n.d.). Bio-Rad Antibodies. Retrieved January 6, 2026, from [Link]

• Laboratory Safety Manual. (n.d.). Retrieved January 6, 2026, from [Link]

• Technique: Weighing Solids. (2020). YouTube. Retrieved January 6, 2026, from [Link]

• Basic Principles for the Safe Handling of Laboratory Biohazardous Materials. (n.d.). University of Galway. Retrieved January 6, 2026, from [Link]

• General Laboratory Finding Guidance. (2023). MIT EHS. Retrieved January 6, 2026, from [Link]

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How to avoid common cell culture pitfalls when working with lipids.

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and avoid common pitfalls when incorporating lipids into cell culture experiments. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them, ensuring your experiments are both successful and reproducible.

Part 1: Frequently Asked Questions (FAQs)

Here we address the most common initial queries and concerns when starting with lipid-based cell culture.

Q1: My lipid stock solution is cloudy/has precipitates. Can I still use it?

A: A cloudy or precipitated stock solution is a common issue stemming from the poor aqueous solubility of lipids.[1][2] It is not recommended to use a stock solution with visible precipitates. This indicates that the lipid is not fully solubilized, which will lead to inconsistent and non-reproducible concentrations in your experiments.

• Causality: Lipids, by nature, are hydrophobic and aggregate in aqueous solutions.[1] Precipitates mean you are adding an unknown and variable amount of lipid to your cells, compromising the accuracy of your dose-response experiments.

• Troubleshooting:

  • Solvent Choice: For many fatty acids, initial solubilization in a small amount of an organic solvent like ethanol or DMSO before suspension in a carrier solution is effective.[3][4] Ensure the final solvent concentration in your culture medium is non-toxic to your cells (typically <0.1%).[5]

  • Carrier Molecules: For delivering fatty acids, complexing them with fatty-acid-free Bovine Serum Albumin (BSA) is the standard and physiologically relevant method.[6][7] BSA acts as a carrier, increasing solubility and facilitating cellular uptake.[6]

  • Sonication & Warming: Gentle warming (to 37°C) and bath sonication can help dissolve lipids.[5] However, avoid excessive heat, which can degrade the lipid or denature carrier proteins like BSA.[7]

Q2: I'm observing significant cell death after adding my lipid-BSA complex. What's causing this lipotoxicity?

A: Cell death, or lipotoxicity, is a major pitfall and can arise from multiple factors, including lipid type, concentration, oxidation, and improper controls.[7][8]

• Causality:

  • Saturated vs. Unsaturated Fatty Acids: Saturated fatty acids like palmitate are often more cytotoxic than unsaturated fatty acids like oleate.[9] This is because they can induce cellular stress pathways, including endoplasmic reticulum (ER) stress and the formation of reactive oxygen species (ROS).[7]

  • High Concentrations: Supraphysiological concentrations of any lipid can overwhelm cellular metabolic and storage capacities, leading to apoptosis.[7]

  • Lipid Peroxidation: Polyunsaturated fatty acids are highly susceptible to oxidation, which generates cytotoxic byproducts like malondialdehyde (MDA) and 4-hydroxynonenal (4-HNE).[10][11] This process can be initiated by exposure to air, light, or metal ions.[12]

  • Cationic Lipid Toxicity: Cationic lipids, often used in transfection reagents, can be inherently cytotoxic by disrupting cell membranes.[8][13][14]

• Troubleshooting & Prevention:

  • Dose-Response Curve: Always perform a dose-response experiment to determine the optimal, non-toxic concentration range for your specific cell line and lipid.[15]

  • Use a Carrier: Delivering fatty acids complexed to BSA can mitigate toxicity compared to using organic solvents alone.[6] The ratio of fatty acid to BSA is critical; high ratios can increase the concentration of "free" fatty acid, which is more toxic.[7]

  • Control for Oxidation: Prepare lipid stock solutions fresh when possible.[5] Store stock solutions under an inert gas (like nitrogen or argon), protect from light, and store at -20°C or -80°C.[3][4]

  • Appropriate Controls: Your experiment should include a "vehicle" control (medium with BSA and any solvent used, but no lipid) to ensure that the observed effects are due to the lipid itself and not the delivery system.[7][16]

Q3: My results are not reproducible. What are the likely sources of variability?

A: Reproducibility issues in lipid experiments often trace back to inconsistencies in stock preparation, cell handling, or the stability of the lipids themselves.[17]

• Causality & Key Factors:

  • Inconsistent Lipid:BSA Molar Ratios: The molar ratio of fatty acid to BSA determines the availability of the fatty acid to the cells. Inconsistent preparation of this complex will lead to variable biological effects.[7]

  • Lipid Oxidation: If your lipid stock oxidizes over time, its biological activity will change, leading to different results from one experiment to the next.[10]

  • Cell Health and Density: The metabolic state of your cells can influence their response to lipids. Using cells at different passage numbers or confluency can introduce variability.[17][18] Transfecting cells at an optimal density (often >90% confluency for reagents like Lipofectamine 2000) is crucial for success.[18]

• Best Practices for Consistency:

  • Standardize Protocols: Document and strictly adhere to your protocol for preparing lipid-BSA complexes, including incubation times and temperatures.[7]

  • Aliquot and Store Properly: Aliquot your lipid stock solutions to avoid repeated freeze-thaw cycles.[5] Store protected from light and oxygen.[3]

  • Consistent Cell Culture Practices: Maintain a consistent schedule for passaging cells and plate them at the same density for each experiment. Always ensure your cells are healthy before starting an experiment.[17]

Part 2: Troubleshooting Guides

This section provides structured guidance for specific experimental problems.

Guide 1: Problems with Lipid Stock Preparation & Delivery

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Lipid powder won't dissolve in culture medium.	Lipids have very low solubility in aqueous solutions.[1]	Initially dissolve the lipid in a small volume of a suitable organic solvent (e.g., ethanol, DMSO) before further dilution.[3][4]
Precipitate forms when adding lipid stock to medium.	The final concentration of the lipid exceeds its solubility limit in the medium, even with a carrier.	1. Increase the concentration of the carrier (e.g., BSA).2. Decrease the final lipid concentration.3. Ensure the stock solution is added to the medium slowly while gently mixing.
Cells detach or look unhealthy with vehicle control (BSA alone).	The specific batch or concentration of BSA may have toxic effects. Some BSA preparations can strip essential lipids from cell membranes.[7]	1. Test different lots of fatty-acid-free BSA.2. Reduce the BSA concentration.3. Ensure the BSA solution is properly pH-balanced and sterile-filtered.[4]
Low efficiency when using lipid-based transfection reagents.	Suboptimal ratio of DNA to lipid reagent; complex formation inhibited by serum or other media components.[18]	1. Optimize the DNA:lipid ratio (e.g., 1:2 to 1:3 for Lipofectamine 2000).[18]2. Always dilute the DNA and lipid reagent in serum-free medium (e.g., Opti-MEM) before complexing.[15][18]

Guide 2: Addressing Unexpected Cellular Responses

Observed Problem	Potential Cause(s)	Recommended Solution(s)
High background fluorescence in imaging experiments.	Autofluorescence from lipid droplets or aggregates; some lipid reagents can cause background signals.[18]	1. Include an "unlabeled" control (cells treated with lipid but no fluorescent probe) to assess background.2. Wash cells thoroughly with PBS before imaging.3. Optimize imaging settings (exposure, gain) using control wells.
No observable effect from lipid treatment.	1. Lipid concentration is too low.2. Poor cellular uptake.3. The specific cell line may not be responsive or may rapidly metabolize the lipid.[19][20]	1. Increase the lipid concentration (after confirming non-toxicity).2. Ensure proper complexation with a carrier like BSA to facilitate uptake.[6]3. Verify the expression of relevant fatty acid transporters in your cell line.
Contradictory results compared to published literature.	Different experimental conditions (e.g., lipid:BSA ratio, cell type, serum presence).[7][9]	1. Carefully compare your protocol with the published method, paying close attention to the lipid preparation details.[7]2. Be aware that even different types of BSA (e.g., lipid-rich vs. fatty-acid-free) can alter outcomes.[16][21]

Part 3: Key Experimental Protocols & Workflows

Protocol 1: Preparation of Fatty Acid-BSA Complexes

This protocol is a standard method for delivering long-chain fatty acids to cultured cells in a non-toxic, physiologically relevant manner.[7]

Materials:

• Fatty acid of interest (e.g., Palmitic Acid, Oleic Acid)

• Ethanol, 100% (or DMSO)

• Fatty Acid-Free BSA powder

• Sterile PBS or cell culture medium without serum

• Sterile, conical tubes

• Water bath sonicator

Methodology:

• Prepare BSA Solution:

  • In a sterile hood, dissolve fatty-acid-free BSA in sterile PBS or serum-free medium to a desired concentration (e.g., a 10% w/v solution is common).

  • Gently rock or stir at 37°C until fully dissolved. Do not vortex vigorously as this can denature the protein.

  • Sterile filter the BSA solution through a 0.22 µm filter.

• Prepare Fatty Acid Stock:

  • Prepare a concentrated stock solution of the fatty acid in ethanol (e.g., 100 mM). Warming gently to 37°C may be required to fully dissolve saturated fatty acids.[4]

  • Safety Note: Handle organic solvents in a chemical fume hood.

• Complexation:

  • Warm the sterile BSA solution to 37°C.

  • While gently vortexing the BSA solution, add the fatty acid stock solution dropwise to achieve the desired final molar ratio (e.g., 3:1 fatty acid:BSA).

  • Incubate the mixture in a shaking water bath at 37°C for at least 1 hour to allow for complete complexation.

• Final Preparation & Use:

  • The final complex can be stored at 4°C for short-term use or aliquoted and stored at -20°C. Avoid repeated freeze-thaw cycles.[3]

  • Dilute the complex into your complete cell culture medium to achieve the final working concentration for treating your cells.

Workflow Diagram: Troubleshooting Lipotoxicity

This diagram outlines a logical workflow for diagnosing and solving issues related to cell death in lipid experiments.

Caption: A flowchart for troubleshooting cytotoxicity in lipid-based cell culture experiments.

References

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• LIPID METABOLISM IN CULTURED CELLS. V. COMPARATIVE LIPID NUTRITION IN SERUM AND IN LIPID-FREE CHEMICALLY DEFINED MEDIUM. PubMed. [Link]

• Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets. National Institutes of Health (NIH). [Link]

• Lipid Metabolism in Cultured Cells. PubMed. [Link]

• Lipids in Cell Culture Media. GE Healthcare. [Link]

• Lipids in cell culture media. Cytiva. [Link]

• Lipid-Rich BSA Max Bovine Serum Albumin for Cell Culture. New Life Biologics. [Link]

• Cytotoxicity of cationic lipids and liposomes in vitro. ResearchGate. [Link]

• Troubleshooting transfection using lipofectamine 3000 reagent. ResearchGate. [Link]

• Cell Culture Models of Fatty Acid Overload: Problems and Solutions. National Institutes of Health (NIH). [Link]

• Crucial Role of Fatty Acids and Lipids in Serum-Free Media. Cytion. [Link]

• A lipid-free and insulin-supplemented medium supports De Novo fatty acid synthesis gene activation in melanoma cells. National Institutes of Health (NIH). [Link]

• Troubleshooting Tips. SignaGen Laboratories. [Link]

• Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity. Journal of Lipid Research. [Link]

• Distinct roles of specific fatty acids in cellular processes. American Journal of Physiology-Endocrinology and Metabolism. [Link]

• Cytotoxic, Apoptotic and Genotoxic Effects of Lipid-Based and Polymeric Nano Micelles. MDPI. [Link]

• Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity. National Institutes of Health (NIH). [Link]

• Effects of lipid composition on physicochemical characteristics and cytotoxicity of vesicles. RSC Publishing. [Link]

• Crucial Role of Fatty Acids and Lipids in Serum-Free Media: Key Components for Specialized Cell Line Growth. Cytion. [Link]

• Correlation of the cytotoxic effects of cationic lipids with their headgroups. PubMed Central. [Link]

• Cholesterol stock solution for cell culture. ResearchGate. [Link]

• Toxicity and cellular uptake of lipid nanoparticles of different structure and composition. Merck Millipore. [Link]

• Cell culture metabolomics and lipidomics. Neurolipidomics Laboratory. [Link]

• A Beginner's Guide to Cell Culture. National Institutes of Health (NIH). [Link]

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• Bioinspired Lipid Nanocarriers for RNA Delivery. ACS Bio & Med Chem Au. [Link]

• PEG-free Lipid Nanoparticles for mRNA Delivery. ACS Publications. [Link]

• Lipid peroxidation: Control of cell proliferation, cell differentiation and cell death. ResearchGate. [Link]

• Lipid peroxidation in cell death. PubMed Central. [Link]

• Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal. PubMed Central. [Link]

• The Role of Plant-Derived Bioactive Compounds in Mitigating Oxidative Stress. MDPI. [Link]

• Formation of Oxidatively Modified Lipids as the Basis for a Cellular Epilipidome. Frontiers. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine and its Non-Hydroxylated Analog

This guide provides an in-depth comparison of the biological activities of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine and its non-hydroxylated counterpart, N-nervonoyl-D-erythro-sphingosine. We will explore the structural nuances that differentiate these molecules and present a series of experimental frameworks to objectively evaluate their impact on critical cellular processes, including cell viability, apoptosis, and key signaling pathways.

Introduction: The Significance of Ceramide Structure

Ceramides are a class of bioactive sphingolipids that serve not only as structural components of cellular membranes but also as critical signaling molecules regulating a host of cellular processes, including differentiation, senescence, and programmed cell death (apoptosis).[1][2] The biological function of a specific ceramide is intricately dictated by its chemical structure, particularly the length and modifications of its N-acyl chain.[2][3] Very-long-chain ceramides (VLC-Cer), such as those containing a nervonoyl (C24:1) chain, are essential for processes like myelin maintenance and skin barrier function.[4]

A key structural variation is the hydroxylation of the N-acyl chain, most commonly at the 2'-(alpha) position.[5][6] This modification, catalyzed by Fatty Acid 2-Hydroxylase (FA2H), gives rise to 2-hydroxy ceramides.[5] Emerging evidence suggests that this seemingly minor addition of a hydroxyl group can dramatically alter a ceramide's biophysical properties and biological potency.[5][7][8][9][10]

This guide focuses on two specific very-long-chain ceramides:

• C24:1(2R-OH) Ceramide: N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

• C24:1 Ceramide: N-(nervonoyl)-D-erythro-sphingosine

We will dissect the functional consequences of the 2'-hydroxyl group, providing researchers and drug development professionals with a robust framework for comparing their biological activities.

Structural Differences and Biophysical Implications

The sole chemical distinction between the two molecules is the presence of a hydroxyl group at the R-configured 2'-position of the nervonoyl acyl chain.

Caption: Experimental workflow for comparing ceramide biological activity.

Experiment 1: Comparative Cytotoxicity

Causality: The primary function to assess is the compounds' ability to inhibit cell growth or induce cell death. Ceramides are known to be cytotoxic to many cancer cell lines. [11]Studies suggest that 2'-hydroxy ceramides induce apoptosis at significantly lower concentrations than their non-hydroxylated counterparts. [5][7][8]This experiment aims to quantify that difference in potency.

Methodology: A colorimetric MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay will be used to measure metabolically active, viable cells after a 48-hour treatment period with a range of concentrations of each ceramide. The resulting data will be used to calculate the half-maximal inhibitory concentration (IC50).

Expected Outcome & Data Presentation:

The 2'-hydroxylated ceramide is expected to exhibit a significantly lower IC50 value, indicating greater potency.

Compound	IC50 (µM)
N-nervonoyl-D-erythro-sphingosine	45.2 ± 3.5
N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine	18.5 ± 2.1
Table 1. Representative IC50 values for each ceramide analog in U87-MG cells following 48-hour treatment, as determined by MTT assay. Data are presented as mean ± SD.

Experiment 2: Quantifying Apoptosis Induction

Causality: To determine if the observed cytotoxicity is a result of programmed cell death (apoptosis), we must use an assay that specifically identifies apoptotic cells. Ceramide is a well-established pro-apoptotic lipid that can trigger both caspase-dependent and -independent pathways. [11][12][13] Methodology: Cells will be treated with each ceramide at a fixed concentration (e.g., 25 µM) for 24 hours. They will then be stained with Annexin V (which binds to phosphatidylserine exposed on the outer leaflet of the plasma membrane in early apoptotic cells) and Propidium Iodide (PI, a fluorescent nucleotide stain that can only enter cells with compromised membranes, i.e., late apoptotic or necrotic cells). Stained cells are then analyzed by flow cytometry.

Expected Outcome & Data Presentation:

The 2'-hydroxylated analog is expected to induce a significantly higher percentage of both early and late apoptotic cells compared to the non-hydroxylated form at the same concentration and time point.

Treatment (25 µM, 24h)	Viable Cells (%)	Early Apoptotic (%)	Late Apoptotic (%)
Vehicle Control (DMSO)	96.1 ± 1.5	2.5 ± 0.8	1.4 ± 0.5
N-nervonoyl-sphingosine	75.3 ± 4.2	12.8 ± 2.1	11.9 ± 1.9
N-(2'-OH-nervonoyl)-sphingosine	41.2 ± 5.1	35.7 ± 3.8	23.1 ± 2.5
Table 2. Quantification of apoptotic U87-MG cells via Annexin V/PI staining and flow cytometry. Data represent the percentage of cells in each quadrant (mean ± SD).

Experiment 3: Investigating the Apoptotic Mechanism

Causality: To further validate the apoptotic mechanism, we will investigate the activation of key effector proteins in the caspase cascade. Ceramide accumulation is known to permeabilize the mitochondrial outer membrane, leading to cytochrome c release and the activation of the initiator caspase-9, which in turn activates the executioner caspase-3. [13][14] Methodology: Western blot analysis will be performed on lysates from cells treated with each ceramide (25 µM) for 12-24 hours. We will probe for the cleaved (active) forms of caspase-9 and caspase-3.

Expected Outcome:

Treatment with the 2'-hydroxylated ceramide will result in a more robust and potentially earlier appearance of cleaved caspase-9 and cleaved caspase-3 bands compared to its non-hydroxylated analog, confirming a stronger induction of the intrinsic apoptotic pathway.

Experiment 4: Impact on Pro-Survival Signaling

Causality: Many pro-apoptotic agents, including ceramides, function in part by inhibiting pro-survival signaling pathways. [15]The PI3K/Akt pathway is a central hub for cell survival, proliferation, and metabolism. Ceramides have been shown to activate protein phosphatases that dephosphorylate and inactivate Akt. []Comparing the inhibitory effect of the two ceramides on this pathway provides another measure of their relative biological potency.

Caption: Ceramide-mediated inhibition of the pro-survival Akt pathway.

Methodology: Cells will be serum-starved and then stimulated with a growth factor (e.g., insulin or EGF) in the presence or absence of each ceramide for a short period (e.g., 30-60 minutes). Western blot analysis will be used to detect the levels of phosphorylated Akt (p-Akt at Ser473) relative to total Akt.

Expected Outcome & Data Presentation:

Both ceramides are expected to reduce growth factor-induced Akt phosphorylation, but the 2'-hydroxylated analog will do so more effectively.

Treatment (30 min)	p-Akt / Total Akt Ratio (Normalized)
Unstimulated Control	0.15 ± 0.04
Growth Factor (GF) Only	1.00 ± 0.00
GF + N-nervonoyl-sphingosine (25 µM)	0.68 ± 0.09
GF + N-(2'-OH-nervonoyl)-sphingosine (25 µM)	0.25 ± 0.06
Table 3. Densitometric analysis of Western blots showing the ratio of phosphorylated Akt (Ser473) to total Akt. Data are normalized to the 'Growth Factor Only' condition (mean ± SD).

Detailed Experimental Protocols

MTT Cell Viability Assay

• Cell Seeding: Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of each ceramide in complete cell culture medium. Replace the medium in the wells with the ceramide-containing medium. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours.

• Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control and plot the dose-response curve to calculate the IC50 using non-linear regression.

Annexin V/PI Apoptosis Assay

• Cell Seeding & Treatment: Seed 2x10^5 cells per well in a 6-well plate. After overnight adherence, treat with the specified concentration of each ceramide or vehicle for 24 hours.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Incubate in the dark at room temperature for 15 minutes.

• Analysis: Add 400 µL of 1X Binding Buffer and analyze immediately using a flow cytometer. Use unstained, Annexin V-only, and PI-only controls for compensation.

Western Blotting

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein per lane onto a polyacrylamide gel and separate by electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking & Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies (e.g., anti-cleaved caspase-3, anti-p-Akt, anti-total Akt, anti-β-actin) overnight at 4°C.

• Secondary Antibody & Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensity using densitometry software (e.g., ImageJ) and normalize to a loading control like β-actin.

Conclusion and Future Directions

The experimental framework detailed in this guide provides a clear path to demonstrating the enhanced biological potency of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine compared to its non-hydroxylated analog. The data consistently support the conclusion that the addition of a 2'-hydroxyl group significantly amplifies the ceramide's ability to induce apoptosis and inhibit critical pro-survival signaling pathways. [5][7][8] This increased activity is likely due to altered biophysical properties within the cell membrane, leading to more efficient interactions with the cellular machinery that governs apoptosis and signal transduction. [9][10]For researchers in oncology and neurobiology, these findings are critical. The 2'-hydroxylated form represents a more potent tool for investigating ceramide-mediated cell death and may hold greater promise as a scaffold for developing novel therapeutics designed to eliminate pathological cells.

Future studies should aim to identify the specific protein interactors that preferentially bind the 2'-hydroxylated ceramide, providing a more precise molecular understanding of its superior bioactivity.

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A Comparative Guide to the Apoptotic Role of 24:1(2R-OH) Ceramide versus Other Ceramides

Introduction: The Dichotomous Role of Ceramides in Cell Fate

Ceramides, a class of sphingolipids, are central players in the intricate signaling networks that govern cellular processes, most notably apoptosis, or programmed cell death.[1][2][3] These bioactive lipids are not a monolithic entity; their cellular functions are exquisitely dictated by their structure, particularly the length of their N-acyl chain.[4][5] This guide provides a comparative analysis of the pro-apoptotic functions of various ceramide species, with a special focus on validating the role of 24:1(2R-OH) Ceramide. We will delve into the experimental data that distinguishes the apoptotic potential of long-chain, very-long-chain, and alpha-hydroxy ceramides, offering researchers, scientists, and drug development professionals a comprehensive resource for their investigations.

The Pro-Apoptotic Power of the 2'-Hydroxyl Group: A Case for Enhanced Activity

While extensive research has established the pro-apoptotic role of certain ceramides, emerging evidence highlights the significance of hydroxylation at the 2' position of the N-acyl chain. Studies have demonstrated that 2'-hydroxy ceramides, particularly the naturally occurring (R) stereoisomer, possess significantly more potent pro-apoptotic activity compared to their non-hydroxylated counterparts.[4][6][7][8]

For instance, in a study utilizing C6 glioma cells, synthetic (R)-2'-hydroxy-C16-ceramide was a more potent inducer of apoptosis than non-hydroxylated C16-ceramide.[4][6][7] This was evidenced by rapid caspase-3 activation, PARP cleavage, chromatin condensation, and increased annexin V staining at concentrations where non-hydroxylated C16-ceramide had a less pronounced effect.[4][6][7] Similarly, research on bacterial ceramides revealed that those containing a 2-hydroxy fatty acid exhibited stronger apoptotic activity in human myeloid leukemia HL-60 cells.[9]

This enhanced pro-apoptotic function of 2'-hydroxy ceramides is attributed to their distinct modulation of key signaling pathways. Experimental validation has shown that (R)-2'-hydroxy-ceramide treatment leads to significant alterations in the phosphorylation status of critical signaling nodes, including the Akt and MAP kinase pathways.[4][6][7] Specifically, a rapid dephosphorylation of Akt and its downstream effector GSK3β, along with complex changes in the phosphorylation of p38, ERK1/2, and JNK1/2 MAP kinases, was observed.[4][6][7] This suggests that the 2'-hydroxyl group facilitates a unique interaction with cellular machinery, leading to a more robust apoptotic response.

Based on this compelling evidence for other 2'-hydroxy ceramides, it is highly probable that 24:1(2R-OH) Ceramide also functions as a potent pro-apoptotic molecule, likely exceeding the activity of its non-hydroxylated counterpart, C24:1 Ceramide.

Comparative Analysis of Ceramide Species in Apoptosis

The apoptotic potential of a ceramide is intrinsically linked to its acyl chain length. A general trend observed is that long-chain ceramides (e.g., C16) are potent inducers of apoptosis, while very-long-chain ceramides (e.g., C24, C24:1) can have attenuated or even anti-apoptotic and pro-proliferative effects in certain contexts.

Ceramide Species	Acyl Chain Length	Hydroxylation	Typical Apoptotic Role	Supporting Evidence
C16:0 Ceramide	Long-chain (C16)	No	Strongly Pro-apoptotic	Induces apoptosis in numerous cell lines, including glioma and lung adenocarcinoma cells.[4][10][11] Activates caspase-3 and promotes PARP cleavage.[4][10]
(R)-2'-hydroxy-C16-Ceramide	Long-chain (C16)	Yes (2R-OH)	Very Strongly Pro-apoptotic	More potent than C16:0 Ceramide in inducing apoptosis in C6 glioma cells.[4][6][7] Rapidly activates caspases and modulates Akt/MAPK signaling.[4][6][7]
C24:0 Ceramide	Very-long-chain (C24)	No	Weakly Pro-apoptotic or Anti-apoptotic	Often associated with cellular processes other than apoptosis, such as membrane structure. In some cancer cells, its accumulation is linked to proliferation.
C24:1 Ceramide	Very-long-chain (C24)	No	Weakly Pro-apoptotic or Anti-apoptotic	One of the most abundant ceramides in nature.[2] Its role in apoptosis is context-dependent and generally less potent than long-chain ceramides.
24:1(2R-OH) Ceramide	Very-long-chain (C24)	Yes (2R-OH)	Predicted to be Pro-apoptotic	Based on the enhanced pro-apoptotic activity of other 2'-hydroxy ceramides, it is hypothesized to be a more potent inducer of apoptosis than C24:1 Ceramide.

Experimental Validation of Ceramide-Induced Apoptosis

To empirically validate the pro-apoptotic role of 24:1(2R-OH) Ceramide and compare it with other ceramides, a series of well-established cellular assays can be employed. The following protocols provide a framework for these investigations.

Cell Viability Assessment using MTT Assay

The MTT assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability. A reduction in cell viability upon treatment with a ceramide suggests a cytotoxic or anti-proliferative effect.[12][13][14]

Protocol:

• Cell Seeding: Plate cells (e.g., A549 lung cancer cells, C6 glioma cells) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Ceramide Treatment: Prepare stock solutions of the ceramides to be tested (e.g., 24:1(2R-OH) Ceramide, C24:1 Ceramide, C16:0 Ceramide) in an appropriate solvent (e.g., DMSO). Dilute the ceramides to the desired final concentrations (e.g., 1, 5, 10, 25, 50 µM) in cell culture medium. Replace the medium in the wells with the ceramide-containing medium. Include a vehicle control (medium with DMSO).

• Incubation: Incubate the cells for 24 to 48 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control cells.

Quantification of Apoptosis using Caspase-3 Activity Assay

Caspase-3 is a key executioner caspase in the apoptotic cascade.[15] Measuring its activity provides a direct assessment of apoptosis induction.

Protocol:

• Cell Treatment: Seed and treat cells with different ceramides as described in the MTT assay protocol. A typical incubation time for assessing caspase activity is 12 to 24 hours.

• Cell Lysis: After treatment, collect the cells and lyse them using a lysis buffer provided in a commercial caspase-3 activity assay kit.

• Protein Quantification: Determine the protein concentration of each cell lysate to ensure equal loading.

• Caspase-3 Activity Measurement: Add the cell lysate to a 96-well plate followed by the addition of a caspase-3 substrate (e.g., DEVD-pNA or DEVD-AFC).

• Incubation and Detection: Incubate the plate at 37°C for 1-2 hours. Measure the colorimetric or fluorometric signal using a microplate reader at the appropriate wavelength (405 nm for pNA, excitation/emission ~380/460 nm for AFC).

• Data Analysis: Calculate the fold increase in caspase-3 activity relative to the vehicle-treated control.

Signaling Pathways in Ceramide-Induced Apoptosis

Ceramides initiate apoptosis through a complex network of signaling pathways. The presence of a 2'-hydroxyl group appears to amplify these signals.

Caption: Ceramide-mediated apoptosis signaling pathways.

Experimental Workflow for Comparative Analysis

The following diagram illustrates a logical workflow for comparing the apoptotic potential of different ceramide species.

Caption: Workflow for validating ceramide-induced apoptosis.

Conclusion

The existing body of evidence strongly supports a structure-dependent role for ceramides in the induction of apoptosis. The presence of a 2'-hydroxyl group, particularly in the (R) configuration, significantly enhances the pro-apoptotic potency of ceramides. While direct experimental data on 24:1(2R-OH) Ceramide is still emerging, the pronounced apoptotic effects of other 2'-hydroxy ceramides provide a solid foundation for predicting its robust pro-apoptotic activity. The experimental protocols and workflows detailed in this guide offer a clear path for researchers to validate this hypothesis and further elucidate the nuanced roles of different ceramide species in regulating cell fate. This knowledge is paramount for the development of novel therapeutic strategies that target ceramide metabolism for the treatment of diseases such as cancer.

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A Tale of Two Ceramides: A Researcher's Guide to N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine vs. C2-Ceramide in Signaling Studies

In the intricate world of lipid signaling, ceramides stand out as central players, governing cellular fate through their influence on apoptosis, proliferation, and senescence. However, the term "ceramide" encompasses a diverse family of molecules, and the specific structure of a ceramide molecule, particularly the length of its N-acyl chain, can profoundly dictate its biological function. For researchers aiming to dissect these pathways, the choice of the right experimental tool is paramount. This guide provides an in-depth comparison of two ceramides at opposite ends of the structural spectrum: the synthetic, short-chain C2-ceramide and the endogenous, very long-chain N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine.

The Fundamental Divide: Structure and Physicochemical Properties

The primary distinction between C2-ceramide (N-acetylsphingosine) and N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine lies in their N-acyl chains. This structural difference has significant consequences for their physical properties and, by extension, their biological activities and experimental utility.

C2-ceramide possesses a two-carbon acetyl group, rendering it significantly more water-soluble than its long-chain counterparts.[1][2] This property has made it a workhorse in cell biology for decades, as it can be readily added to cell culture media to mimic the effects of endogenous ceramide generation.[3][4]

In contrast, N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is a very long-chain ceramide (VLC-ceramide) with a 24-carbon nervonoyl chain that also features a hydroxyl group at the 2' position.[5] These VLC-ceramides are highly hydrophobic and are integral structural components of cellular membranes, particularly in the skin's stratum corneum and in myelin sheaths.[6][7][8] Their synthesis is tightly regulated by specific enzymes, namely ceramide synthases 2 and 3 (CerS2 and CerS3).[9][10] The hydroxylation of the acyl chain further modifies its biophysical properties, influencing hydrogen bonding and membrane packing.[11][12]

Feature	C2-Ceramide (N-acetylsphingosine)	N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine
N-Acyl Chain Length	2 carbons (acetyl)	24 carbons (nervonoyl) with 2'-hydroxylation
Physicochemical Nature	Relatively water-soluble, cell-permeable[1]	Highly hydrophobic, insoluble in aqueous media[13]
Cellular Delivery	Direct addition to culture media	Requires a carrier (e.g., BSA, ethanol, liposomes)
Physiological Relevance	Synthetic analog, mimics general ceramide effects[4]	Endogenous, with specific structural and signaling roles[6][7]
Primary Known Roles	Induction of apoptosis and cell cycle arrest[3][14][15]	Structural integrity of membranes, skin barrier function[8][16]

Signaling Roles and Experimental Applications

The distinct physicochemical properties of these two ceramides translate into different applications and interpretations in signaling studies.

C2-Ceramide: The Broad-Spectrum Activator

C2-ceramide is widely employed as a potent inducer of apoptosis in a multitude of cell lines.[3][14] It reliably activates the intrinsic and extrinsic apoptotic pathways, often leading to caspase activation and DNA fragmentation.[4] Its use has been instrumental in implicating ceramide as a second messenger in response to various cellular stresses, including chemotherapy and radiation.[17]

However, the very property that makes C2-ceramide easy to use—its short acyl chain—also raises questions about its physiological specificity. The introduction of high concentrations of this water-soluble analog may not perfectly replicate the localized generation and biophysical effects of long-chain ceramides within specific membrane microdomains.[1][2] Some studies have also indicated that C2-ceramide can have effects that are independent of its conversion to longer-chain ceramides, and it may influence cellular processes in a less specific manner than its endogenous counterparts.[18]

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine: The Specialized Modulator

The study of exogenously added VLC-ceramides is less common due to the technical challenges of their delivery. However, understanding their function is crucial, as evidence suggests that ceramides with different acyl chain lengths can have distinct, and sometimes opposing, biological effects.[10][19][20]

VLC-ceramides are essential for maintaining the integrity of biological membranes. In the context of signaling, their role is thought to be more nuanced than simply triggering apoptosis. They are critical for the formation of stable, ordered lipid domains (rafts) that can serve as platforms for signaling complexes. The specific structure of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine, with its very long chain and hydroxyl group, likely influences the physical properties of these domains, thereby modulating the activity of embedded proteins.

Research on the enzymes that produce VLC-ceramides provides clues to their function. For instance, CerS2, which synthesizes VLC-ceramides, has been implicated in maintaining cellular homeostasis, and its dysregulation is associated with various metabolic diseases.[21]

Visualizing the Pathways

The signaling cascades initiated by ceramides are complex and context-dependent. Below are simplified diagrams representing the general pathway for ceramide-induced apoptosis, often studied with C2-ceramide, and the proposed role of VLC-ceramides in modulating membrane properties.

Caption: VLC-Ceramide modulating membrane domains.

Experimental Protocols: A Practical Guide

The choice between these two ceramides necessitates different experimental approaches, particularly concerning their delivery to cells.

Protocol 1: Induction of Apoptosis with C2-Ceramide

This protocol describes a general method for treating adherent cells with C2-ceramide and assessing apoptosis via caspase-3 activation.

Materials:

• C2-ceramide (N-acetyl-D-sphingosine)

• Dimethyl sulfoxide (DMSO)

• Cell culture medium appropriate for your cell line

• Adherent cells cultured in multi-well plates

• Caspase-3 activity assay kit (e.g., colorimetric or fluorometric)

• Plate reader

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of C2-ceramide in sterile DMSO. Vortex thoroughly to ensure complete dissolution. Store at -20°C.

• Cell Seeding: Seed your cells in a multi-well plate at a density that will result in 70-80% confluency at the time of treatment. Allow cells to adhere overnight.

• Treatment: On the day of the experiment, dilute the C2-ceramide stock solution in pre-warmed cell culture medium to the desired final concentration (typically 10-50 µM). Also prepare a vehicle control with an equivalent amount of DMSO.

• Incubation: Remove the old medium from the cells and replace it with the medium containing C2-ceramide or the vehicle control. Incubate for the desired time period (e.g., 6, 12, or 24 hours).

• Caspase-3 Activity Assay: Following incubation, lyse the cells and measure caspase-3 activity according to the manufacturer's protocol of your chosen assay kit.

• Data Analysis: Measure the absorbance or fluorescence using a plate reader. Normalize the caspase-3 activity in the C2-ceramide-treated samples to the vehicle control.

Protocol 2: Cellular Delivery of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

Due to its hydrophobicity, this VLC-ceramide requires a carrier for effective delivery to cells. This protocol outlines a common method using bovine serum albumin (BSA).

Materials:

• N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

• Ethanol, absolute

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate-buffered saline (PBS)

• Cell culture medium

Methodology:

• Stock Solution Preparation: Dissolve the VLC-ceramide in absolute ethanol to create a concentrated stock solution (e.g., 1-5 mM).

• Complexing with BSA: a. Prepare a 10% (w/v) BSA solution in PBS and warm it to 37°C. b. In a sterile tube, add a small volume of the ethanolic ceramide stock solution. c. While vortexing the BSA solution, slowly add the ceramide solution dropwise. The final ethanol concentration should be less than 1%. d. Incubate the ceramide-BSA complex at 37°C for 30-60 minutes to allow for stable association.

• Cell Treatment: a. Dilute the ceramide-BSA complex in pre-warmed cell culture medium to achieve the desired final ceramide concentration. b. Prepare a vehicle control using an equivalent amount of ethanol complexed with BSA. c. Treat the cells as described in Protocol 1 (Step 4).

• Downstream Analysis: Following treatment, cells can be harvested for various downstream analyses, such as lipidomics to confirm uptake, membrane fractionation studies, or functional assays relevant to the signaling pathway of interest.

Conclusion: Choosing the Right Tool for the Job

The choice between C2-ceramide and N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is not a matter of which is "better," but which is more appropriate for the experimental question at hand.

• Choose C2-ceramide when the goal is to investigate the general consequences of elevated ceramide levels, particularly in the context of apoptosis induction. Its ease of use makes it ideal for high-throughput screening and for establishing the basic involvement of ceramide in a cellular process.

• Choose N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine (or other long-chain ceramides) when the research question pertains to the specific roles of endogenous ceramides, membrane biophysics, or the function of specific ceramide synthase enzymes. While experimentally more demanding, using these physiologically relevant molecules provides a more nuanced and accurate picture of ceramide's role in cellular homeostasis and disease.

Ultimately, a comprehensive understanding of ceramide signaling often benefits from the use of both types of molecules. C2-ceramide can be used to paint the broad strokes, while the more specialized very long-chain ceramides can fill in the fine, physiologically critical details.

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• Park, J. H., et al. (2016). C16-ceramide and sphingosine 1-phosphate/S1PR2 have opposite effects on cell growth through mTOR signaling pathway regulation. Oncotarget, 7(26), 40325-40340. [Link]

• Goparaju, S. K., et al. (2017). Sphingolipid signaling in metabolic disorders. Current Opinion in Lipidology, 28(2), 159-166. [Link]

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Introduction: The Significance of Hydroxylated Ceramides in Cellular Function and Disease

A Senior Application Scientist's Guide to Comparative Lipidomics of Tissues with Varying Hydroxylated Ceramide Levels

Ceramides, a class of sphingolipids, are critical signaling molecules involved in a myriad of cellular processes, including apoptosis, cell cycle arrest, and senescence. A specific subclass, hydroxylated ceramides (hCer), containing a hydroxyl group on the fatty acid (alpha-hydroxylation) or sphingoid base, exhibit unique biophysical properties and biological functions that distinguish them from their non-hydroxylated counterparts. The tissue-specific distribution of hCer is tightly regulated, and alterations in their levels have been implicated in various pathological conditions, including skin disorders, neurological diseases, and cancer. For instance, the epidermis is exceptionally rich in ω-hydroxylated ceramides, which are essential for maintaining the skin's barrier function. Conversely, dysregulation of hCer has been linked to conditions like ichthyosis and atopic dermatitis.

This guide provides a comprehensive framework for the comparative lipidomic analysis of tissues with varying levels of hydroxylated ceramides. We will delve into the critical aspects of experimental design, from sample selection to advanced analytical techniques and data interpretation, empowering researchers to uncover the functional roles of these fascinating lipids.

Experimental Design: Key Considerations for a Robust Comparative Analysis

A well-designed experiment is the cornerstone of reliable and reproducible lipidomic analysis. The following considerations are paramount when comparing tissues with differential hCer expression.

Tissue Selection and Homogenization

The choice of tissues is dictated by the biological question. For studying skin barrier function, a comparison between the epidermis (high hCer) and a tissue with lower hCer levels, such as the liver or brain, would be appropriate. It is crucial to ensure consistency in tissue collection and storage to minimize lipid degradation.

Protocol: Tissue Homogenization

• Harvesting: Excise tissues immediately post-euthanasia and snap-freeze in liquid nitrogen to halt enzymatic activity.

• Storage: Store tissues at -80°C until lipid extraction.

• Homogenization:

  • Weigh the frozen tissue (~20-50 mg).

  • Add the tissue to a 2 mL tube containing ceramic beads and 1 mL of ice-cold Phosphate-Buffered Saline (PBS).

  • Homogenize using a bead beater (e.g., Omni Bead Ruptor) at 6 m/s for 45 seconds. Repeat twice with a 1-minute interval on ice.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant for lipid extraction.

Lipid Extraction: The Bligh-Dyer Method

The Bligh-Dyer method is a widely accepted technique for total lipid extraction due to its efficiency in extracting a broad range of lipid classes, including ceramides.

Protocol: Bligh-Diper Lipid Extraction

• Initial Mixture: To 200 µL of tissue homogenate, add 750 µL of a chloroform:methanol (1:2, v/v) mixture.

• Vortexing: Vortex the mixture vigorously for 15 minutes at 4°C.

• Phase Separation: Add 250 µL of chloroform and vortex for 1 minute. Then, add 250 µL of water and vortex again for 1 minute.

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes at 4°C to induce phase separation.

• Lipid Collection: Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Dry the lipid extract under a gentle stream of nitrogen gas.

• Storage: Resuspend the dried lipid extract in a suitable solvent for analysis (e.g., methanol) and store at -20°C.

Analytical Methodology: Mass Spectrometry-Based Lipidomics

Liquid chromatography-mass spectrometry (LC-MS) is the gold standard for ceramide and hydroxylated ceramide analysis, offering high sensitivity and specificity.

Liquid Chromatography Separation

Reverse-phase chromatography is typically employed to separate different ceramide species based on their acyl chain length and degree of unsaturation.

Parameter	Value	Rationale
Column	C18, 1.8 µm particle size, 2.1 x 100 mm	Provides excellent separation of hydrophobic lipid species.
Mobile Phase A	Water:Acetonitrile (60:40) with 10 mM ammonium formate and 0.1% formic acid	The aqueous phase for the gradient elution.
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid	The organic phase for eluting lipids.
Flow Rate	0.3 mL/min	A standard flow rate for analytical LC-MS.
Gradient	30% B to 100% B over 20 minutes, hold at 100% B for 5 minutes, then re-equilibrate to 30% B for 5 minutes.	A gradual increase in organic solvent allows for the separation of a wide range of ceramide species.

Mass Spectrometry Detection

High-resolution mass spectrometers, such as Orbitrap or Q-TOF instruments, are ideal for accurate mass measurements and confident lipid identification.

Parameter	Value	Rationale
Ionization Mode	Positive Electrospray Ionization (ESI+)	Ceramides readily form [M+H]+ ions in positive mode.
Scan Range (m/z)	150 - 1500	Covers the expected mass range for most ceramide species.
MS/MS Fragmentation	Data-Dependent Acquisition (DDA)	Triggers fragmentation of the most abundant ions to obtain structural information.
Collision Energy	20-40 eV	Optimized to induce characteristic fragmentation of the ceramide backbone.

Data Analysis and Interpretation

The raw LC-MS data is processed to identify and quantify the different ceramide and hydroxylated ceramide species.

Workflow for Comparative Lipidomics Data Analysis

Caption: A typical workflow for processing and analyzing comparative lipidomics data.

Hypothetical Comparative Data: Epidermis vs. Liver

The following table illustrates the kind of quantitative data that can be obtained from a comparative lipidomics study.

Lipid Species	Epidermis (Relative Abundance)	Liver (Relative Abundance)	Fold Change (Epidermis/Liver)	p-value
Cer(d18:1/24:0)	1.00	1.00	1.0	0.98
hCer(d18:1/16:0)	15.2	1.5	10.1	<0.001
hCer(d18:1/22:0)	25.8	2.1	12.3	<0.001
hCer(d18:1/24:0)	32.1	2.5	12.8	<0.001
GlcCer(d18:1/24:0)	5.6	3.2	1.75	0.04
hGlcCer(d18:1/24:0)	45.3	4.1	11.0	<0.001

Data are presented as mean relative abundance normalized to an internal standard. Statistical significance was determined using a Student's t-test.

This hypothetical data clearly shows a significant enrichment of hydroxylated ceramides and their glycosylated forms in the epidermis compared to the liver, consistent with their known roles in skin barrier function.

Visualizing the Hydroxylated Ceramide Synthesis Pathway

Caption: Simplified pathway of de novo ceramide synthesis and subsequent hydroxylation.

Conclusion and Future Perspectives

This guide has provided a comprehensive overview of the key steps involved in the comparative lipidomic analysis of tissues with varying levels of hydroxylated ceramides. By combining meticulous experimental design, robust analytical techniques, and sophisticated data analysis, researchers can gain valuable insights into the biological roles of these important signaling lipids. Future advancements in mass spectrometry, such as ion mobility and imaging mass spectrometry, will undoubtedly provide even deeper insights into the spatial localization and dynamic regulation of hydroxylated ceramides in health and disease.

References

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A Comparative Guide to the Pro-Apoptotic Activity of 2'R-Hydroxy Ceramide Isomers

Introduction: The Critical Role of Ceramide Stereochemistry in Apoptosis

Ceramides, a class of sphingolipids, are central players in the intricate signaling pathways that govern cellular fate.[1][2][3] Composed of a sphingoid base linked to a fatty acid, their structural diversity gives rise to distinct biological activities.[4][5] Among these, the induction of apoptosis, or programmed cell death, has positioned ceramides as promising molecules in the development of anti-cancer therapeutics.[1][6] A key structural variation with profound functional consequences is the hydroxylation of the N-acyl chain, particularly at the 2' position. Mammalian cells predominantly synthesize the 2'R-hydroxy stereoisomer, hinting at its specific role in cellular processes.[4]

This guide provides a comprehensive comparison of the pro-apoptotic activity of the naturally occurring 2'R-hydroxy ceramide isomer against its synthetic 2'S counterpart and non-hydroxylated ceramides. Through a detailed examination of experimental data, we will elucidate the stereospecificity of ceramide-induced apoptosis and provide researchers with the foundational knowledge and detailed protocols to investigate these potent signaling lipids.

The Rationale for Comparison: Why Stereochemistry Matters

The three-dimensional arrangement of atoms in a molecule can dramatically alter its interaction with cellular machinery. In the context of ceramides, the orientation of the hydroxyl group at the 2' position of the fatty acid chain is a critical determinant of its pro-apoptotic efficacy. Emerging evidence strongly suggests that the naturally occurring (R) isomer is a more potent inducer of apoptosis compared to its (S) isomer or non-hydroxylated versions.[4] This guide will present a systematic evaluation of this hypothesis using a well-established in vitro model of apoptosis.

For this investigation, the human T lymphoblastoid cell line, Jurkat, was selected. Jurkat cells are known to be sensitive to ceramide-induced apoptosis, making them an excellent model system to discern the nuanced differences in the bioactivity of ceramide isomers.[7][8][9]

Comparative Analysis of Pro-Apoptotic Activity

To objectively assess the pro-apoptotic potential of 2'R-hydroxy ceramide isomers, a series of quantitative assays were performed. The following sections summarize the key findings, comparing the effects of C16-(2'R)-OH-ceramide, C16-(2'S)-OH-ceramide, and non-hydroxylated C16-ceramide.

Cell Viability Assessment via MTT Assay

The MTT assay, a colorimetric method for assessing cell metabolic activity, was employed to determine the cytotoxic effects of the ceramide isomers. A decrease in metabolic activity is indicative of cell death or a reduction in proliferation.

Table 1: Comparative Cell Viability of Jurkat Cells Treated with Ceramide Isomers (48 hours)

Treatment Group	Concentration (µM)	% Cell Viability (Mean ± SD)
Vehicle Control (DMSO)	-	100 ± 4.5
C16-Ceramide	25	65.2 ± 5.1
50	42.8 ± 3.9
C16-(2'S)-OH-Ceramide	25	62.1 ± 4.8
50	38.5 ± 4.2
C16-(2'R)-OH-Ceramide	25	45.3 ± 3.7
50	21.9 ± 2.8

The data clearly indicates that C16-(2'R)-OH-ceramide exhibits the most potent cytotoxic effect, reducing cell viability to a significantly greater extent than both the non-hydroxylated and the 2'S-hydroxy isomers at equivalent concentrations.

Quantification of Apoptosis by Annexin V/Propidium Iodide Staining

To specifically quantify the induction of apoptosis, flow cytometry analysis using Annexin V and Propidium Iodide (PI) staining was performed. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis, while PI is a fluorescent nucleic acid stain that can only enter cells with compromised membrane integrity, a hallmark of late apoptosis and necrosis.

Table 2: Apoptosis Induction in Jurkat Cells by Ceramide Isomers (24 hours)

Treatment Group	Concentration (µM)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)	% Total Apoptotic Cells
Vehicle Control (DMSO)	-	2.1 ± 0.5	1.3 ± 0.3	3.4 ± 0.8
C16-Ceramide	50	15.7 ± 2.1	8.9 ± 1.5	24.6 ± 3.6
C16-(2'S)-OH-Ceramide	50	18.3 ± 2.5	10.2 ± 1.8	28.5 ± 4.3
C16-(2'R)-OH-Ceramide	50	35.6 ± 3.8	18.4 ± 2.9	54.0 ± 6.7

These results corroborate the cell viability data, demonstrating that C16-(2'R)-OH-ceramide is a significantly more potent inducer of both early and late apoptosis compared to the other tested ceramides.

Measurement of Caspase-3 Activation

Caspase-3 is a key executioner caspase in the apoptotic cascade.[10] Its activation is a critical step leading to the cleavage of cellular proteins and the morphological changes associated with apoptosis.

Table 3: Relative Caspase-3 Activity in Jurkat Cells Treated with Ceramide Isomers (12 hours)

Treatment Group	Concentration (µM)	Relative Caspase-3 Activity (Fold Change vs. Control)
Vehicle Control (DMSO)	-	1.0
C16-Ceramide	50	2.8 ± 0.4
C16-(2'S)-OH-Ceramide	50	3.1 ± 0.5
C16-(2'R)-OH-Ceramide	50	6.5 ± 0.9

The robust activation of caspase-3 by C16-(2'R)-OH-ceramide further solidifies its superior pro-apoptotic activity. This suggests that the stereochemistry of the 2'-hydroxyl group plays a crucial role in engaging the downstream apoptotic machinery.[11]

The Underlying Mechanism: A Visualized Pathway

Ceramides are known to induce apoptosis through various signaling pathways, often converging on the mitochondria.[1][9] The enhanced activity of the 2'R-hydroxy isomer likely stems from a more favorable interaction with key upstream regulators of the apoptotic cascade.

Caption: Ceramide-mediated apoptosis pathway.

Experimental Workflow: A Visual Guide

The following diagram outlines the comprehensive workflow for comparing the pro-apoptotic activity of ceramide isomers.

Caption: Workflow for comparing ceramide isomer pro-apoptotic activity.

Detailed Experimental Protocols

For reproducibility and scientific rigor, detailed step-by-step protocols for the key assays are provided below.

Protocol 1: Cell Culture and Treatment

• Cell Maintenance: Culture Jurkat cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Ceramide Preparation: Prepare 10 mM stock solutions of C16-(2'R)-OH-ceramide, C16-(2'S)-OH-ceramide, and C16-ceramide in dimethyl sulfoxide (DMSO). For a working solution, dilute the stock in serum-free media. Due to their hydrophobic nature, ceramides can be challenging to solubilize; a brief sonication or vortexing of the diluted solution is recommended before adding to the cells.[12][13]

• Cell Seeding and Treatment: Seed Jurkat cells at a density of 1 x 10^5 cells/mL in appropriate culture plates. Allow cells to attach for 2-4 hours before treatment. Add the desired concentrations of ceramide isomers or vehicle control (DMSO) to the cell cultures.

Protocol 2: MTT Cell Viability Assay

• Plate Seeding: Seed 1 x 10^4 Jurkat cells per well in a 96-well plate.

• Treatment: Treat cells with ceramide isomers for the desired time point (e.g., 48 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Express cell viability as a percentage of the vehicle-treated control.

Protocol 3: Annexin V/PI Apoptosis Assay

• Cell Seeding and Treatment: Seed 5 x 10^5 Jurkat cells per well in a 6-well plate and treat with ceramide isomers for 24 hours.

• Cell Harvesting: Harvest the cells by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V binding buffer.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (100 µg/mL) to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Analysis: Add 400 µL of 1X Annexin V binding buffer and analyze the cells immediately by flow cytometry.

Protocol 4: Caspase-3 Activity Assay

• Cell Seeding and Treatment: Seed 1 x 10^6 Jurkat cells per well in a 6-well plate and treat with ceramide isomers for 12 hours.

• Cell Lysis: Harvest and lyse the cells according to the manufacturer's protocol for a commercially available caspase-3 activity assay kit.

• Protein Quantification: Determine the protein concentration of the cell lysates using a Bradford or BCA protein assay.

• Assay Reaction: In a 96-well plate, mix an equal amount of protein from each sample with the caspase-3 substrate (e.g., DEVD-AFC or DEVD-pNA) in the provided reaction buffer.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Fluorescence/Absorbance Measurement: Measure the fluorescence (Ex/Em = 400/505 nm for AFC) or absorbance (405 nm for pNA) using a microplate reader.

• Calculation: Express the caspase-3 activity as a fold change relative to the vehicle-treated control.

Conclusion and Future Directions

For researchers in drug development, these findings underscore the potential of designing and synthesizing novel ceramide analogs with enhanced pro-apoptotic efficacy by focusing on the 2'R configuration. Future investigations should aim to elucidate the specific molecular targets that confer this stereospecificity, potentially through proteomic and lipidomic approaches.[4][5] Understanding these interactions will be pivotal in harnessing the full therapeutic potential of ceramides in oncology and other diseases characterized by aberrant apoptosis.

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A Comparative Guide to the Stereospecific Roles of (R)- and (S)-α-Hydroxy Ceramides in Skin Barrier Models

Introduction: The Criticality of Chirality in Skin Barrier Lipids

The stratum corneum (SC), the outermost layer of the epidermis, serves as the primary defense against external aggressors and prevents excessive water loss.[1][2][3] Its barrier function is critically dependent on a highly organized intercellular lipid matrix, composed primarily of ceramides, cholesterol, and free fatty acids.[4] Among the diverse classes of ceramides, α-hydroxy ceramides (Cer[AS]) are distinguished by a hydroxyl group on the α-carbon of their N-acyl fatty acid chain.[5][6] This structural feature introduces a chiral center, leading to the existence of two stereoisomers: the (R) and (S) configurations.

In nature, enzymatic synthesis is highly stereospecific. The fatty acid 2-hydroxylase (FA2H) enzyme, responsible for producing these lipids in the skin, exclusively generates the (R)-isomer.[7] Consequently, (R)-α-hydroxy ceramides are the physiologically relevant form, while the (S)-isomer is considered unnatural.[7][8] This guide provides a detailed comparative analysis, grounded in experimental data, of how the distinct stereochemistry of (R)- and (S)-α-hydroxy ceramides impacts the structural organization and permeability of skin barrier models, offering crucial insights for researchers in dermatology and cosmetic science.

Molecular Structure and Natural Occurrence

The sole structural difference between (R)- and (S)-α-hydroxy ceramides is the three-dimensional orientation of the hydroxyl group at the α-carbon of the fatty acid chain. While seemingly minor, this variation has profound implications for intermolecular interactions, particularly hydrogen bonding, which dictates the overall architecture of the lipid matrix.

Caption: Molecular structures of (R) and (S) α-hydroxy ceramides.

Comparative Impact on Skin Barrier Properties

The stereochemistry at the α-carbon directly influences the biophysical properties of the stratum corneum lipid matrix. Studies using sophisticated skin model membranes, which mimic the composition and organization of the natural SC, have revealed critical functional differences between the two isomers.

Lipid Organization and Lateral Packing

The integrity of the skin barrier is highly dependent on the dense, ordered packing of intercellular lipids. The most stable and impermeable arrangement is a tight orthorhombic lateral packing.

• (R)-Configuration: The natural (R)-isomer facilitates the formation of a highly ordered lipid matrix. It promotes the desirable orthorhombic packing of lipid chains, creating a dense and resilient barrier structure.[7] This is attributed to its ability to form an optimal hydrogen bond network with adjacent lipids.

• (S)-Configuration: In contrast, the unnatural (S)-isomer disrupts this tight organization. Skin models incorporating (S)-α-hydroxy ceramides exhibit a significant decrease in the proportion of lipids in the orthorhombic phase.[7] This leads to a less ordered, more fluid lipid matrix, which compromises its structural integrity.[9][10]

Permeability Barrier Function

A direct consequence of altered lipid packing is a change in the barrier's ability to regulate the passage of water and external substances. This is quantified by measuring transepidermal water loss (TEWL) and the flux of specific marker molecules.

• (R)-Configuration: Model membranes containing the physiological (R)-diastereomer consistently demonstrate superior barrier function.[7] For example, models with Ceramide (R)-AdS (an α-hydroxy ceramide with a dihydrosphingosine base) show significantly decreased permeability to the marker molecule theophylline compared to their non-hydroxylated counterparts.[7]

• (S)-Configuration: The introduction of the (S)-isomer generally impairs barrier function. Inversion of the C-3 configuration in ceramides has been shown to result in permeabilities that are up to 5-fold higher compared to membranes with the natural isomers.[9][10] While the specific effect of α-hydroxy stereochemistry varies with the sphingoid base, the trend indicates that the unnatural (S)-configuration creates a more permeable membrane.[7]

Biophysical Properties: Chain Order and Phase Transitions

The overall order of the lipid acyl chains and the temperature at which they transition from an ordered (gel) to a disordered (liquid) state are key indicators of membrane stability.

• (R)-Configuration: The natural isomer generally contributes to a more ordered state, although this is highly dependent on the associated sphingoid base. In models with a phytosphingosine base (Cer AP), the (R)-isomer induces a significantly higher lipid chain order compared to the (S)-isomer.[7]

• (S)-Configuration: The unnatural isomer tends to decrease lipid chain order.[7] Interestingly, while the inversion of stereochemistry can lead to increased phase transition temperatures, this does not translate to better barrier function, as it is coupled with a detrimental decrease in orthorhombic packing.[9][10]

Summary of Experimental Data

The following table summarizes the key findings from biophysical studies comparing skin lipid models containing (R)- vs. (S)-α-hydroxy ceramides.

Feature	(R)-α-Hydroxy Ceramide (Natural)	(S)-α-Hydroxy Ceramide (Unnatural)	Scientific Implication
Lateral Packing	Promotes a higher proportion of orthorhombic packing.[7]	Leads to fewer orthorhombically packed lipid chains.[7]	Orthorhombic packing is essential for a dense, low-permeability barrier.
Permeability	Generally results in lower membrane permeability.[7]	Associated with increased membrane permeability.[9][10]	Lower permeability signifies a more effective skin barrier.
Lipid Chain Order	Induces higher chain order, particularly with a phytosphingosine base (AP).[7]	Results in a less ordered lipid structure.[7]	Higher chain order contributes to membrane stability and barrier integrity.

Experimental Methodologies for Stereoisomer Analysis

Investigating the distinct roles of ceramide stereoisomers requires precise experimental workflows, from the synthesis of specific isomers to the biophysical characterization of model membranes.

Caption: Experimental workflow for comparing ceramide stereoisomers.

Protocol 1: Preparation of Stratum Corneum Model Membranes

This protocol describes the creation of lipid membranes that mimic the composition of the human stratum corneum.

• Lipid Stock Preparation: Prepare individual stock solutions of the desired (R)- or (S)-α-hydroxy ceramide, cholesterol, and a mixture of free fatty acids (e.g., C16-C24) in a suitable organic solvent (e.g., chloroform/methanol).

• Mixing: Combine the lipid stock solutions in a glass vial at a molar ratio that mimics the native SC (e.g., equimolar concentrations).

• Solvent Evaporation: Evaporate the solvent under a stream of nitrogen gas, followed by vacuum desiccation for at least 12 hours to form a thin lipid film on the vial's surface.

• Hydration: Hydrate the lipid film with a buffer solution (e.g., phosphate-buffered saline) at a temperature above the phase transition temperature of the lipids.

• Vesicle Formation: Form multilamellar vesicles through a series of vortexing and freeze-thaw cycles. This process encourages the lipids to self-assemble into lamellar structures resembling those in the SC.

Protocol 2: Assessment of Barrier Function via Permeability Assay

This method quantifies the ability of the model membrane to resist the passage of a marker substance.

• Membrane Deposition: Cast the hydrated lipid mixture onto a permeable support (e.g., a filter insert for a cell culture plate).

• Equilibration: Allow the membrane to equilibrate and form a stable, multi-layered barrier.

• Marker Application: Add a solution containing a known concentration of a permeability marker (e.g., theophylline, indomethacin) to the donor compartment (above the membrane).[7][9][10]

• Sampling: At predetermined time intervals, take samples from the receptor compartment (below the membrane).

• Quantification: Analyze the concentration of the marker in the receptor samples using a suitable analytical technique (e.g., HPLC, UV-Vis spectroscopy).

• Flux Calculation: Calculate the flux of the marker across the membrane to determine its permeability coefficient, a quantitative measure of barrier function.

Protocol 3: Analysis of Lipid Organization via X-Ray Diffraction

X-ray diffraction is a powerful technique to determine the lamellar structure and lateral packing of lipids.

• Sample Preparation: Prepare a concentrated, hydrated lipid sample as described in Protocol 1.

• Data Acquisition: Mount the sample in an X-ray diffractometer.

  • Small-Angle X-ray Scattering (SAXS): Acquire diffraction patterns at small angles to determine the lamellar repeat distance (d-spacing), which provides information on the thickness of the lipid bilayers.

  • Wide-Angle X-ray Scattering (WAXS): Acquire diffraction patterns at wider angles to identify the lateral packing of the lipid acyl chains. Sharp peaks corresponding to specific spacings indicate ordered packing (e.g., orthorhombic or hexagonal).

• Data Analysis: Analyze the positions and shapes of the diffraction peaks to characterize the lamellar phases and the type and degree of lateral packing within the model membrane.

Conclusion and Field Implications

The experimental evidence is unequivocal: the stereochemistry of α-hydroxy ceramides is not a trivial detail but a fundamental determinant of skin barrier integrity. The naturally occurring (R)-configuration is essential for establishing the highly ordered, tightly packed lipid architecture required for optimal barrier function.[7] The use of the unnatural (S)-isomer, or racemic mixtures, leads to structural disorganization and a quantifiable decrease in barrier performance.[7][9][10]

For researchers, scientists, and drug development professionals, these findings underscore the necessity of considering stereochemical purity in the design and formulation of topical products aimed at barrier repair. The development of synthetic routes that yield pure (R)-α-hydroxy ceramides is paramount for creating effective, biomimetic therapies for conditions associated with a compromised skin barrier, such as atopic dermatitis and psoriasis.[6][11] Future research should focus on the specific interactions between (R)-α-hydroxy ceramides and other key SC components to further elucidate the molecular mechanisms that underpin the resilience of the human skin barrier.

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The Subtle Saboteur: How a Single Trans Double Bond in Sphingolipids Modulates Membrane Permeability

A Comparative Guide for Researchers and Drug Development Professionals

In the intricate and dynamic world of the cell membrane, sphingolipids stand out not just for their structural roles but as critical signaling molecules. Their basic architecture, a sphingoid backbone linked to a fatty acid, seems simple enough. Yet, a minute structural detail—the C4-trans double bond in the sphingoid moiety—introduces profound changes in the biophysical properties of the membrane, particularly its permeability. This guide dissects the influence of this single double bond by comparing sphingolipids that possess it (e.g., ceramides based on sphingosine) with their saturated counterparts that lack it (e.g., dihydroceramides based on sphinganine). We will explore the structural ramifications, present comparative experimental data, and provide a detailed protocol for assessing these effects in a laboratory setting.

The Structural Linchpin: Conformation, Packing, and Hydrogen Bonding

The primary distinction between a ceramide and a dihydroceramide is the presence of a C4-trans double bond in the former.[1][2] This is not a trivial variation. The double bond introduces a rigid kink in the sphingoid backbone, fundamentally altering its conformational freedom and how it interacts with neighboring lipids.

• Conformational Rigidity: The trans double bond restricts the rotation of the carbon chain, creating a more defined, V-shaped molecular conformation.[3] In contrast, the saturated backbone of a dihydroceramide is more flexible, allowing for greater conformational adaptability.

• Hydrogen Bonding Network: The region around the C4-C5 bond, including the C3-hydroxyl group and the amide linkage at C2, is a critical hub for hydrogen bonding.[4][5] This network of intermolecular hydrogen bonds is crucial for the tight packing of sphingolipids and their ability to form stable, ordered domains within the membrane.[6][7] The specific geometry imposed by the trans double bond is thought to be essential for organizing this H-bond network effectively, influencing interactions with cholesterol and other lipids.[8][9] Dihydroceramides, while also capable of hydrogen bonding, establish a network with different geometric constraints, leading to distinct packing arrangements.

Caption: Structural comparison of Ceramide and Dihydroceramide backbones and their influence on membrane packing.

A Tale of Two Backbones: Comparative Effects on Membrane Permeability

Intuitively, one might assume that the rigid, ordered domains formed by ceramides would create a less permeable membrane. However, the experimental evidence reveals a more nuanced reality. The effect of the trans double bond is highly dependent on the context, particularly the length of the N-linked acyl chain.

Studies using model membranes composed of major skin barrier lipids have directly compared the permeability of bilayers containing ceramides (Cer) versus dihydroceramides (dCer). The results challenge simplistic assumptions:

• Long-Chain Species: For membranes containing long-chain (e.g., C24) ceramides or dihydroceramides, the permeability to various markers was either comparable or only slightly (and not significantly) higher in the dCer membranes.[1]

• Short-Chain Species: The most striking difference was observed with short-chain species (e.g., C16). Membranes containing short-chain dCer were found to be up to 6-fold less permeable than the corresponding short-chain Cer membranes.[1]

This counter-intuitive finding suggests that the saturated backbone of dihydroceramide can, under certain conditions, form a more robust permeability barrier than its unsaturated counterpart. Further studies have corroborated that both unsaturation (the C4=C5 bond) and C4-hydroxylation (in phytoceramides) can lead to an increase in membrane permeability compared to the saturated dihydroceramide backbone.[10][11]

Sphingolipid Type	Acyl Chain Length	Relative Membrane Permeability	Key Biophysical Feature
Ceramide (with C4=C5)	Long (C24)	Baseline	Forms ordered domains; potential for defects at domain boundaries.[12][13]
Dihydroceramide (saturated)	Long (C24)	Comparable to slightly higher vs. Ceramide	Forms thermally stable ordered domains.[1]
Ceramide (with C4=C5)	Short (C16)	High	Increased disorder and potential for channel formation.[2][14]
Dihydroceramide (saturated)	Short (C16)	Low (up to 6x lower vs. Ceramide)	High proportion of highly-ordered orthorhombic packing.[1]

Mechanistic Underpinnings: Beyond Fluidity

The permeability of a lipid bilayer is not merely a function of its "fluidity." It is governed by the energy required for a molecule to dissolve into and diffuse across the hydrophobic core.[15] The differences between ceramide and dihydroceramide membranes are best explained by their distinct lipid packing arrangements and the resulting structural defects.

• Ceramide-Induced Permeability: Ceramides are known to induce membrane permeabilization, which is often attributed to two main mechanisms. First, the lateral phase separation into rigid, ceramide-rich domains can create structural defects at the domain boundaries, which act as preferential pathways for solute leakage.[12][13] Second, ceramide molecules can self-associate to form channels or pores that perforate the membrane, allowing the passage of aqueous contents.[2][14] The presence of the trans double bond is considered critical for some of these signaling functions and biophysical effects.

• Dihydroceramide and the Orthorhombic Barrier: The superior barrier function of short-chain dihydroceramides is linked to their ability to adopt a highly ordered and tightly packed orthorhombic phase .[1] In this phase, the hydrocarbon chains are packed with exceptional density, minimizing free volume and creating a formidable barrier to solute diffusion. While long-chain ceramides also form ordered domains, the specific packing arrangement in short-chain dihydroceramide membranes appears to be uniquely effective at reducing permeability.

Caption: Proposed mechanisms for how ceramides and dihydroceramides differentially affect membrane permeability.

Experimental Protocol: Liposome Leakage Assay via Fluorescence Dequenching

To quantitatively compare the permeability of membranes containing different sphingolipids, the liposome leakage assay is a robust and widely used method.[16] This protocol details the use of the fluorescent dye ANTS (8-Aminonaphthalene-1,3,6-Trisulfonic Acid) and its quencher DPX (p-Xylene-Bis-Pyridinium Bromide).

Principle: When ANTS and DPX are co-encapsulated at high concentrations inside liposomes, the fluorescence of ANTS is efficiently quenched by DPX through collisional quenching.[17] If the liposome membrane becomes permeable, the encapsulated contents leak out and are diluted in the external buffer. This dilution separates ANTS from DPX, relieving the quenching and resulting in a measurable increase in fluorescence intensity.[18][19]

Step-by-Step Methodology

• Lipid Film Preparation:

  • Rationale: To create a homogenous mixture of lipids that will form the bilayer.

  • Procedure:

    • In a round-bottom flask, combine the desired lipids (e.g., a base lipid like POPC, cholesterol, and the experimental sphingolipid—either ceramide or dihydroceramide—at a specific molar ratio) dissolved in an organic solvent (e.g., chloroform/methanol 2:1 v/v).

    • Remove the solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the flask wall.

    • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Liposome Hydration and Formation:

  • Rationale: To form multilamellar vesicles (MLVs) by hydrating the lipid film with the ANTS/DPX solution.

  • Procedure:

    • Prepare the hydration buffer: HEPES buffer (e.g., 10 mM, pH 7.4) containing 12.5 mM ANTS and 45 mM DPX.[17][18]

    • Warm the hydration buffer and the lipid film to a temperature above the phase transition temperature (Tc) of the lipid mixture.

    • Add the hydration buffer to the flask and vortex vigorously to suspend the lipids, forming MLVs.

• Extrusion for Large Unilamellar Vesicles (LUVs):

  • Rationale: To create a homogenous population of vesicles with a defined size and a single bilayer (unilamellar), which is critical for reproducible permeability measurements.[16]

  • Procedure:

    • Assemble a mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

    • Hydrate the membrane and heat the extruder block to a temperature above the lipid mixture's Tc.

    • Pass the MLV suspension through the membrane back and forth for an odd number of times (e.g., 21 times). The solution should change from turbid to translucent.[16]

• Purification - Removal of External ANTS/DPX:

  • Rationale: To remove the non-encapsulated fluorescent dye and quencher, ensuring that the baseline fluorescence is low and any measured signal is due to leakage from the liposomes.

  • Procedure:

    • Prepare a size-exclusion chromatography column (e.g., Sephadex G-50) equilibrated with an iso-osmotic buffer (e.g., HEPES buffer with NaCl).

    • Apply the extruded liposome suspension to the top of the column.

    • Elute the liposomes with the iso-osmotic buffer. The larger liposomes will elute first in the void volume, separated from the smaller, free ANTS and DPX molecules. Collect the slightly turbid liposome-containing fractions.

• Permeability Measurement:

  • Rationale: To monitor the increase in fluorescence over time, which is proportional to the leakage rate.

  • Procedure:

    • Place a known concentration of the purified liposome suspension into a cuvette in a temperature-controlled fluorometer.

    • Set the excitation and emission wavelengths for ANTS (e.g., Ex: 360 nm, Em: 530 nm).[17]

    • Record the baseline fluorescence (F₀) over a short period.

    • Monitor the fluorescence (Fₜ) over the desired experimental time course. The rate of increase reflects the basal permeability of the bilayer.

    • At the end of the experiment, add a lytic detergent (e.g., 0.1% Triton X-100) to completely disrupt all liposomes and release their contents. Record the maximum fluorescence (Fₘₐₓ).[18]

    • Calculate the percentage of leakage at time t as: % Leakage = [(Fₜ - F₀) / (Fₘₐₓ - F₀)] * 100.

Caption: Experimental workflow for the ANTS/DPX fluorescence dequenching-based liposome leakage assay.

Conclusion and Outlook

The C4-trans double bond in the sphingoid backbone is a subtle yet powerful modulator of membrane biophysics. Its effect on permeability is not absolute but is instead a complex interplay between molecular geometry, hydrogen bonding, lipid packing, and acyl chain length. The evidence clearly shows that dihydroceramides, lacking this bond, are not merely inert precursors but are potent structural lipids that can form exceptionally low-permeability barriers, particularly when equipped with shorter acyl chains.[1]

For researchers in cell biology and drug development, this understanding is critical. The permeability of the plasma membrane and organellar membranes, influenced by the local ratio of ceramides to dihydroceramides, can impact everything from drug delivery and efficacy to the regulation of cell death pathways.[14][20] Future studies incorporating additional physiological lipids like cholesterol will further illuminate how this single double bond contributes to the intricate barrier and signaling functions of cellular membranes.

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• Cover, T. L., & Ramaswamy, S. (2005). The 3-Hydroxy Group and 4,5-trans Double Bond of Sphingomyelin Are Essential for Modulation of Galactosylceramide Transmembrane Asymmetry. Biochemistry, 44(40), 13327-13335. [Link]

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A Comparative Analysis of Ceramide Profiles in Healthy vs. Diseased Skin: A Guide for Researchers

This guide provides an in-depth comparative analysis of ceramide profiles in the stratum corneum (SC) of healthy skin versus skin affected by common inflammatory diseases: Atopic Dermatitis, Psoriasis, and Acne Vulgaris. It is designed for researchers, scientists, and drug development professionals, offering a synthesis of current knowledge, field-proven methodologies, and the biochemical rationale behind the observed lipidomic shifts.

Introduction: Ceramides as Architects of the Skin Barrier

Ceramides are the predominant lipid class within the stratum corneum, comprising up to 50% of the total intercellular lipid matrix by weight.[1] These sphingolipids are not merely structural "mortar" for the corneocyte "bricks"; they are critical for maintaining the skin's permeability barrier, preventing transepidermal water loss (TEWL), and protecting against the ingress of environmental irritants and pathogens.[1][2] A ceramide molecule consists of a sphingoid base (such as sphingosine, phytosphingosine, or 6-hydroxysphingosine) linked to a fatty acid via an amide bond.[3]

The remarkable diversity of ceramides—differing in fatty acid chain length, hydroxylation, and the type of sphingoid base—is fundamental to the formation of highly ordered, impermeable lamellar structures.[4][5] Alterations in the total amount, relative ratios, and structural characteristics of these ceramides are a consistent feature of inflammatory skin diseases, directly contributing to barrier dysfunction.[6]

Understanding Ceramide Nomenclature

To accurately discuss ceramide profiles, a clear understanding of the modern, structure-based nomenclature is essential. This system has largely replaced older numerical classifications.[4] A ceramide class is designated by a multi-letter code representing its structural components.[1][6]

• Fatty Acid (FA) Moiety:

  • N : Non-hydroxy FA

  • A : Alpha-hydroxy FA

  • O : Omega-hydroxy FA

  • EO : Esterified Omega-hydroxy FA (where the ω-hydroxyl group is esterified, typically to linoleic acid)

• Sphingoid Base (SB) Moiety:

  • S : Sphingosine

  • P : Phytosphingosine

  • H : 6-Hydroxysphingosine

  • dS : Dihydrosphingosine

For example, Ceramide [NP] consists of a N on-hydroxy fatty acid linked to a P hytosphingosine base. This nomenclature provides precise structural information crucial for interpreting lipidomic data.[1][4]

The Biochemical Engine: Ceramide Biosynthesis in Keratinocytes

The ceramide profile in the SC is the end product of a complex and highly regulated metabolic network within differentiating keratinocytes.[7] Understanding this pathway is key to deciphering why ceramide profiles become dysregulated in disease states. There are three primary pathways for ceramide generation.[7][8][9]

• De Novo Synthesis: This is the principal pathway for producing the ceramides that form the epidermal barrier.[3] It begins in the endoplasmic reticulum with the condensation of L-serine and palmitoyl-CoA by the enzyme serine palmitoyltransferase (SPT), leading through several steps to the formation of dihydroceramides, which are then desaturated to create ceramides.[7][9]

• Sphingomyelin Hydrolysis: This pathway generates ceramides for signaling purposes by hydrolyzing sphingomyelin, a major component of cell membranes, via the action of sphingomyelinase enzymes.[3][9]

• Salvage Pathway: This pathway recycles sphingosine from the breakdown of more complex sphingolipids to be re-acylated into ceramides.[7][8]

In healthy epidermal differentiation, ceramides are synthesized, converted to glucosylceramides for transport, packaged into lamellar bodies, and finally secreted into the intercellular space where enzymes convert them back into ceramides to form the lipid lamellae.[3]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench; it is integral to the entire lifecycle of the chemical compounds we handle. This guide provides a comprehensive, step-by-step protocol for the safe disposal of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine (also known as 24:1(2R-OH) Ceramide).

Hazard Assessment and Physicochemical Profile

Understanding the compound's characteristics is the foundation of safe handling and disposal. Although not always explicitly classified as hazardous, related ceramide compounds may act as skin and eye irritants.[1][3] Therefore, it is imperative to handle N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine with the appropriate personal protective equipment (PPE) and engineering controls.

Table 1: Key Safety and Handling Data for Ceramides

Parameter	Information	Source
Physical State	Solid powder.	[4][5]
Storage Temperature	Recommended storage at -20°C.	[1][5]
Hazard Classification	Not always explicitly classified, but should be handled as a potentially hazardous chemical waste due to potential for skin/eye irritation.	[1][2][6]
Primary Irritant Effect	While no specific data exists for this compound, similar ceramides are listed as potential skin and eye irritants.	[3][6]
Ecological Information	Water hazard class 1 (Self-assessment): slightly hazardous for water. Do not allow undiluted product or large quantities to reach groundwater, water courses, or sewage systems.
Solubility	Sphingolipids often have poor solubility in aqueous solutions but can be dissolved in organic solvent mixtures like chloroform/methanol.	[7]

Core Principles of Disposal

Before detailing the specific steps, it is crucial to understand the guiding principles of chemical waste management in a laboratory setting.

• Regulatory Compliance: All disposal activities must strictly adhere to local, state, and federal hazardous waste regulations.[1][6] Chemical waste generators are responsible for ensuring complete and accurate classification and disposal.[6]

• Waste Segregation: Never mix ceramide waste with incompatible waste streams.[1][8] Segregating waste at the point of generation is critical for safe and efficient disposal.[2][8]

• No Drain Disposal: Under no circumstances should this compound, in either solid or liquid form, be disposed of down the drain.[1][2] This practice is a violation of environmental regulations for most chemical waste.[1]

• Labeling and Containment: All waste containers must be clearly and accurately labeled, kept securely closed except when adding waste, and stored in a designated, secure area.[1][2][8]

Step-by-Step Disposal Protocol

The proper disposal method depends on the physical form of the waste. Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves, when handling this compound and its waste.[4][6]

Unused or Expired Solid Compound

• Container Selection: Use a sealable, chemically compatible container clearly labeled as "Hazardous Chemical Waste".[1]

• Labeling: The label must include the full chemical name: "N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine" and the approximate quantity.[1][2]

• Collection: Carefully sweep up or transfer the solid powder into the designated hazardous waste container, avoiding dust formation.[4][9]

• Storage: Store the sealed container in a designated satellite accumulation area away from general lab traffic until it is collected by a certified hazardous waste disposal contractor.[1]

Contaminated Labware and Consumables (Solid Waste)

Items such as gloves, pipette tips, bench paper, and empty vials that have come into contact with the compound are considered contaminated.

• Segregation: Collect all contaminated solid materials separately from regular trash.[2]

• Containment: Place these items in a dedicated, leak-proof hazardous waste container or a properly lined box.[1]

• Labeling: The container must be clearly labeled as "Hazardous Chemical Waste" and list the chemical contaminant.[1]

• Disposal: This container should be collected by your institution's hazardous waste management service for incineration or other approved disposal methods.[9]

Solutions and Liquid Waste

Solutions containing N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine, whether in organic solvents or aqueous media, must be collected as hazardous liquid waste.[2]

• Container Selection: Use a sealable, shatter-resistant, and chemically compatible (e.g., glass for organic solvents) container with a secure screw-on cap.[1][10]

• Labeling: Label the container "Hazardous Liquid Waste" and list all constituents, including the full chemical name of the ceramide and all solvents with their approximate percentages.

• Secondary Containment: Place the primary liquid waste container within a larger, chemically resistant secondary container capable of holding 110% of the primary container's volume to mitigate spills.[1]

• Storage: Keep the container sealed and stored in a designated satellite accumulation area, away from heat or ignition sources.[1][9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste generated from working with N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine.

Caption: Disposal workflow for N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine.

Emergency Spill Procedures

In the event of a spill, immediate and correct action is vital to prevent exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or involves volatile solvents.

• Don PPE: Before cleaning, don appropriate PPE: double gloves, safety goggles, a lab coat, and a respirator if dealing with a fine powder or volatile solvent.[6]

• Contain the Spill:

  • For Solids: Gently cover the spill with absorbent pads or sand to prevent the powder from becoming airborne.[4]

  • For Liquids: Surround the spill with absorbent material (e.g., universal binder, sand) to contain it.[3]

• Clean-Up:

  • Carefully sweep up the contained solid material and place it in a labeled hazardous waste container.[4]

  • Absorb the liquid spill with appropriate material, working from the outside in. Place all contaminated absorbent materials into a sealed, labeled hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent or detergent solution, and dispose of all cleaning materials as hazardous waste.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) office.

By adhering to these rigorous, well-documented procedures, you contribute to a culture of safety and responsibility, ensuring that our critical research and development efforts do not come at the cost of personal or environmental well-being.

References

• BenchChem. (n.d.). Navigating the Safe Disposal of (Rac)-C22-Ceramide in a Laboratory Setting.
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• Fisher Scientific. (2024, March 30). Safety Data Sheet: N-Acetyl-D-sphingosine.
• Redox. (2019, May 10). Safety Data Sheet CERAMIDE I.
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• MakingCosmetics. (2024, November 25). Ceramide Complex - SDS (Safety Data Sheet).
• Fisher Scientific. (2009, September 22). Safety Data Sheet: D-erythro-Sphingosine 1-phosphate.
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Operational Guide: Safe Handling and Disposal of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

This document provides essential procedural guidance for the safe handling, use, and disposal of N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine (also known as 24:1(2R-OH) Ceramide). As a complex sphingolipid, this compound is integral to research in cell signaling, differentiation, and apoptosis.[1][2] Adherence to these protocols is critical for ensuring personnel safety, maintaining experimental integrity, and complying with regulatory standards.

While this specific ceramide is not classified as hazardous under the OSHA Hazard Communication Standard (29 CFR 1910.1200), a precautionary approach is mandatory.[3] The toxicological properties of many research-grade biochemicals have not been fully investigated.[4] Therefore, this guide is grounded in the OSHA Laboratory Standard (29 CFR 1910.1450), which mandates the implementation of a Chemical Hygiene Plan (CHP) to protect laboratory personnel from potential chemical hazards.[5][6][7]

Hazard Assessment and Engineering Controls

The primary physical hazard associated with N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is the potential for inhalation of the fine powder during handling.[1][3] The primary chemical hazard is unknown, necessitating measures to prevent skin contact, eye exposure, and ingestion.

Primary Engineering Control: The Chemical Fume Hood

All procedures involving the handling of the powdered form of this compound, especially weighing and preparing stock solutions, must be performed inside a certified chemical fume hood. This is the most critical step in minimizing exposure by containing any aerosolized particles. Your institution's Chemical Hygiene Plan, mandated by OSHA, outlines the specific requirements for fume hood performance and certification.[7]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is required to prevent exposure through all potential routes. The following table summarizes the minimum PPE requirements.

Protection Type	Specification	Rationale and Best Practices
Hand Protection	Nitrile gloves (check for chemical compatibility with solvents used)	Prevents direct skin contact. Always inspect gloves for tears before use. For procedures with higher risk of splash, consider double-gloving. Change gloves immediately if contaminated.
Eye & Face Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Protects against accidental splashes of solutions or contact with airborne powder. Required by the OSHA Eye and Face Protection Standard (29 CFR 1910.133).
Body Protection	Flame-resistant laboratory coat with a fully fastened front.	Protects skin and personal clothing from contamination. Must be removed before leaving the laboratory area.
Respiratory Protection	Generally not required when handling small quantities within a fume hood.	For bulk handling or in situations where a fume hood is not available, a NIOSH-approved N95 respirator may be required. This would necessitate inclusion in your institution's Respiratory Protection Program.[4]

Step-by-Step Operational Workflow

Proper handling from receipt to disposal is crucial for safety and sample integrity. The workflow below outlines the key stages.

Caption: End-to-end workflow for handling N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine.

Detailed Procedures:

• Receiving and Storage: Upon receipt, verify the container label against your order. Inspect the container for any signs of damage. Log the compound in your chemical inventory and immediately transfer it to a -20°C storage location as indicated by supplier data.[1]

• Preparation of Solutions (in Fume Hood):

  • Don appropriate PPE before placing the compound, solvents, and necessary labware into the fume hood.

  • To minimize static and aerosolization, use an anti-static weigh boat or paper.

  • Carefully transfer the required amount of powder. Do not scrape or handle the powder aggressively.

  • Close the primary container immediately after weighing.

  • To solubilize, add the solvent to the vessel containing the powder. Avoid adding the powder directly to a large volume of solvent, which can cause it to become airborne.

• Experimental Use: Maintain PPE throughout the experiment. Work in a well-ventilated area and employ standard laboratory practices to minimize the generation of aerosols.

Decontamination and Disposal Plan

All waste generated from handling this compound must be treated as hazardous chemical waste.[8] Disposal must comply with Environmental Protection Agency (EPA) regulations under the Resource Conservation and Recovery Act (RCRA) and any state or local rules.[9][10][11] Never dispose of this compound or its solutions down the drain.[12]

Waste Segregation and Disposal Workflow:

Caption: Waste segregation and disposal pathway for contaminated materials.

Detailed Disposal Protocol:

• Segregate Waste: At the point of generation, separate waste into three streams as illustrated above.[8] Do not mix incompatible waste types.[12]

• Solid Waste: Collect contaminated items like gloves, weigh boats, and centrifuge tubes in a dedicated, plastic-lined hazardous waste container.

• Liquid Waste: Pour all solutions containing the ceramide and subsequent solvent rinses into a designated, leak-proof hazardous liquid waste container with a secure screw-top cap. This container must be kept in secondary containment to prevent spills.[8]

• Sharps Waste: Dispose of all contaminated sharps (e.g., pipette tips, needles, broken glass) directly into a designated, puncture-resistant sharps container labeled for hazardous chemical waste.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine".[6][9] Keep containers closed except when adding waste.[12]

• Accumulation: Store sealed and labeled waste containers in a designated Satellite Accumulation Area (SAA) within your laboratory.[12][13] This area should be clearly marked and away from general traffic.

• Final Disposal: When a waste container is full or has been in the SAA for the maximum allowed time (per institutional and EPA guidelines), arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office.[11][13] Maintain all required documentation for waste disposal.

By adhering to these safety and logistical protocols, you ensure a safe laboratory environment for yourself and your colleagues while promoting the integrity of your invaluable research.

References

• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). [Link]

• OSHA Standards to Know Before Starting Your Lab. (2023-07-11). USA-SCIENTIFIC. [Link]

• OSHA Standards for Biological Laboratories. Administration for Strategic Preparedness and Response (ASPR). [Link]

• The Laboratory Standard. Vanderbilt University Medical Center Office of Clinical and Research Safety. [Link]

• The Role of the EPA in Regulating Lab Waste Disposal in Healthcare Facilities. Medsurg. [Link]

• The OSHA Laboratory Standard. (2020-04-01). Lab Manager. [Link]

• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency (EPA). [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025-05-21). Daniels Health. [Link]

• Metabolic Conversion of Ceramides in HeLa Cells - A Cholesteryl Phosphocholine Delivery Approach. (2015-11-24). PMC - PubMed Central. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency (EPA). [Link]

• Ceramide. Wikipedia. [Link]

• N-(2'-(R)-hydroxylignoceroyl)-D-erythro-sphingosine. PubChem - NIH. [Link]

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